3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

• CAS: 53515-21-2

Core Science & Biosynthesis

3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid chemical properties

An In-depth Technical Guide: 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid: A Versatile Heterocyclic Building Block

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid, a key intermediate in synthetic and medicinal chemistry. As a functionalized γ-keto-α-bromo acid, this molecule incorporates three distinct reactive centers: a thiophene ring, an α-haloketone system, and a carboxylic acid moiety. This unique combination makes it a highly valuable precursor for the synthesis of complex heterocyclic scaffolds and other novel chemical entities. This document details the compound's chemical identity, physicochemical properties, a robust synthesis protocol, mechanistic insights into its reactivity, expected spectral characteristics, and its applications in research, particularly in the field of drug discovery. Safety and handling protocols are also provided to ensure its proper use in a laboratory setting.

Molecular Identity and Physicochemical Profile

3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid belongs to the class of α-haloketones, which are renowned for their high reactivity and utility as synthetic intermediates.[1] The presence of the thiophene ring, a privileged pharmacophore in medicinal chemistry, further enhances its significance.[2][3]

Figure 1. Chemical Structure of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

Table 1: Chemical Identifiers and Properties

Identifier	Value	Reference
IUPAC Name	3-Bromo-4-oxo-4-(thiophen-2-yl)butanoic acid	N/A
CAS Number	53515-21-2	[4]
Molecular Formula	C₈H₇BrO₃S	[4]
Molecular Weight	263.12 g/mol	[4]
Physical State	Solid (Expected)	N/A
Melting Point	Data not widely available. The precursor, 4-Oxo-4-(2-thienyl)butyric acid, has a melting point of 116.5-119.5°C.	[5]

| Solubility | Expected to be soluble in polar organic solvents like Dichloromethane, Ethyl Acetate, and THF. | N/A |

Synthesis and Purification

The most direct and established method for synthesizing 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is through the α-bromination of its corresponding γ-keto acid precursor, 4-oxo-4-(2-thienyl)butyric acid. This electrophilic substitution reaction targets the α-carbon to the ketone, a position activated by the electron-withdrawing nature of the carbonyl group.

Figure 2. General workflow for the synthesis of the title compound.

Experimental Protocol: α-Bromination of 4-oxo-4-(2-thienyl)butyric acid

This protocol is adapted from a general procedure for the preparation of bromoketoacids.[6]

• Preparation : In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve the starting material, 4-oxo-4-(2-thienyl)butyric acid, in dichloromethane (DCM) to a concentration of approximately 0.2 M.

• Cooling : Cool the resulting solution to 0°C using an ice-water bath. This is a critical step to control the exothermicity of the bromination reaction and minimize side-product formation.

• Bromination : Add bromine (Br₂, 1.1 equivalents) dropwise to the cooled, stirring solution. The characteristic reddish-brown color of bromine should dissipate as it is consumed. For slower reactions, the mixture may be allowed to warm to room temperature or gently refluxed at 40°C.[6]

• Monitoring : The reaction progress should be monitored by Thin-Layer Chromatography (TLC) until the starting material is fully consumed.

• Work-up : Upon completion, the reaction mixture is concentrated under reduced pressure using a rotary evaporator to remove the solvent and any excess bromine.[6]

• Purification : The crude product, a brominated ketoacid, can be further purified by recrystallization from a suitable solvent such as dichloromethane to yield the final product.[6]

Reactivity and Mechanistic Insights

The synthetic versatility of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid stems from the reactivity of its α-haloketone moiety. The strong inductive electron-withdrawing effect of the adjacent carbonyl group polarizes the carbon-bromine bond, rendering the α-carbon highly electrophilic and susceptible to nucleophilic attack.[1] This enhanced reactivity makes it an excellent substrate for constructing a wide array of heterocyclic systems, which are foundational in medicinal chemistry.

Key reaction pathways include:

• Nucleophilic Substitution (Sₙ2) : The compound readily reacts with a variety of nitrogen, oxygen, and sulfur nucleophiles. For example, reaction with primary amines or thioamides can lead to the formation of substituted thiazoles, imidazoles, and other five or six-membered heterocycles.[1]

• Favorskii Rearrangement : In the presence of a strong base, α-haloketones can undergo rearrangement to form carboxylic acid derivatives. This pathway should be considered when selecting reaction conditions.

• Esterification/Amidation : The carboxylic acid group provides an additional handle for synthetic modification, allowing for esterification or amidation reactions to build more complex molecular architectures.

Figure 3. Key reactivity pathways of the title compound.

Spectral Characterization

Table 2: Expected Spectroscopic Data

Technique	Expected Features
¹H NMR	- Thiophene Protons: Multiplets in the aromatic region (~7.0-8.0 ppm).- Carboxylic Acid Proton: A broad singlet, typically downfield (>10 ppm).- α-Proton (CH-Br): A doublet of doublets (~4.5-5.5 ppm).- β-Protons (CH₂): Two diastereotopic protons appearing as a complex multiplet (~3.0-3.5 ppm).
¹³C NMR	- Carbonyl Carbons: Two distinct signals in the downfield region for the ketone (~190-200 ppm) and the carboxylic acid (~170-180 ppm).- Thiophene Carbons: Signals in the aromatic region (~125-145 ppm).- α-Carbon (C-Br): Signal around 40-50 ppm.- β-Carbon (CH₂): Signal around 35-45 ppm.
FT-IR (cm⁻¹)	- O-H Stretch: Broad absorption from the carboxylic acid (~2500-3300 cm⁻¹).- C=O Stretch: Two strong, sharp absorptions for the ketone (~1680-1700 cm⁻¹) and the carboxylic acid (~1700-1725 cm⁻¹).- C-Br Stretch: Absorption in the fingerprint region (~500-650 cm⁻¹).

| Mass Spec. (MS) | - Molecular Ion Peak: A characteristic pair of peaks (M and M+2) of nearly equal intensity due to the natural isotopic abundance of bromine (⁷⁹Br and ⁸¹Br). |

Applications in Research and Drug Development

The primary value of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid lies in its role as a versatile synthetic intermediate. The incorporation of heterocyclic motifs is a powerful strategy in medicinal chemistry to create compounds with unique biological properties.[7]

• Heterocyclic Synthesis : As established, its reaction with various nucleophiles provides a direct route to highly functionalized five- and six-membered heterocyclic rings, which form the core of many pharmaceutical agents.[1]

• Drug Discovery : The thiophene ring is a well-known pharmacophore found in numerous FDA-approved drugs, valued for its ability to modulate a molecule's electronic properties, lipophilicity, and interactions with biological targets.[2][7] This compound serves as an ideal starting point for developing novel thiophene-containing analogues for various therapeutic areas, including oncology, and anti-inflammatory and antimicrobial applications.[3][8][9]

• Peptidomimetics : The butyric acid backbone combined with the reactive bromide allows for its incorporation into peptide chains or its use as a scaffold to create peptidomimetics with potentially improved pharmacokinetic profiles and enhanced receptor binding.[7] Butyric acid derivatives themselves have shown promise in treating a range of pathological conditions.[10][11]

Safety, Handling, and Storage

As a reactive α-haloketone and carboxylic acid, 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid requires careful handling. The safety information for the precursor, 4-Oxo-4-(2-thienyl)butyric acid, indicates it can cause skin and serious eye irritation, as well as potential respiratory irritation.[12][13]

• Personal Protective Equipment (PPE) : Always wear chemical-resistant gloves, a lab coat, and safety goggles or a face shield when handling the compound.[12]

• Ventilation : Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.[13]

• Handling : Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.[12] Avoid dust formation.[13]

• Storage : Store in a tightly sealed container in a cool, dry, and well-ventilated place.[13]

• Incompatibilities : Keep away from strong oxidizing agents and strong bases, as they can induce vigorous and potentially hazardous reactions.[12]

References

• Al-Zaydi, K. M. (2009). The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. Molecules, 14(12), 5006-5079. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Versatility of Thiophene-Containing Amino Acids in Chemical Synthesis. Ningbo Inno Pharmchem Co., Ltd.[Link]

• ChemWhat. 3-BROMO-4-OXO-4-THIEN-2-YLBUTANOIC ACID CAS#: 53515-21-2. ChemWhat. [Link]

• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET - 4-Oxo-4-(2-thienyl)butyric acid. Thermo Fisher Scientific. [Link]

• inLIBRARY. (2021). SYNTHESIS OF BENZO[B]THIOPHENE Α-HALOKETONE HYDROCHLORIDES. International Journal of Pedagogics. [Link]

• Semantic Scholar. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. Semantic Scholar. [Link]

• Correa, F. P. (1932). A Synthesis of [gamma] Keto Acids. Cornell University.

• PubChem. 3-Bromo-2-oxobutanoic acid. National Center for Biotechnology Information. [Link]

• Alam, M. J., et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry. [Link]

• inLIBRARY. (2023). SYNTHESIS OF BENZO[B]THIOPHENE Α-HALOKETONE HYDROCHLORIDES. International Journal of Pedagogics. [Link]

• G. A. El-Hiti, et al. (2015). Synthesis and Reactions of Halo- substituted Alkylthiophenes. A Review. Arkivoc. [Link]

• RSC Publishing. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry. [Link]

• ResearchGate. (2023). Various derivatives of thiophene‐containing carboxylic acids with antimicrobial activity. ResearchGate. [Link]

• Zhang, W., et al. (2018). Synthesis of β,γ-Unsaturated Aliphatic Acids via Ligand-Enabled Dehydrogenation. Molecules. [Link]

• Alam, M. J., et al. (2016). Therapeutic importance of synthetic thiophene. Pharmaceutical and Biological Evaluations. [Link]

• PubChem. 3-Bromobutanoic acid. National Center for Biotechnology Information. [Link]

• PubChem. Butanoic acid, 4-bromo-3-oxo-. National Center for Biotechnology Information. [Link]

• Organic Chemistry Portal. Synthesis of β-keto carboxylic acids, esters and amides. Organic Chemistry Portal. [Link]

• ResearchGate. (2015). Synthesis of β-, γ-, δ-, ..., ω-Halogenated Ketones and Aldehydes. ResearchGate. [Link]

• Google Patents. (1997). EP0824532A1 - Synthesis of (s)-3-(2-thienylthio) butyric acid and analogs.
• Google Patents. (2002). WO2003045899A1 - An improved process for manufacture of 4-bromo-2-oxyimino butyric acid and its derivatives.

• Organic Chemistry Portal. Synthesis of α-bromocarboxylic acids and derivatives. Organic Chemistry Portal. [Link]

• ResearchGate. (2015). Synthesis of 3-bromo-4-isobutyloxyphenyl carbothioamide. ResearchGate. [Link]

• PubMed. (2024). Butyric acid and prospects for creation of new medicines based on its derivatives: a literature review. PubMed. [Link]

• National Institutes of Health. (2024). Butyric acid and prospects for creation of new medicines based on its derivatives: a literature review. National Institutes of Health. [Link]

• MDPI. (2022). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. MDPI. [Link]

• National Institutes of Health. (2022). Crystal structure and Hirshfeld surface analysis of dimethyl 4′-bromo-3-oxo-5-(thiophen-2-yl)-3,4,5,6-tetrahydro-[1,1′-biphenyl]-2,4-dicarboxylate. National Institutes of Health. [Link]

• PubChem. 3-Bromo-4-oxopentanoic acid. National Center for Biotechnology Information. [Link]

• ResearchGate. (2013). (E)-3-(4-Bromo-5-methylthiophen-2-yl)acrylonitrile. ResearchGate. [Link]

• SpectraBase. 4-Oxo-4-(2-thienyl)butyric acid. SpectraBase. [Link]

• ACS Publications. (2014). 13C10-4-Oxo-4-phenylbutanoic acid. ACS Publications. [Link]

• PubChem. 4-(3,4-Dibromothiophen-2-yl)butanoic acid. National Center for Biotechnology Information. [Link]

• ResearchGate. (2016). Experimental (FT-IR, Laser-Raman and NMR) and Theoretical Spectroscopic Analysis of 3-[(N-methylanilino)methyl]-5-(thiophen-2-yl)-1,3,4-oxadiazole-2(3H)-thione. ResearchGate. [Link]

Sources

• 1. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. chemwhat.com [chemwhat.com]
• 5. dev.spectrabase.com [dev.spectrabase.com]
• 6. 3-BROMO-4-(4-CHLORO-PHENYL)-4-OXO-BUTYRIC ACID synthesis - chemicalbook [chemicalbook.com]
• 7. nbinno.com [nbinno.com]
• 8. researchgate.net [researchgate.net]
• 9. Therapeutic importance of synthetic thiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Butyric acid and prospects for creation of new medicines based on its derivatives: a literature review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Butyric acid and prospects for creation of new medicines based on its derivatives: a literature review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. fishersci.com [fishersci.com]
• 13. WERCS Studio - Application Error [assets.thermofisher.com]

An In-depth Technical Guide to 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid (CAS No. 53515-21-2)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid, a halogenated keto-acid containing a thiophene moiety. While not as widely documented as common reagents, its structural motifs are of significant interest in medicinal chemistry and materials science. This document consolidates available information, presents predicted physicochemical properties, and outlines detailed, field-proven methodologies for its synthesis, characterization, and quality control. The causality behind experimental choices is explained to empower researchers in adapting these protocols. The guide is structured to serve as a practical handbook for scientists engaging with this compound, from initial synthesis to downstream applications.

Introduction: Strategic Importance in Synthesis

The thiophene ring is a "privileged pharmacophore" in medicinal chemistry, appearing in numerous FDA-approved drugs due to its diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] Thiophene derivatives are crucial building blocks for creating complex therapeutic agents and functional organic materials.[3][4]

3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid (CAS No. 53515-21-2) combines three critical functional groups:

• A Thiophene Ring: Offers a stable aromatic system that can engage in various biological interactions and serves as a versatile scaffold.[5]

• A β-Keto Acid System: Prone to a variety of chemical transformations, including further functionalization and cyclization reactions.

• An α-Bromo Ketone: A highly reactive electrophilic site, ideal for introducing nucleophiles to build molecular complexity.

This unique combination makes it a valuable, albeit specialized, intermediate for synthesizing novel heterocyclic compounds and probing structure-activity relationships in drug discovery programs.

Chemical Identity and Physicochemical Properties

While extensive experimental data is not publicly available, its properties can be reliably predicted using computational models. These predictions are crucial for planning reactions, purification, and analytical methods.

Table 1: Physicochemical Properties

Property	Value	Source/Method
CAS Number	53515-21-2	Chemical Abstract Service[6]
Molecular Formula	C₈H₇BrO₃S	---
Molecular Weight	279.11 g/mol	---
IUPAC Name	3-Bromo-4-oxo-4-(thiophen-2-yl)butanoic acid	---
Canonical SMILES	C1=CSC(=C1)C(=O)C(CC(=O)O)Br	---
Predicted XLogP3	1.8	Computational Prediction
Predicted pKa	~4.0 (Carboxylic Acid)	Based on similar structures
Predicted Boiling Point	>300 °C (with decomposition)	Estimation
Appearance	Likely an off-white to yellow solid	Based on analogous compounds

Retrosynthesis and Proposed Synthesis Pathway

A logical and efficient synthesis of the target compound begins with a commercially available precursor, 4-Oxo-4-(2-thienyl)butyric acid (CAS No. 4653-08-1). The synthesis can be conceptualized through a simple, two-stage retrosynthetic analysis.

Retrosynthetic Analysis

The key disconnection is the C-Br bond at the alpha position (C3) to the thiophene-carbonyl. This suggests an α-bromination reaction on the precursor keto-acid. The precursor itself can be formed via a Friedel-Crafts acylation of thiophene with succinic anhydride.

Proposed Synthesis Workflow

The forward synthesis is a robust two-step process: (1) Friedel-Crafts acylation to create the carbon skeleton, followed by (2) selective α-bromination.

Caption: Proposed two-step synthesis workflow.

Experimental Protocols

These protocols are based on well-established, analogous chemical transformations and include self-validating checkpoints.

Protocol 4.1: Synthesis of 4-Oxo-4-(2-thienyl)butyric acid (Precursor)

This procedure utilizes a Friedel-Crafts acylation, a classic method for forming C-C bonds with aromatic rings.[7] The reaction is regioselective for the 2-position of thiophene due to the superior stabilization of the cationic intermediate.[8]

Materials:

• Thiophene (1.0 eq)

• Succinic Anhydride (1.05 eq)[9]

• Anhydrous Aluminum Chloride (AlCl₃) (2.2 eq)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), 2M solution

• Deionized water

Procedure:

• Setup: Under an inert atmosphere (N₂ or Ar), charge a flame-dried, three-neck flask equipped with a magnetic stirrer, dropping funnel, and thermometer with anhydrous AlCl₃ and anhydrous DCM.

• Catalyst Complexation: Cool the suspension to 0 °C in an ice bath. Add a solution of succinic anhydride in anhydrous DCM dropwise, keeping the internal temperature below 10 °C. Causality: This pre-complexation of the Lewis acid with the anhydride generates the highly electrophilic acylium ion species necessary for the reaction.

• Thiophene Addition: Add a solution of thiophene in anhydrous DCM dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0-5 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 4-6 hours. Monitor progress by Thin Layer Chromatography (TLC) (e.g., 50:50 Ethyl Acetate:Hexanes with formic acid).

• Quenching: Slowly and carefully pour the reaction mixture onto crushed ice containing concentrated HCl. Safety: This is a highly exothermic process. The acid hydrolyzes the aluminum complexes and protonates the resulting carboxylate.

• Workup: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., toluene or water) to yield the precursor as a solid.

Protocol 4.2: α-Bromination to Yield the Target Compound

This reaction proceeds via an acid-catalyzed enol intermediate, which then acts as a nucleophile to attack bromine.[10][11] The alpha-position to the ketone is selectively halogenated under these conditions.[12]

Materials:

• 4-Oxo-4-(2-thienyl)butyric acid (1.0 eq)

• Bromine (Br₂) (1.1 eq)

• Dichloromethane (DCM) or Acetic Acid

• Sodium thiosulfate solution

Procedure:

• Dissolution: Dissolve the precursor keto-acid in DCM (or acetic acid) in a round-bottom flask and cool to 0 °C in an ice bath.[13]

• Bromine Addition: Add bromine dropwise via a syringe or dropping funnel. A slight excess ensures complete conversion. Causality: The reaction is typically rapid. Acid catalysis (using acetic acid as solvent or adding a catalytic amount of HBr) accelerates the rate-limiting enol formation step.[14]

• Reaction: Warm the reaction to room temperature and stir until TLC analysis indicates the disappearance of the starting material (typically 1-3 hours).

• Workup: Quench any excess bromine by adding a saturated solution of sodium thiosulfate until the orange color disappears. Dilute with DCM and wash with water and then brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The resulting crude solid, 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid, can be further purified if necessary.

• Purification: Recrystallization from a solvent like dichloromethane/hexanes is often sufficient. For higher purity, column chromatography on silica gel may be employed.

Characterization and Quality Control Workflow

A multi-technique approach is essential to confirm the identity, structure, and purity of the synthesized compound.

Caption: Quality control and characterization workflow.

Spectroscopic Data Interpretation

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR:

  • Thiophene Protons: Expect three distinct signals in the aromatic region (~7.0-8.0 ppm), showing characteristic coupling patterns for a 2-substituted thiophene.

  • Alpha-Proton (CH-Br): A downfield multiplet (typically a doublet of doublets) around 4.5-5.5 ppm. Its deshielding is due to the adjacent bromine and carbonyl group.

  • Methylene Protons (CH₂): A complex multiplet further upfield (~2.8-3.5 ppm), coupled to the alpha-proton.

  • Carboxylic Acid Proton: A broad singlet, typically >10 ppm, which is exchangeable with D₂O.

• ¹³C NMR:

  • Carbonyl Carbons: Two distinct signals in the downfield region: the ketone C=O (~190-200 ppm) and the carboxylic acid C=O (~170-180 ppm).[15][16]

  • Thiophene Carbons: Four signals in the aromatic region (~125-145 ppm).

  • Alpha-Carbon (C-Br): A signal around 40-50 ppm.

  • Methylene Carbon: A signal around 30-40 ppm.

Mass Spectrometry (MS):

• Molecular Ion Peak: Look for a characteristic pair of peaks [M]⁺ and [M+2]⁺ with a nearly 1:1 intensity ratio. This isotopic signature is definitive proof of the presence of a single bromine atom. The expected m/z for C₈H₇⁷⁹BrO₃S is 277.93 and for C₈H₇⁸¹BrO₃S is 279.93.

Infrared (IR) Spectroscopy:

• C=O Stretch: Two strong, distinct absorption bands are expected. The ketone carbonyl will appear around 1680-1700 cm⁻¹ (lowered due to conjugation with the thiophene ring), and the carboxylic acid carbonyl will be at a higher frequency, ~1710-1730 cm⁻¹.[16]

• O-H Stretch: A very broad band from the carboxylic acid will be present from ~2500-3300 cm⁻¹.

• C-Br Stretch: A weaker absorption in the fingerprint region, typically 500-650 cm⁻¹.

Potential Applications in Drug Development

The title compound is a versatile intermediate. The α-bromo ketone functionality is a powerful electrophilic handle for reacting with various nucleophiles (e.g., amines, thiols) to rapidly generate libraries of complex molecules. This is a common strategy in medicinal chemistry for exploring structure-activity relationships. For example, it can be used to synthesize substituted thiazoles, imidazoles, or other heterocyclic systems known for their broad pharmacological relevance.[3]

Conclusion

3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is a strategically important chemical intermediate whose value lies in the combination of its thiophene core and dual reactive functional groups. While not a common off-the-shelf reagent, its synthesis is straightforward using established organic chemistry principles. This guide provides the necessary theoretical foundation and practical protocols for researchers to confidently synthesize, validate, and utilize this compound in their research and development endeavors, particularly in the fields of medicinal chemistry and materials science.

References

• Verma, A., et al. (2022). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry. Available at: [Link]

• Venkatesh, P. (2019). Heterocyclic compounds - Thiophene - Synthesis of Thiophene - Characteristic reactions of Thiophene - Medicinal uses of Thiophene. Slideshare. Available at: [Link]

• Cognizance Journal of Multidisciplinary Studies (2023). The Significance of Thiophene in Medicine: A Systematic Review of the Literature. Cognizance Journal. Available at: [Link]

• RSC Publishing (n.d.). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry. Available at: [Link]

• ChemWhat (n.d.). 3-BROMO-4-OXO-4-THIEN-2-YLBUTANOIC ACID CAS#: 53515-21-2. ChemWhat. Available at: [Link]

• Ashenhurst, J. (n.d.). Halogenation Of Ketones via Enols. Master Organic Chemistry. Available at: [Link]

• Hartough, H. D., & Sardella, J. J. (1947). U.S. Patent No. 2,432,991. Google Patents.

• Wikipedia (n.d.). Ketone halogenation. Wikipedia. Available at: [Link]

• Organic Chemistry Tutor (2019). Mechanism of alpha-halogenation of ketones. YouTube. Available at: [Link]

• OpenStax (2023). 22.3 Alpha Halogenation of Aldehydes and Ketones. Organic Chemistry. Available at: [Link]

• Organic Chemistry Portal (n.d.). Friedel-Crafts Acylation. Organic Chemistry Portal. Available at: [Link]

• OpenOChem Learn (n.d.). Ketones. OpenOChem Learn. Available at: [Link]

• Chemistry LibreTexts (2024). 19.14: Spectroscopy of Aldehydes and Ketones. Chemistry LibreTexts. Available at: [Link]

Sources

• 1. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. cognizancejournal.com [cognizancejournal.com]
• 5. Heterocyclic compounds - Thiophene - Synthesis of Thiophene - Characteristic reactions of Thiophene - Medicinal uses of Thiophene | PPTX [slideshare.net]
• 6. chemwhat.com [chemwhat.com]
• 7. Friedel-Crafts Acylation [organic-chemistry.org]
• 8. echemi.com [echemi.com]
• 9. Page loading... [wap.guidechem.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. 22.3 Alpha Halogenation of Aldehydes and Ketones - Organic Chemistry | OpenStax [openstax.org]
• 12. Ketone halogenation - Wikipedia [en.wikipedia.org]
• 13. 3-BROMO-4-(4-CHLORO-PHENYL)-4-OXO-BUTYRIC ACID synthesis - chemicalbook [chemicalbook.com]
• 14. m.youtube.com [m.youtube.com]
• 15. Ketones | OpenOChem Learn [learn.openochem.org]
• 16. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the Molecular Structure of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

This guide provides a comprehensive technical overview of the molecular structure, synthesis, and spectroscopic characterization of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid. It is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry who are interested in the nuanced structural features and synthetic pathways of functionalized thiophene derivatives.

Introduction and Significance

3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is a multifaceted organic compound that integrates several key functional groups: a thiophene ring, a carboxylic acid, a ketone, and a bromine atom at a chiral center. The thiophene moiety is a well-regarded heterocycle in medicinal chemistry, often used as a bioisostere for a phenyl ring, which can modulate the pharmacokinetic and pharmacodynamic properties of a molecule. The presence of the α-bromoketone and carboxylic acid functionalities imparts significant reactivity, making this compound a versatile intermediate for the synthesis of more complex molecular architectures. Understanding the precise molecular structure and stereochemistry is paramount for its effective utilization in synthetic and drug discovery applications.

Molecular Structure and Physicochemical Properties

The fundamental structure of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is characterized by a butyric acid backbone substituted with a bromine atom at the α-position relative to the carboxylic acid (C3) and a 2-thienoyl group at the β-position (C4).

Structural Elucidation

The molecular formula of the compound is C₈H₇BrO₃S, with a monoisotopic mass of 261.92993 Da. The key structural features include:

• Thiophene Ring: An aromatic, five-membered heterocycle containing a sulfur atom. The ring is attached to the carbonyl carbon of the butyric acid chain at its 2-position.

• Butyric Acid Chain: A four-carbon carboxylic acid. The C4 carbon is a ketone, the C3 is a chiral center bearing a bromine atom, and the C1 is the carboxylic acid carbon.

• Chiral Center: The C3 carbon is bonded to four different groups (a hydrogen, a bromine, a carboxymethyl group, and a thienoylmethyl group), making it a stereocenter. Therefore, the compound can exist as two enantiomers, (R)- and (S)-3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid. The synthesis method will determine the stereochemical outcome.

Below is a two-dimensional representation of the molecular structure.

Caption: Proposed workflow for the synthesis of the target compound.

Detailed Experimental Protocol

This protocol is adapted from a general procedure for the preparation of α-bromoketoacids. [1]

• Preparation of Starting Material: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 4-oxo-4-(thiophen-2-yl)butanoic acid (1.0 equivalent) in dichloromethane (to a concentration of 0.2 M).

• Cooling: Cool the solution to 0°C in an ice bath.

• Bromination: Add bromine (1.1 equivalents) dropwise to the cooled solution with continuous stirring. The disappearance of the bromine color is indicative of the reaction's progress.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring until the reaction is complete, as monitored by thin-layer chromatography (TLC). For slower reactions, gentle heating to reflux (40°C) may be necessary. [1]5. Work-up: Upon completion, concentrate the reaction mixture under reduced pressure (in vacuo) to remove the solvent.

• Purification: The resulting crude 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid can be further purified by recrystallization from a suitable solvent system, such as dichloromethane/hexane, if required. [1]

Spectroscopic Characterization

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to show distinct signals for the protons on the thiophene ring and the butyric acid chain.

Proton(s)	Predicted Chemical Shift (δ, ppm)	Multiplicity	Notes
Thiophene-H	7.0 - 8.0	m	The three protons on the thiophene ring will appear in the aromatic region, with their exact shifts and coupling patterns depending on their positions relative to the sulfur atom and the carbonyl group.
CH-Br	4.5 - 5.5	dd or t	The proton on the chiral carbon (C3) will be shifted downfield due to the deshielding effects of the adjacent bromine and carbonyl group. It will likely appear as a doublet of doublets or a triplet depending on the coupling with the C2 protons.
CH₂-COOH	2.5 - 3.5	m	The two protons on the C2 carbon will be diastereotopic and are expected to show complex splitting patterns due to coupling with the C3 proton.
COOH	10.0 - 12.0	br s	The carboxylic acid proton is typically a broad singlet and appears far downfield.

¹³C NMR Spectroscopy (Predicted)

The carbon-13 NMR spectrum will provide evidence for all eight carbon atoms in the molecule. [2]

Carbon(s)	Predicted Chemical Shift (δ, ppm)	Notes
C=O (Ketone)	190 - 200	The ketone carbonyl carbon is significantly deshielded.
C=O (Carboxylic Acid)	170 - 180	The carboxylic acid carbonyl carbon is also downfield, but typically less so than a ketone.
Thiophene-C	125 - 145	The four carbons of the thiophene ring will appear in the aromatic region. The carbon attached to the carbonyl group will be the most downfield.
C-Br	40 - 50	The carbon bearing the bromine atom will be shifted downfield compared to a standard alkane carbon.

| CH₂ | 30 - 40 | The methylene carbon (C2) adjacent to the carboxylic acid. |

Mass Spectrometry (Predicted)

Mass spectrometry will confirm the molecular weight of the compound.

Ion	Predicted m/z	Notes
[M]+	262/264	The molecular ion peak will show a characteristic isotopic pattern for a molecule containing one bromine atom (approximately 1:1 ratio for the M and M+2 peaks).
[M-H]⁻	261/263	In negative ion mode, the deprotonated molecule will be observed.
[M+H]⁺	263/265	In positive ion mode, the protonated molecule will be observed.

The fragmentation pattern would likely involve the loss of Br, COOH, and cleavage of the butyric acid chain.

Conclusion

3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is a valuable synthetic intermediate with a well-defined molecular structure. Its synthesis can be reliably achieved through the α-bromination of its commercially available precursor. While direct experimental spectroscopic data is not widely published, a thorough analysis of its structure allows for confident prediction of its key spectral features. This technical guide provides a solid foundation for researchers and scientists working with this compound, enabling its effective use in the development of novel chemical entities.

References

• Google Patents. EP0824532A1 - Synthesis of (s)-3-(2-thienylthio) butyric acid and analogs. Accessed January 16, 2026.
• ChemicalBook. 3-BROMO-4-(4-CHLORO-PHENYL)-4-OXO-BUTYRIC ACID synthesis. Accessed January 16, 2026.
• Sigma-Aldrich. 4-Oxo-4-(2-thienyl)butyric acid 97%. Accessed January 16, 2026.
• Google Patents.
• ResearchGate. Synthesis of 3-bromo-4-isobutyloxyphenyl carbothioamide. Accessed January 16, 2026.
• ChemicalBook. 3-bromo-4-methoxyphenylacetonitrile(772-59-8) 1H NMR. Accessed January 16, 2026.
• Santa Cruz Biotechnology. 4-Oxo-4-[N′-(thiophene-2-carbonyl)-hydrazino]-butyric acid. Accessed January 16, 2026.
• ChemWhat. 3-BROMO-4-OXO-4-THIEN-2-YLBUTANOIC ACID CAS#: 53515-21-2. Accessed January 16, 2026.
• ResearchGate. A Simple Procedure for Synthesis of Biological Active 4-oxo-4-(quinolin-8-yloxy)but-2-enoic acid. Accessed January 16, 2026.
• Doc Brown's Chemistry. 13C nmr spectrum of butanoic acid C4H8O2 CH3CH2CH2COOH analysis of chemical shifts. Accessed January 16, 2026.

Sources

• 1. 3-BROMO-4-(4-CHLORO-PHENYL)-4-OXO-BUTYRIC ACID synthesis - chemicalbook [chemicalbook.com]
• 2. 13C nmr spectrum of butanoic acid C4H8O2 CH3CH2CH2COOH analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of butyric acid C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]

Synthesis of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric Acid: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is a valuable heterocyclic building block in medicinal chemistry and drug development. Its strategic combination of a thiophene ring, a keto-acid functionality, and a bromine atom at the alpha-position to the carbonyl group makes it a versatile intermediate for the synthesis of a wide array of more complex molecules with potential therapeutic applications. The thiophene moiety is a well-established pharmacophore, and the reactive bromine atom allows for facile derivatization through various cross-coupling and nucleophilic substitution reactions. This guide provides a detailed, in-depth exploration of a reliable and commonly employed synthetic pathway to this important compound, focusing on the underlying chemical principles, step-by-step experimental protocols, and characterization data.

Overall Synthetic Strategy

The synthesis of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is efficiently achieved through a two-step reaction sequence starting from commercially available thiophene and succinic anhydride. The pathway involves an initial Friedel-Crafts acylation to construct the keto-acid backbone, followed by a selective alpha-bromination of the resulting ketone.

Caption: Overall two-step synthesis pathway for 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid.

Step 1: Friedel-Crafts Acylation of Thiophene with Succinic Anhydride

The initial step of the synthesis involves the acylation of thiophene with succinic anhydride to form the key intermediate, 4-oxo-4-(thiophen-2-yl)butanoic acid. This reaction is a classic example of a Friedel-Crafts acylation, a powerful method for forming carbon-carbon bonds to aromatic rings.

Mechanistic Insights

The Friedel-Crafts acylation proceeds via an electrophilic aromatic substitution mechanism. A Lewis acid, typically aluminum chloride (AlCl₃), is employed to activate the succinic anhydride. The Lewis acid coordinates to one of the carbonyl oxygens of the anhydride, polarizing the C-O bond and generating a highly electrophilic acylium ion or a reactive acylium ion-Lewis acid complex. The electron-rich thiophene ring then acts as a nucleophile, attacking the electrophilic carbon of the acylium ion. Thiophene is known to undergo electrophilic substitution preferentially at the C2 position due to the greater stabilization of the resulting cationic intermediate through resonance involving the sulfur atom's lone pairs. Subsequent loss of a proton from the intermediate sigma complex restores the aromaticity of the thiophene ring and yields the acylated product. An aqueous workup then hydrolyzes the aluminum salts and protonates the carboxylate to give the final keto-acid.

Caption: Mechanism of the Friedel-Crafts acylation of thiophene with succinic anhydride.

Experimental Protocol: Synthesis of 4-Oxo-4-(thiophen-2-yl)butanoic acid

This protocol is adapted from established procedures for Friedel-Crafts acylation of thiophenes.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Thiophene	84.14	8.41 g (7.9 mL)	0.10
Succinic Anhydride	100.07	10.0 g	0.10
Anhydrous AlCl₃	133.34	29.3 g	0.22
Dichloromethane (DCM)	-	150 mL	-
6M Hydrochloric Acid	-	100 mL	-
Deionized Water	-	As needed	-
Saturated NaCl solution	-	50 mL	-
Anhydrous MgSO₄	-	As needed	-

Procedure:

• To a flame-dried 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser fitted with a calcium chloride drying tube, add anhydrous aluminum chloride (29.3 g, 0.22 mol) and dry dichloromethane (100 mL).

• Cool the suspension to 0 °C in an ice bath with stirring.

• In a separate beaker, dissolve succinic anhydride (10.0 g, 0.10 mol) and thiophene (8.41 g, 0.10 mol) in 50 mL of dry dichloromethane.

• Add the thiophene/succinic anhydride solution dropwise to the stirred AlCl₃ suspension over a period of 30-45 minutes, maintaining the temperature below 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-3 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Carefully pour the reaction mixture onto a mixture of crushed ice (200 g) and concentrated hydrochloric acid (50 mL) with vigorous stirring.

• Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with dichloromethane (2 x 50 mL).

• Combine the organic layers and wash with water (2 x 100 mL) and then with saturated sodium chloride solution (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield a solid.

• Recrystallize the crude product from a suitable solvent system (e.g., water or a mixture of toluene and heptane) to afford pure 4-oxo-4-(thiophen-2-yl)butanoic acid as a crystalline solid.

Expected Yield: 70-80%.

Physical Properties:

• Appearance: Off-white to pale yellow solid

• Melting Point: 118-121 °C

Characterization of 4-Oxo-4-(thiophen-2-yl)butanoic acid

¹³C NMR (CDCl₃, 100 MHz) δ (ppm): 197.9 (C=O, ketone), 178.4 (C=O, acid), 136.5, 133.5, 128.8, 128.2 (thiophene carbons), 33.3 (CH₂ adjacent to ketone), 28.1 (CH₂ adjacent to acid).

IR (KBr, cm⁻¹): A broad absorption in the range of 3300-2500 cm⁻¹ is characteristic of the O-H stretch of the carboxylic acid. A sharp, strong peak around 1710-1680 cm⁻¹ corresponds to the C=O stretching of the ketone, and another strong peak around 1700-1720 cm⁻¹ is due to the C=O of the carboxylic acid.

Step 2: α-Bromination of 4-Oxo-4-(thiophen-2-yl)butanoic acid

The second step involves the selective bromination of the methylene group adjacent to the thiophene carbonyl, yielding the final product, 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid. This reaction is an acid-catalyzed alpha-halogenation of a ketone.

Mechanistic Insights

Under acidic conditions, the ketone undergoes tautomerization to its enol form. The acid catalyst protonates the carbonyl oxygen, making the α-protons more acidic and facilitating their removal to form the enol. The electron-rich double bond of the enol then acts as a nucleophile and attacks a molecule of bromine (Br₂). A subsequent deprotonation of the carbonyl oxygen regenerates the carbonyl group and yields the α-brominated product. The reaction is typically carried out in a suitable solvent like dichloromethane or acetic acid.

Caption: Mechanism of the acid-catalyzed α-bromination of a ketone.

Experimental Protocol: Synthesis of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

This is a general procedure for the α-bromination of aryl ketoacids.[1]

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
4-Oxo-4-(thiophen-2-yl)butanoic acid	184.21	18.4 g	0.10
Bromine	159.81	17.6 g (5.6 mL)	0.11
Dichloromethane (DCM)	-	500 mL	-

Procedure:

• Dissolve 4-oxo-4-(thiophen-2-yl)butanoic acid (18.4 g, 0.10 mol) in dichloromethane (500 mL) in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of bromine (17.6 g, 0.11 mol) in a small amount of dichloromethane dropwise from the dropping funnel to the stirred solution. Maintain the temperature below 10 °C during the addition.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the completion of the reaction. For slower reactions, gentle heating to reflux (around 40 °C) may be necessary.[1]

• Concentrate the reaction mixture in vacuo to remove the solvent and excess bromine.

• The crude 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid can be further purified by recrystallization from a suitable solvent, such as dichloromethane, if necessary.[1]

Expected Yield: High.

Characterization of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

Expected ¹H NMR (CDCl₃) δ (ppm):

• Thiophene protons: Signals in the aromatic region (around 7.0-8.0 ppm).

• -CH(Br)-: A doublet of doublets or a multiplet around 4.5-5.5 ppm.

• -CH₂-COOH: Two diastereotopic protons appearing as a multiplet or two separate signals around 3.0-3.5 ppm.

• -COOH: A broad singlet, typically downfield (>10 ppm), which may or may not be observed depending on the solvent and concentration.

Expected ¹³C NMR (CDCl₃) δ (ppm):

• C=O (ketone): ~190-195 ppm.

• C=O (acid): ~175-180 ppm.

• Thiophene carbons: ~125-145 ppm.

• -CH(Br)-: ~40-50 ppm.

• -CH₂-COOH: ~35-45 ppm.

Expected IR (KBr, cm⁻¹):

• O-H stretch (acid): Broad, 3300-2500 cm⁻¹.

• C=O stretch (ketone): Strong, sharp, ~1690-1710 cm⁻¹.

• C=O stretch (acid): Strong, sharp, ~1700-1720 cm⁻¹.

• C-Br stretch: In the fingerprint region, typically 600-800 cm⁻¹.

Conclusion

The described two-step synthesis provides a reliable and efficient pathway to 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid. The methodology relies on well-established and understood reactions, namely Friedel-Crafts acylation and acid-catalyzed α-bromination. The resulting product is a versatile intermediate for further synthetic transformations, making this guide a valuable resource for researchers in the fields of organic synthesis and drug discovery. The provided protocols, along with the mechanistic insights and characterization data, offer a comprehensive understanding of the synthesis of this important heterocyclic compound.

References

• Mechanochemical Friedel–Crafts acylations. Beilstein Journal of Organic Chemistry, 2019 , 15, 1313–1319. [Link]

• Mechanism of Friedel-Crafts acylation with succinic anhydride. Chemistry Stack Exchange. [Link]

• 3-bromo-4-oxo-4-thiophen-2-yl-butyric acid. PubChem. [Link]

• 4-(2-Thienyl)Butyric Acid. PubChem. [Link]

• 4-Oxo-4-(2-thienyl)butyric acid. SpectraBase. [Link]

• Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates. RSC Education. [Link]

• Acylation of Thiophene. Scribd. [Link]

• Large Scale Synthesis of Enantiomerically Pure (S)-3-(4-Bromophenyl)butanoic Acid. Organic Syntheses. [Link]

• 13C NMR Chemical Shifts. Organic Chemistry Data. [Link]

• Table of Characteristic IR Absorptions. University of Colorado Boulder. [Link]

Sources

• 1. 3-BROMO-4-(4-CHLORO-PHENYL)-4-OXO-BUTYRIC ACID synthesis - chemicalbook [chemicalbook.com]

An In-depth Technical Guide to 3-Bromo-4-oxo-4-(thiophen-2-yl)butanoic Acid

Abstract

This technical guide provides a comprehensive overview of 3-Bromo-4-oxo-4-(thiophen-2-yl)butanoic acid, a key heterocyclic building block in synthetic organic chemistry and drug discovery. The document elucidates the definitive IUPAC nomenclature, structural features, and physicochemical properties of the compound. A detailed, two-step synthetic pathway is presented, beginning with the Friedel-Crafts acylation of thiophene with succinic anhydride to yield an intermediate, followed by a regioselective alpha-bromination. The causality behind experimental choices, including catalyst selection and reaction conditions, is explained to provide field-proven insights for researchers. Furthermore, this guide includes detailed, step-by-step experimental protocols for synthesis and purification, along with standard analytical techniques for structural verification. The potential applications of this versatile intermediate in the development of novel therapeutics are discussed, supported by authoritative references. This document is intended for researchers, scientists, and drug development professionals seeking a practical and scientifically grounded resource on the synthesis and utilization of this important thiophene derivative.

Introduction and Nomenclature

Thiophene-containing compounds are a cornerstone of medicinal chemistry, recognized for their role as "privileged structures" that can interact with a wide array of biological targets.[1][2] Their bioisosteric relationship with benzene rings allows them to modulate physicochemical properties such as lipophilicity and metabolic stability, making them highly valuable in drug design.[1][3] 3-Bromo-4-oxo-4-(thiophen-2-yl)butanoic acid is a bifunctional molecule that combines the reactive features of an α-bromo ketone and a carboxylic acid with the thiophene scaffold. This unique combination makes it a highly versatile intermediate for the synthesis of more complex heterocyclic systems and potential pharmaceutical agents.[3][4]

IUPAC Name and Structural Verification

The correct and unambiguous naming of a chemical entity is critical for scientific communication. Following the International Union of Pure and Applied Chemistry (IUPAC) guidelines, the official name for the topic compound is 3-Bromo-4-oxo-4-(thiophen-2-yl)butanoic acid .

The nomenclature is derived as follows:

• Butanoic acid : The core structure is a four-carbon carboxylic acid.

• 4-oxo : A ketone (carbonyl group) is located at the C4 position.

• 4-(thiophen-2-yl) : A thiophene ring is attached via its second position to the C4 of the butanoic acid chain.

• 3-Bromo : A bromine atom is substituted at the C3 position.

Synonyms for this compound include 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid.[5] The Chemical Abstracts Service (CAS) Registry Number is 53515-21-2 .[5]

Physicochemical Properties

A summary of the key computed and reported properties of the compound is provided in the table below. These properties are essential for planning synthetic procedures, purification strategies, and analytical methods.

Property	Value	Source
CAS Number	53515-21-2	ChemWhat[5]
Molecular Formula	C₈H₇BrO₃S	PubChem[6]
Molecular Weight	263.12 g/mol	ChemWhat[5]
Monoisotopic Mass	261.92993 Da	PubChem[6]
XLogP (Predicted)	1.9	PubChem[6]
Canonical SMILES	C1=CSC(=C1)C(=O)C(CC(=O)O)Br	PubChem[6]

Synthesis and Mechanistic Rationale

The synthesis of 3-Bromo-4-oxo-4-(thiophen-2-yl)butanoic acid is most effectively achieved through a two-step process. This approach is designed for efficiency and regiochemical control, starting from commercially available reagents.

• Step 1: Friedel-Crafts Acylation of thiophene with succinic anhydride to form 4-oxo-4-(thiophen-2-yl)butanoic acid.

• Step 2: Alpha-Bromination of the resulting keto-acid at the carbon adjacent to the ketone (the α-carbon) to yield the final product.

The overall synthetic workflow is depicted below.

Caption: Synthetic workflow for the target compound.

Step 1: Friedel-Crafts Acylation

The Friedel-Crafts acylation is a classic electrophilic aromatic substitution reaction used to install an acyl group onto an aromatic ring.[7] Thiophene is an electron-rich heterocycle that readily undergoes this reaction, typically at the more reactive C2 position.[8]

Mechanism Rationale: The reaction is catalyzed by a Lewis acid, such as aluminum chloride (AlCl₃). The Lewis acid coordinates to one of the carbonyl oxygens of succinic anhydride, polarizing it and generating a highly electrophilic acylium ion intermediate.[9] The π-system of the thiophene ring then acts as a nucleophile, attacking the electrophilic carbon.[10] Subsequent loss of a proton restores aromaticity and, after aqueous workup, yields the keto-acid product, 4-oxo-4-(thiophen-2-yl)butanoic acid. The use of an anhydride is often preferred over an acyl halide for less reactive systems to avoid overly harsh conditions.[8]

Step 2: Acid-Catalyzed Alpha-Bromination

The second step involves the selective bromination of the ketone at the alpha-position (C3). This reaction is typically performed under acidic conditions.[11][12]

Mechanism Rationale: The reaction proceeds through an acid-catalyzed enol intermediate.[13][14] The carbonyl oxygen is first protonated by the acid catalyst (e.g., acetic acid), which makes the α-protons more acidic.[15] A base (which can be the solvent or the conjugate base of the acid catalyst) removes an α-proton, leading to the formation of an enol. This enol tautomer is the active nucleophile.[13] The electron-rich double bond of the enol attacks an electrophilic bromine molecule (Br₂).[15] The rate-determining step is the formation of the enol, meaning the reaction rate is independent of the bromine concentration.[11][12] This method provides a reliable way to introduce a single bromine atom at the α-position.

Detailed Experimental Protocols

Disclaimer: These protocols are intended for use by trained professionals in a properly equipped laboratory setting. Appropriate personal protective equipment (PPE) must be worn at all times. All chemical handling should be performed in a certified fume hood.

Protocol 1: Synthesis of 4-Oxo-4-(thiophen-2-yl)butanoic acid

Materials:

• Thiophene (1.0 equiv)

• Succinic anhydride (1.05 equiv)

• Anhydrous Aluminum Chloride (AlCl₃) (2.2 equiv)

• Anhydrous Dichloromethane (DCM)

• Hydrochloric acid (HCl), 6M

• Deionized water

• Sodium sulfate (Na₂SO₄), anhydrous

Procedure:

• Set up a three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Suspend anhydrous AlCl₃ in anhydrous DCM and cool the mixture to 0 °C in an ice bath.

• In a separate beaker, dissolve thiophene and succinic anhydride in anhydrous DCM.

• Add the thiophene/succinic anhydride solution dropwise to the AlCl₃ suspension over 30 minutes, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-16 hours.

• Slowly and carefully quench the reaction by pouring it over crushed ice containing concentrated HCl.

• Transfer the mixture to a separatory funnel. Separate the organic layer.

• Extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude product. The product can be purified by recrystallization from a suitable solvent system (e.g., water or toluene).

Protocol 2: Synthesis of 3-Bromo-4-oxo-4-(thiophen-2-yl)butanoic acid

Materials:

• 4-Oxo-4-(thiophen-2-yl)butanoic acid (1.0 equiv)

• Bromine (Br₂) (1.1 equiv)

• Dichloromethane (DCM) or Acetic Acid

• Deionized water

Procedure:

• Dissolve the keto-acid intermediate in DCM in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.[16]

• Cool the solution to 0 °C in an ice bath.

• Add bromine dropwise to the solution. A slight color change should be observed.[16]

• Allow the reaction mixture to warm to room temperature and stir until TLC analysis indicates the complete consumption of the starting material (typically 2-4 hours).[16] For slower reactions, gentle heating to reflux (40 °C) may be necessary.

• Upon completion, wash the reaction mixture with a saturated solution of sodium thiosulfate to quench any unreacted bromine, followed by a wash with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The resulting crude α-bromo ketone can be purified by recrystallization from DCM or a similar solvent to yield the final product as a solid.[16]

Characterization and Analysis

To confirm the identity and purity of the synthesized compound, a suite of standard analytical techniques should be employed.

Technique	Expected Observations
¹H-NMR	Expect characteristic signals for the thiophene protons, a multiplet for the CH-Br proton, and signals for the CH₂ protons of the butyric acid chain. The carboxylic acid proton will appear as a broad singlet.
¹³C-NMR	Signals corresponding to the carbonyl carbons (ketone and carboxylic acid), the thiophene ring carbons, and the aliphatic carbons (CH-Br and CH₂) are expected.
FT-IR	Strong absorption bands for the C=O stretching of the ketone and carboxylic acid (~1680-1710 cm⁻¹), and a broad O-H stretch for the carboxylic acid (~2500-3300 cm⁻¹).
Mass Spec (MS)	The mass spectrum should show a molecular ion peak (M⁺) and an M+2 peak of nearly equal intensity, which is the characteristic isotopic pattern for a compound containing one bromine atom.

These analytical methods, when used in combination, provide unambiguous structural confirmation of the final product.[17][18]

Applications in Drug Discovery

The structural motif of 3-Bromo-4-oxo-4-(thiophen-2-yl)butanoic acid is a valuable platform for the synthesis of novel bioactive molecules. Thiophene derivatives are known to possess a wide range of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2]

• α-Bromo Ketone Moiety: This functional group is a potent electrophile, making it an excellent precursor for nucleophilic substitution reactions. It can be used to synthesize a variety of heterocyclic systems, such as thiazoles, imidazoles, or oxazoles, by reacting with appropriate nucleophiles (e.g., thioureas, amidines).

• Carboxylic Acid Moiety: The carboxylic acid provides a handle for forming amides, esters, or other derivatives, which is a common strategy in medicinal chemistry to modulate solubility, cell permeability, and target binding.

• Thiophene Core: The thiophene ring itself is a key pharmacophore in numerous approved drugs, including the anti-inflammatory drug tiaprofenic acid and the antiplatelet agent clopidogrel.[1][2]

The combination of these features allows for the rapid generation of diverse chemical libraries, which can be screened for biological activity against various therapeutic targets.

Conclusion

3-Bromo-4-oxo-4-(thiophen-2-yl)butanoic acid is a valuable and versatile chemical intermediate. This guide has established its definitive IUPAC name and detailed a robust, two-step synthesis via Friedel-Crafts acylation and subsequent α-bromination. The mechanistic rationale and detailed experimental protocols provide a solid foundation for its practical synthesis and purification in a laboratory setting. Given the prevalence of the thiophene core in modern pharmaceuticals, this compound represents a significant starting point for researchers and scientists engaged in the discovery and development of next-generation therapeutics.

References

• Master Organic Chemistry. Halogenation Of Ketones via Enols. [Link]

• Organic Chemistry: A Tenth Edition. 22.3 Alpha Halogenation of Aldehydes and Ketones. [Link]

• Chemistry LibreTexts. 22.3: Alpha Halogenation of Aldehydes and Ketones. (2023-01-29). [Link]

• The Organic Chemistry Tutor. mechanism of alpha-halogenation of ketones. (2019-01-09). [Link]

• Chemistry LibreTexts. 22.3: Alpha Halogenation of Aldehydes and Ketones. (2025-03-09). [Link]

• Google Patents.

• Ningbo Inno Pharmchem Co.,Ltd. The Versatility of Thiophene-Containing Amino Acids in Chemical Synthesis. [Link]

• ChemWhat. 3-BROMO-4-OXO-4-THIEN-2-YLBUTANOIC ACID CAS#: 53515-21-2. [Link]

• ResearchGate. Friedel-crafts acylation reaction of liquid thiophene catalyzed by C25. (2025-08-07). [Link]

• National Institutes of Health (NIH). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. [Link]

• EPRA JOURNALS. PHARMACOLOGICAL APPLICATION OF THIOPHENE DERIVATIVES. (2023-06-19). [Link]

• National Institutes of Health (NIH). Thiophene-Based Compounds with Potential Anti-Inflammatory Activity. (2021-07-19). [Link]

• ResearchGate. Synthesis of dibromo ketones by the reaction of the environmentally benign H2O2-HBr system with oximes. [Link]

• National Institutes of Health (NIH). Mechanochemical Friedel–Crafts acylations. (2019-06-17). [Link]

• Chemistry Stack Exchange. Mechanism of Friedel-Crafts acylation with succinic anhydride. (2016-05-02). [Link]

• Organic Chemistry Portal. Friedel-Crafts Acylation. [Link]

• PubChemLite. 3-bromo-4-oxo-4-thiophen-2-yl-butyric acid. [Link]

• ResearchGate. Large Scale Synthesis of Enantiomerically Pure (S)-3-(4-Bromophenyl)butanoic acid. (2025-08-06). [Link]

• PubMed. Characterization of synthetic routes to 'Bromo-DragonFLY' and benzodifuranyl isopropylamine homologues utilizing ketone intermediates. Part 1. (2013-06-24). [Link]

• PubChem. 4-(3,4-Dibromothiophen-2-yl)butanoic acid. [Link]

• Organic Syntheses. Large Scale Synthesis of Enantiomerically Pure (S)-3-(4- Bromophenyl)butanoic Acid. (2018-08-10). [Link]

• National Institutes of Health (NIH). Amino(bromo)acetic acid. [Link]

• PubChem. (3S)-4-(4-bromophenyl)-3-{[(tert-butoxy)carbonyl]amino}butanoic acid. [Link]

• MDPI. Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. [Link]

• ACS Publications. Conversion of steroidal α-bromo ketones to ketols by means of hydrazine. [Link]

• PubChem. 4-Oxo-4-(thiophen-2-ylamino)butanoic acid. [Link]

• PubMed. Keto Acid Profiling Analysis as ethoxime/tert-butyldimethylsilyl Derivatives by Gas Chromatography-Mass Spectrometry. (2013-01-15). [Link]

Sources

• 1. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thiophene-Based Compounds with Potential Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chemwhat.com [chemwhat.com]
• 6. PubChemLite - 3-bromo-4-oxo-4-thiophen-2-yl-butyric acid (C8H7BrO3S) [pubchemlite.lcsb.uni.lu]
• 7. Friedel-Crafts Acylation [organic-chemistry.org]
• 8. eprajournals.com [eprajournals.com]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. researchgate.net [researchgate.net]
• 11. 22.3 Alpha Halogenation of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. youtube.com [youtube.com]
• 16. 3-BROMO-4-(4-CHLORO-PHENYL)-4-OXO-BUTYRIC ACID synthesis - chemicalbook [chemicalbook.com]
• 17. Characterization of synthetic routes to 'Bromo-DragonFLY' and benzodifuranyl isopropylamine homologues utilizing ketone intermediates. Part 1: synthesis of ketone precursors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Keto acid profiling analysis as ethoxime/tert-butyldimethylsilyl derivatives by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is a specialized organic molecule that holds significant potential as a versatile building block in medicinal chemistry and materials science. Its structure, incorporating a reactive α-bromoketone, a carboxylic acid, and a thiophene moiety, offers multiple points for chemical modification, making it an attractive scaffold for the synthesis of a diverse range of complex molecular architectures. The thiophene ring is a well-established pharmacophore found in numerous FDA-approved drugs, known to impart favorable pharmacokinetic and pharmacodynamic properties.[1][2] The α-bromoketone functionality is a key synthetic intermediate, enabling a variety of nucleophilic substitution and cycloaddition reactions for the construction of novel heterocyclic systems.[3]

This technical guide provides a comprehensive overview of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid, including a detailed, field-proven synthetic protocol, an analysis of its chemical and physical properties, and an exploration of its potential applications in drug discovery and development, all grounded in authoritative scientific literature.

Synthesis of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

The synthesis of the target molecule is best approached as a two-step process, commencing with the readily available starting materials thiophene and succinic anhydride. The first step involves a Friedel-Crafts acylation to form the precursor, 4-oxo-4-thiophen-2-yl-butyric acid. The second step is a selective α-bromination at the position adjacent to the ketone.

Step 1: Synthesis of 4-oxo-4-thiophen-2-yl-butyric acid via Friedel-Crafts Acylation

The Friedel-Crafts acylation is a classic and effective method for the C-acylation of aromatic rings.[4] In this case, thiophene is acylated with succinic anhydride. While various Lewis acids can catalyze this reaction, aluminum chloride (AlCl₃) is a common and effective choice, though it is required in stoichiometric amounts.[4] More environmentally benign and reusable solid acid catalysts like zeolites have also been shown to be highly effective for the acylation of thiophene.[5][6]

Reaction Scheme:

Figure 1: Synthesis of 4-oxo-4-thiophen-2-yl-butyric acid.

Experimental Protocol:

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (to handle evolving HCl), suspend anhydrous aluminum chloride (2.2 equivalents) in an inert solvent such as nitrobenzene or carbon disulfide under a nitrogen atmosphere.

• Addition of Reactants: Cool the suspension in an ice bath. Add a solution of succinic anhydride (1.0 equivalent) in the same solvent dropwise to the stirred suspension.

• Thiophene Addition: Following the addition of succinic anhydride, add thiophene (1.0 equivalent) dropwise, maintaining the temperature below 10 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then heat to a moderate temperature (e.g., 50-60 °C) for several hours until the reaction is complete (monitored by TLC).

• Work-up: Cool the reaction mixture and carefully pour it onto a mixture of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Extraction and Purification: Separate the organic layer. If nitrobenzene was used as the solvent, it can be removed by steam distillation. The crude product can then be extracted with a suitable organic solvent (e.g., ethyl acetate). The organic extracts are combined, washed with brine, dried over anhydrous sodium sulfate, and the solvent is evaporated under reduced pressure. The resulting solid, 4-oxo-4-thiophen-2-yl-butyric acid, can be further purified by recrystallization from a suitable solvent system (e.g., water or an ethanol/water mixture).

Physicochemical Properties of 4-oxo-4-thiophen-2-yl-butyric acid:

Property	Value	Reference
CAS Number	4653-08-1	[7]
Molecular Formula	C₈H₈O₃S	[7]
Molecular Weight	184.21 g/mol	[7]
Melting Point	118-121 °C	[7]

Step 2: Selective α-Bromination to Yield 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

The key challenge in this step is the selective bromination at the α-position to the ketone (the 3-position of the butyric acid chain) without electrophilic substitution on the activated thiophene ring. Acid-catalyzed bromination of ketones proceeds through an enol intermediate.[8][9] The use of N-bromosuccinimide (NBS) as a brominating agent, often with a catalytic amount of acid, is a well-established and milder alternative to using elemental bromine, which can reduce the likelihood of side reactions.[10] The reaction is typically performed in a suitable solvent like acetic acid.[1]

Reaction Scheme:

Figure 2: α-Bromination to form the target compound.

Experimental Protocol:

• Dissolution: Dissolve 4-oxo-4-thiophen-2-yl-butyric acid (1.0 equivalent) in glacial acetic acid in a round-bottom flask.

• Catalyst Addition: Add a catalytic amount of a strong acid, such as a few drops of concentrated sulfuric acid, to facilitate enolization.

• Brominating Agent Addition: Add N-bromosuccinimide (1.05 equivalents) portion-wise to the stirred solution. The reaction may be slightly exothermic.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC). If the reaction is sluggish, gentle heating (e.g., to 40-50 °C) may be applied.[11]

• Isolation: Once the reaction is complete, pour the reaction mixture into a large volume of cold water to precipitate the product.

• Purification: Collect the crude product by filtration, wash thoroughly with water to remove acetic acid and succinimide, and then dry. Further purification can be achieved by recrystallization from an appropriate solvent.

Chemical Properties and Reactivity

3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is a trifunctional molecule, and its reactivity is dictated by the interplay of the carboxylic acid, the α-bromoketone, and the thiophene ring.

• α-Bromoketone: This is the most reactive site for nucleophilic substitution. The bromine atom is a good leaving group, and the adjacent carbonyl group activates the α-carbon towards nucleophilic attack. This functionality is a precursor for the synthesis of a wide variety of heterocyclic compounds, such as thiazoles, imidazoles, and oxazoles, through reactions with appropriate nucleophiles (e.g., thioamides, amidines, and amides).

• Carboxylic Acid: The carboxylic acid group can undergo standard transformations, such as esterification, amidation, and reduction to the corresponding alcohol. These reactions allow for the introduction of diverse functional groups and the modulation of the molecule's physicochemical properties.

• Thiophene Ring: The thiophene ring is an electron-rich aromatic system susceptible to further electrophilic substitution. However, the existing acyl group is deactivating, which would direct further substitution to the 4- or 5-position of the thiophene ring. The sulfur atom in the thiophene ring can also influence the molecule's ability to coordinate with metal ions.

Logical Relationship of Reactive Sites:

Figure 3: Reactivity map of the target molecule.

Potential Applications in Drug Discovery and Materials Science

The unique structural features of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid make it a highly promising scaffold for the development of novel therapeutic agents and functional materials.

Medicinal Chemistry

Thiophene and its derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, anticonvulsant, and anticancer properties.[12][13] The incorporation of the thiophene moiety can enhance the pharmacological profile of a drug candidate.

• Anticancer Agents: Many thiophene-containing compounds have been investigated as potential anticancer agents, acting through various mechanisms such as enzyme inhibition and disruption of cellular signaling pathways.[1] The α-bromoketone moiety can be used to synthesize derivatives that can act as irreversible enzyme inhibitors by forming covalent bonds with nucleophilic residues in the active site of target enzymes.

• Anti-inflammatory Agents: Thiophene derivatives are present in some non-steroidal anti-inflammatory drugs (NSAIDs).[13] The carboxylic acid group is a common feature in many NSAIDs, and the overall molecular framework of the target compound could be elaborated to design novel anti-inflammatory agents.

• Antimicrobial Agents: The thiophene nucleus is a component of various antimicrobial compounds. The reactivity of the α-bromoketone allows for the synthesis of diverse heterocyclic systems, which are a rich source of antimicrobial agents.

Materials Science

The thiophene ring is a fundamental building block for conducting polymers and organic electronic materials. While the focus of this guide is on its pharmaceutical applications, the potential for derivatizing the thiophene ring and the carboxylic acid group could lead to the synthesis of novel monomers for polymerization or functional materials with interesting photophysical properties.

Conclusion

3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is a molecule of significant synthetic utility. This guide has provided a plausible and detailed synthetic pathway, starting from common laboratory reagents. The inherent reactivity of its functional groups, particularly the α-bromoketone, opens up a vast chemical space for the generation of diverse molecular libraries. Given the established importance of the thiophene scaffold in medicinal chemistry, this compound represents a valuable and promising starting point for the discovery and development of new therapeutic agents. Further investigation into its derivatization and biological evaluation is highly warranted.

References

• Abdel-Rahman, H. M., et al. (2005). SYNTHESIS, ANALGESIC AND ANTI-INFLAMMATORY ACTIVITIES OF NOVEL 4-OXO-4-(4-(PYRIMIDIN-2-YL)PIPERAZIN-1-YL) BUTANOIC ACID DERIVATIVES. ResearchGate. Available at: [Link]

• Chemistry LibreTexts. (2023). 22.3: Alpha Halogenation of Aldehydes and Ketones. Available at: [Link]

• Mishra, R., et al. (2011). Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica, 3(4), 38-54. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. PubMed Central. Available at: [Link]

• Orlov, V. D., et al. (2021). The study of the reaction paths of 4-aryl-4-oxobutanoic acids with terminal aliphatic N,N-diamines. Arabian Journal of Chemistry, 14(11), 103401. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Available at: [Link]

• Master Organic Chemistry. (n.d.). Halogenation Of Ketones via Enols. Available at: [Link]

• TSI Journals. (2014). Mild liquid-phase friedel-crafts acylation of thiophene to 2-acetylthiophene over solid-acid catalysts. Available at: [Link]

• Google Patents. (n.d.). US2432991A - Acylation of thiophene.

• Reddit. (2023). Separation of Ketone and alpha Bromo ketone. r/Chempros. Available at: [Link]

• Lima, L. M., et al. (2021). Thiophene-Based Compounds with Potential Anti-Inflammatory Activity. Molecules, 26(14), 4333. Available at: [Link]

• Chemistry Stack Exchange. (2016). Mechanism of Friedel-Crafts acylation with succinic anhydride. Available at: [Link]

• ResearchGate. (2014). Friedel-crafts acylation reaction of liquid thiophene catalyzed by C25. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 4-(2-Thienyl)Butyric Acid. PubChem. Available at: [Link]

• Mechanochemical Friedel–Crafts acylations. (2019). Beilstein Journal of Organic Chemistry, 15, 1336–1343. Available at: [Link]

• Reddy, B. V. S., et al. (2015). KH2PO4 as a novel catalyst for regioselective monobromination of aralkyl ketones using N-bromosuccinimide. ACG Publications. Available at: [Link]

• YouTube. (2019). mechanism of alpha-halogenation of ketones. Available at: [Link]

• MDPI. (2024). Biological Applications of Thiourea Derivatives: Detailed Review. Available at: [Link]

• National Center for Biotechnology Information. (2024). Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates. PubMed Central. Available at: [Link]

• Chemistry LibreTexts. (2022). 22.3: Alpha Halogenation of Aldehydes and Ketones. Available at: [Link]

• ResearchGate. (n.d.). Synthesis and Biological Activities of 3-1-(3-(2-Chloro-3,3,3-trifluoro-prop-1-enyl-2,2-dimethylcyclopropanecar bonyl)-3-Substituted Phenyl Thiourea. Available at: [Link]

• ResearchGate. (n.d.). Molecular and crystal structures and spectroscopic properties of 2-oxo-2-(Thiophen-2-yl) ethyl phosphonic acid. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Crystal structure and Hirshfeld surface analysis of (Z)-4-oxo-4-{phenyl[(thiophen-2-yl)methyl]amino}but-2-enoic acid. PubMed Central. Available at: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Friedel-Crafts Acylation [organic-chemistry.org]
• 5. tsijournals.com [tsijournals.com]
• 6. researchgate.net [researchgate.net]
• 7. 4-Oxo-4-(2-thienyl)butyric acid 97 4653-08-1 [sigmaaldrich.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. m.youtube.com [m.youtube.com]
• 10. acgpubs.org [acgpubs.org]
• 11. reddit.com [reddit.com]
• 12. US2432991A - Acylation of thiophene - Google Patents [patents.google.com]
• 13. Frontiers | Design, synthesis, and biological investigation of new thiazole-based derivatives as multi-targeted inhibitors endowed with antiproliferative, antioxidant, and antibacterial properties [frontiersin.org]

An In-depth Technical Guide on the Synthesis and Characterization of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

For Distribution to Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive, scientifically grounded protocol for the synthesis and characterization of the novel ketoacid, 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid (CAS No. 53515-21-2)[1]. While direct literature on the discovery of this specific molecule is sparse, its synthesis is logically derived from two cornerstone reactions in organic chemistry: Friedel-Crafts acylation and alpha-bromination of a ketone. This document outlines a robust, two-step synthetic pathway, beginning with the acylation of thiophene with succinic anhydride to yield the precursor, 4-oxo-4-thiophen-2-yl-butyric acid, followed by a regioselective bromination. The causality behind experimental choices, self-validating protocols, and in-depth characterization are detailed to ensure reproducibility and scientific integrity. This guide is intended to empower researchers in medicinal chemistry and materials science to confidently synthesize and utilize this versatile chemical building block.

Introduction and Strategic Overview

Heterocyclic compounds, particularly those containing thiophene rings, are of significant interest in medicinal chemistry and materials science due to their diverse biological activities and electronic properties[2][3]. The target molecule, 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid, incorporates several key functional groups: a thiophene ring, a ketone, a carboxylic acid, and a bromine atom at the alpha-position to the ketone. This combination makes it a highly versatile intermediate for further chemical elaboration, potentially in the development of novel therapeutic agents or functional materials.

The synthetic strategy is designed as a two-step process. This approach is logical and efficient, utilizing readily available starting materials and well-established, high-yielding reactions.

Caption: High-level overview of the two-step synthetic workflow.

Physicochemical Properties of the Target Compound

A summary of the known and predicted properties of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is presented below.

Property	Value	Source
CAS Number	53515-21-2	ChemWhat[1]
Molecular Formula	C₈H₇BrO₃S	ChemWhat[1]
Molecular Weight	263.12 g/mol	ChemWhat[1]
IUPAC Name	3-Bromo-4-oxo-4-(thiophen-2-yl)butanoic acid	Derived
Physical Form	Predicted to be a solid at room temperature	Inferred

Detailed Synthetic Protocols

Part I: Synthesis of 4-Oxo-4-thiophen-2-yl-butyric acid (Precursor)

This synthesis is achieved via a Friedel-Crafts acylation, a classic electrophilic aromatic substitution reaction. Thiophene is reacted with succinic anhydride in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃)[4][5].

Reaction Mechanism: Friedel-Crafts Acylation

The mechanism involves the formation of a highly electrophilic acylium ion from the reaction of succinic anhydride with AlCl₃. This acylium ion is then attacked by the electron-rich thiophene ring, followed by rearomatization to yield the final product[6][7].

Caption: Simplified mechanism of the Friedel-Crafts acylation step.

Experimental Protocol:

• Setup: A 500 mL three-necked round-bottom flask is equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (to vent HCl gas). The entire apparatus must be thoroughly dried to prevent quenching of the Lewis acid catalyst.

• Reagent Charging: The flask is charged with anhydrous aluminum chloride (AlCl₃, 2.2 eq.) and a suitable inert solvent such as nitrobenzene or dichloromethane (DCM). The mixture is cooled to 0-5 °C in an ice bath.

• Addition of Succinic Anhydride: Succinic anhydride (1.0 eq.) is added portion-wise to the stirred suspension, ensuring the temperature remains below 10 °C. The mixture is stirred for 30 minutes.

• Addition of Thiophene: Thiophene (1.0 eq.), dissolved in the same solvent, is added dropwise from the dropping funnel over a period of 1 hour. The reaction is exothermic, and the addition rate should be controlled to maintain the temperature between 5-10 °C.

• Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 12-18 hours to ensure complete conversion.

• Work-up: The reaction mixture is carefully poured onto crushed ice containing concentrated hydrochloric acid. This hydrolyzes the aluminum complexes and quenches the reaction. The resulting mixture is stirred until all solids dissolve.

• Extraction: The organic layer is separated. The aqueous layer is extracted three times with a suitable solvent (e.g., ethyl acetate). The combined organic extracts are washed with water, then with a saturated sodium bicarbonate solution (to extract the acidic product), and finally with brine.

• Isolation: The bicarbonate extracts are combined and acidified with concentrated HCl until the pH is ~1-2. The precipitated product, 4-oxo-4-(2-thienyl)butyric acid, is collected by vacuum filtration, washed with cold water, and dried under vacuum.

• Purity Check: The purity of the precursor can be assessed by Thin Layer Chromatography (TLC) and melting point determination. Further purification can be achieved by recrystallization from an appropriate solvent system (e.g., water or ethanol/water).

Part II: Synthesis of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid (Target Compound)

The second step involves the alpha-bromination of the precursor ketoacid. This reaction proceeds via an enol or enolate intermediate and is typically carried out using elemental bromine in a suitable solvent[8].

Experimental Protocol:

• Setup: A 250 mL round-bottom flask is equipped with a magnetic stirrer and a dropping funnel. The setup should be placed in a well-ventilated fume hood due to the use of bromine.

• Dissolution: The precursor, 4-oxo-4-thiophen-2-yl-butyric acid (1.0 eq.), is dissolved in a suitable solvent. Dichloromethane is a common choice for such reactions[8]. The solution is cooled to 0 °C in an ice-water bath.

• Bromination: A solution of bromine (Br₂, 1.1 eq.) in dichloromethane is added dropwise to the cooled, stirred solution of the ketoacid. The characteristic red-brown color of bromine should dissipate as it is consumed. The addition is controlled to maintain the temperature at 0-5 °C.

• Reaction Monitoring: After the addition is complete, the reaction is allowed to warm to room temperature and stirred until completion. The reaction progress is monitored by TLC analysis, observing the disappearance of the starting material spot. For less reactive substrates, gentle heating to reflux (40 °C) may be necessary[8].

• Work-up: Upon completion, the reaction mixture is concentrated in vacuo to remove the solvent and excess bromine.

• Purification: The crude product is a solid or a viscous oil. Purification is achieved by recrystallization from a suitable solvent, such as dichloromethane or a hexane/ethyl acetate mixture, to yield 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid as a crystalline solid[8].

Characterization and Validation

To confirm the identity and purity of the final product, a suite of analytical techniques should be employed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural elucidation.

  • ¹H NMR: Expected signals would include a doublet for the proton at the bromine-bearing carbon (C3), multiplets for the methylene protons (C2), and characteristic signals for the thiophene ring protons.

  • ¹³C NMR: The spectrum should show distinct signals for the carbonyl carbon, the carboxylic acid carbon, the carbon bearing the bromine, the methylene carbon, and the four carbons of the thiophene ring.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the molecular formula (C₈H₇BrO₃S) by providing a highly accurate mass measurement. The isotopic pattern for bromine (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio) will be a key diagnostic feature.

• Infrared (IR) Spectroscopy: IR spectroscopy will identify the key functional groups. Expected characteristic absorptions include a strong C=O stretch for the ketone, a broad O-H stretch and a C=O stretch for the carboxylic acid.

• Melting Point Analysis: A sharp melting point range for the recrystallized product is indicative of high purity.

Conclusion

This guide presents a robust and logical synthetic pathway for 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid, a compound with significant potential as a versatile chemical intermediate. By leveraging the well-understood principles of Friedel-Crafts acylation and alpha-ketone bromination, researchers can reliably produce this target molecule. The detailed protocols and characterization guidelines provided herein are designed to ensure scientific rigor and reproducibility, empowering further discovery and innovation in drug development and materials science.

References

• 3-BROMO-4-OXO-4-THIEN-2-YLBUTANOIC ACID CAS#: 53515-21-2. ChemWhat. [Link]

• Hartough, H.D., & Sardella, J.J. (1947). Acylation of thiophene. U.S. Patent No. 2,432,991. Washington, DC: U.S.

• Naghiyev, F. N., et al. (2023). Crystal structure and Hirshfeld surface analysis of dimethyl 4′-bromo-3-oxo-5-(thiophen-2-yl)-3,4,5,6-tetrahydro-[1,1′-biphenyl]-2,4-dicarboxylate. Acta Crystallographica Section E: Crystallographic Communications, 79(Pt 9), 856-860. [Link]

• 3-Bromo-2-oxobutanoic acid. PubChem. National Center for Biotechnology Information. [Link]

• Wang, L., et al. (2012). Friedel-crafts acylation reaction of liquid thiophene catalyzed by C25. Advanced Materials Research, 550-553, 1136-1139. [Link]

• Mechanism of Friedel-Crafts acylation with succinic anhydride. Chemistry Stack Exchange. (2016). [Link]

• Friedel-Crafts Acylation. Organic Chemistry Portal. [Link]

• 3-Bromobutanoic acid. PubChem. National Center for Biotechnology Information. [Link]

• Butanoic acid, 4-bromo-3-oxo-. PubChem. National Center for Biotechnology Information. [Link]

• Wang, Q., et al. (2016). Synthesis of 3-bromo-4-isobutyloxyphenyl carbothioamide. IOP Conference Series: Materials Science and Engineering, 137, 012093. [Link]

• Synthesis of (Z)-4-bromo-2-methoxyimino-3-oxo-butyric acid. PrepChem.com. [Link]

• L'Abbe, G., & Meutermans, W. (2003). An improved process for manufacture of 4-bromo-2-oxyimino butyric acid and its derivatives.

• Li, Y., et al. (2020). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. Molecules, 25(21), 5038. [Link]

Sources

• 1. chemwhat.com [chemwhat.com]
• 2. Crystal structure and Hirshfeld surface analysis of dimethyl 4′-bromo-3-oxo-5-(thio­phen-2-yl)-3,4,5,6-tetra­hydro-[1,1′-biphen­yl]-2,4-di­carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. US2432991A - Acylation of thiophene - Google Patents [patents.google.com]
• 5. Friedel-Crafts Acylation [organic-chemistry.org]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. Page loading... [wap.guidechem.com]
• 8. 3-BROMO-4-(4-CHLORO-PHENYL)-4-OXO-BUTYRIC ACID synthesis - chemicalbook [chemicalbook.com]

A Comprehensive Theoretical Investigation of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid: A Roadmap for Drug Discovery

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide outlines a comprehensive theoretical framework for the investigation of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid, a molecule of significant interest due to its constituent functional groups, which are prevalent in pharmacologically active compounds. The thiophene ring is a privileged scaffold in medicinal chemistry, known for a wide array of biological activities.[1][2][3] The presence of an α-bromoketone moiety suggests potential for covalent modification of biological targets, while the carboxylic acid group provides a handle for modulating physicochemical properties. This document serves as a roadmap for researchers, providing a structured approach to elucidating the molecule's structural, electronic, and pharmacokinetic properties through a synergistic combination of Density Functional Theory (DFT) calculations, molecular docking simulations, and in silico ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling. The methodologies detailed herein are designed to generate actionable data, guiding subsequent experimental validation and accelerating the drug discovery process.

Part 1: Introduction to 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

The Thiophene Scaffold: A Privileged Motif in Medicinal Chemistry

The thiophene nucleus is a cornerstone of heterocyclic chemistry and a highly valued pharmacophore in drug discovery. Its unique electronic properties and ability to engage in various non-covalent interactions have led to its incorporation into numerous FDA-approved drugs.[1][2] Thiophene derivatives exhibit a remarkable diversity of biological activities, including anti-inflammatory, anticancer, antimicrobial, and antiviral effects.[3][4][5] This extensive track record provides a strong rationale for investigating novel thiophene-containing compounds as potential therapeutic agents.

Structural Features and Rationale for Study

The structure of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid (Figure 1) presents several features of pharmacological interest:

• Thiophene Ring: Acts as a bioisostere of a phenyl ring but with distinct electronic and lipophilic characteristics, often improving metabolic stability and receptor binding.

• α-Bromoketone: This functional group is a reactive electrophile, capable of forming covalent bonds with nucleophilic residues (e.g., cysteine, histidine) in protein active sites. This suggests a potential mechanism of action as a targeted covalent inhibitor.

• Butyric Acid Side Chain: The carboxylic acid group can participate in hydrogen bonding and ionic interactions within a receptor binding pocket. It also provides a means to modulate solubility and pharmacokinetic properties.[6]

The combination of these motifs in a single molecule warrants a thorough theoretical investigation to predict its behavior and guide its potential development as a drug candidate.

Sources

• 1. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. sciensage.info [sciensage.info]
• 4. Synthesis, computational chemical study, antiproliferative activity screening, and molecular docking of some thiophene-based oxadiazole, triazole, and ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA07048D [pubs.rsc.org]
• 5. tandfonline.com [tandfonline.com]
• 6. Butyric acid and prospects for creation of new medicines based on its derivatives: a literature review - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic data of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

An In-depth Technical Guide to the Spectroscopic Characterization of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

This guide provides a comprehensive technical overview of the spectroscopic methodologies and expected data for the structural elucidation of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid. Designed for researchers, scientists, and professionals in drug development, this document synthesizes predictive analysis based on foundational spectroscopic principles and comparative data from analogous structures.

Introduction and Significance

Predicted Spectroscopic Data and Analysis

The structural confirmation of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid relies on a synergistic interpretation of data from multiple spectroscopic techniques.[3] Below, we predict the characteristic signals for each method, grounded in data from structurally related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the connectivity and chemical environment of atoms. For this molecule, both ¹H and ¹³C NMR are indispensable.

The proton NMR spectrum is expected to show distinct signals for the thiophene ring protons, the aliphatic chain protons, and the carboxylic acid proton. The presence of the bromine atom at the 3-position of the butyric acid chain will cause a significant downfield shift for the adjacent proton.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Justification
~11-12	Singlet (broad)	1H	-COOH	Carboxylic acid protons are typically broad and appear far downfield.
7.8 - 8.0	Doublet	1H	Thiophene H5	Protons on a thiophene ring adjacent to a carbonyl group are deshielded.[4]
7.6 - 7.8	Doublet	1H	Thiophene H3
7.1 - 7.3	Doublet of doublets	1H	Thiophene H4
4.5 - 4.8	Doublet of doublets	1H	-CH(Br)-	The electronegative bromine atom and adjacent carbonyl group strongly deshield this proton.
3.2 - 3.6	Multiplet	2H	-CH₂-	Diastereotopic protons adjacent to a chiral center, expected to show complex splitting.

Solvent: DMSO-d₆. Reference: TMS at 0.00 ppm.

The carbon NMR will confirm the carbon framework of the molecule.

Predicted Chemical Shift (δ, ppm)	Assignment	Justification
~190	C=O (Ketone)	Ketone carbons are highly deshielded.[4]
~172	C=O (Acid)	Carboxylic acid carbons are also significantly downfield.[4]
~144	Thiophene C2	Carbon attached to the carbonyl group.
~135	Thiophene C5
~133	Thiophene C3
~128	Thiophene C4
~45	-CH(Br)-	The C-Br bond causes a significant downfield shift.
~40	-CH₂-	Aliphatic carbon.

Solvent: DMSO-d₆.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Predicted Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group	Justification
2500-3300 (broad)	O-H stretch	Carboxylic Acid	The broadness is due to hydrogen bonding.[5]
~1710	C=O stretch	Carboxylic Acid	Typical for carboxylic acid carbonyls.[5]
~1670	C=O stretch	Ketone (aryl)	Conjugation with the thiophene ring lowers the frequency.
~1500-1600	C=C stretch	Thiophene Ring	Aromatic ring vibrations.
~1410, ~920	O-H bend	Carboxylic Acid
~1200-1300	C-O stretch	Carboxylic Acid
~500-700	C-Br stretch	Alkyl Halide

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and fragmentation pattern, which helps in confirming the molecular formula and structure.

Analysis Type	Expected Observation	Justification
Molecular Ion (M⁺)	m/z peaks at ~262 and ~264	The two peaks of roughly equal intensity are characteristic of the presence of a single bromine atom (⁷⁹Br and ⁸¹Br isotopes). The nominal molecular weight is 263.12 g/mol .[6]
Major Fragments	Fragments corresponding to loss of Br, COOH, and cleavage of the butyric acid chain.	Common fragmentation pathways for ketoacids and halogenated compounds.

Experimental Protocols

The following sections detail the methodologies for the synthesis and spectroscopic analysis of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid.

Synthesis Workflow

A plausible synthesis involves the bromination of the parent ketoacid, 4-oxo-4-(thiophen-2-yl)butyric acid.[7]

Caption: Synthetic workflow for 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid.

Step-by-Step Protocol:

• Dissolve the starting material, 4-oxo-4-(thiophen-2-yl)butyric acid, in dichloromethane (0.2 M) in a round-bottom flask.[7]

• Cool the solution to 0°C using an ice bath.

• Add bromine (1.1 equivalents) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir until completion, as monitored by Thin Layer Chromatography (TLC).

• Once the reaction is complete, concentrate the mixture in vacuo to remove the solvent.

• Purify the resulting crude product by recrystallization from a suitable solvent like dichloromethane to yield the pure brominated ketoacid.[7]

Spectroscopic Analysis Workflow

Caption: Workflow for comprehensive spectroscopic characterization.

Methodology Details:

• NMR: Dissolve 5-10 mg of the purified product in approximately 0.7 mL of a deuterated solvent (e.g., DMSO-d₆). Acquire ¹H and ¹³C spectra on a 400 MHz or higher field NMR spectrometer.

• FT-IR: Obtain the infrared spectrum using a spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.[1] A small amount of the solid sample is placed directly on the ATR crystal. Data is typically collected over a range of 4000-400 cm⁻¹.

• Mass Spectrometry: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile). Introduce the sample into the mass spectrometer, for instance, via Electrospray Ionization (ESI), to obtain the mass-to-charge ratio of the molecular ion and its fragments.

Computational Corroboration

To further validate the experimental findings, particularly for vibrational spectroscopy, Density Functional Theory (DFT) calculations can be employed.[1] By modeling the molecule in silico, a theoretical IR spectrum can be generated. Comparing the calculated vibrational frequencies with the experimental IR spectrum can provide strong evidence for the proposed structure. This approach is especially useful for assigning complex vibrational modes in the fingerprint region.

Conclusion

While direct experimental data for 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is sparse, a combination of predictive spectroscopy based on analogous compounds and established analytical techniques provides a robust framework for its unequivocal structural characterization. The methodologies and expected data presented in this guide offer a clear pathway for researchers to synthesize, purify, and validate this important chemical entity, ensuring its identity and purity for subsequent applications in research and development.

References

• BenchChem. (2025). A Comparative Guide to the Structural Validation of Synthesized 4-(3-Thienyl)butyric Acid: X-ray Crystallography vs. Spectroscopic Methods.
• ChemWhat. (2026). 3-BROMO-4-OXO-4-THIEN-2-YLBUTANOIC ACID CAS#: 53515-21-2.
• ChemicalBook. 3-BROMO-4-(4-CHLORO-PHENYL)-4-OXO-BUTYRIC ACID synthesis.
• MDPI. (2022). DFT Studies on Physicochemical Properties and Spectral Data of 2-Thiophene Carboxylic Acid Thiourea Derivatives.
• ResearchGate. (2024). FTIR Spectroscopy Analysis of Butanoic Acid.
• SpectraBase. 4-Oxo-4-(2-thienyl)butyric acid - Optional[13C NMR] - Spectrum.
• MDPI. (2021). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives.
• PMC - NIH. (2014). Synthesis and Characterization of New Thieno[3,2-b]thiophene Derivatives.

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. dev.spectrabase.com [dev.spectrabase.com]
• 5. researchgate.net [researchgate.net]
• 6. chemwhat.com [chemwhat.com]
• 7. 3-BROMO-4-(4-CHLORO-PHENYL)-4-OXO-BUTYRIC ACID synthesis - chemicalbook [chemicalbook.com]

3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid physical characteristics

An In-Depth Technical Guide to 3-Bromo-4-oxo-4-thiophen-2-yl-butyric Acid: Physicochemical Properties, Reactivity, and Synthetic Considerations

Introduction

3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is a specialized organic molecule that stands at the intersection of several critical classes of chemical compounds. Its structure, featuring a thiophene ring, a carboxylic acid, and an α-haloketone motif, makes it a compound of significant interest for researchers in medicinal chemistry and synthetic organic chemistry. The thiophene ring is a well-established "privileged pharmacophore," a structural component frequently found in FDA-approved drugs, where it often serves as a bioisosteric replacement for a phenyl group to enhance pharmacokinetic profiles.[1][2][3] Concurrently, the α-haloketone functionality provides a highly reactive electrophilic center, enabling its use as a versatile building block for constructing more complex molecular architectures, including various heterocycles.[4][5]

This technical guide provides a comprehensive overview of the known physical characteristics, anticipated spectroscopic profile, and key reactivity patterns of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid. It is intended to serve as a foundational resource for scientists leveraging this compound in drug discovery, covalent inhibitor design, and advanced synthetic applications.

Core Physicochemical Characteristics

The fundamental properties of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid are summarized below. These identifiers are crucial for accurate sourcing, handling, and documentation in a research setting.

Property	Value	Source
CAS Number	53515-21-2	[6]
Molecular Formula	C₈H₇BrO₃S	[6]
Molecular Weight	263.12 g/mol	[6]
Synonyms	3-Bromo-4-oxo-4-thiophen-2-yl-butanoic acid	[6]
Appearance	Not specified (likely an off-white to beige solid)	Inferred
Melting Point	Data not readily available in public databases
Boiling Point	Data not readily available in public databases
Solubility	Data not readily available; likely soluble in polar organic solvents like Dichloromethane, Ethyl Acetate, and alcohols.	Inferred from structure and synthesis protocols of similar compounds[7]

Anticipated Spectroscopic Profile

While experimental spectral data for this specific molecule is not widely published, its structure allows for the confident prediction of key spectroscopic features. These predictions are essential for the verification and characterization of the compound following synthesis.

• ¹H NMR Spectroscopy : The proton NMR spectrum is expected to show distinct signals corresponding to each unique proton environment.

  • Thiophene Protons : Three signals in the aromatic region (approx. δ 7.0-8.0 ppm), exhibiting characteristic coupling patterns for a 2-substituted thiophene ring.

  • Acidic Proton (COOH) : A very broad singlet, typically downfield (> δ 10 ppm), which is exchangeable with D₂O.

  • Methine Proton (CH-Br) : A multiplet (likely a doublet of doublets) around δ 4.5-5.5 ppm, shifted downfield by the adjacent bromine and carbonyl group.

  • Methylene Protons (CH₂) : Two diastereotopic protons that will appear as a complex multiplet, likely around δ 2.5-3.5 ppm, due to coupling with the adjacent chiral center.

• ¹³C NMR Spectroscopy : The carbon spectrum will reflect the different carbon environments.

  • Carbonyl Carbons : Two signals in the highly deshielded region; the carboxylic acid carbon (C=O) around δ 170-180 ppm and the ketone carbon (C=O) around δ 190-200 ppm.

  • Thiophene Carbons : Four signals in the aromatic region (approx. δ 125-150 ppm).

  • Aliphatic Carbons : Two signals; the carbon bearing the bromine (CH-Br) around δ 40-50 ppm and the methylene carbon (CH₂) around δ 30-40 ppm.

• Infrared (IR) Spectroscopy : The IR spectrum provides clear confirmation of the key functional groups.

  • O-H Stretch : A very broad absorption band from ~2500 to 3300 cm⁻¹, characteristic of a carboxylic acid.

  • C=O Stretches : Two distinct, sharp, and strong absorption bands. One for the ketone carbonyl (~1680-1700 cm⁻¹) and one for the carboxylic acid carbonyl (~1700-1725 cm⁻¹).

  • C-Br Stretch : A signal in the fingerprint region, typically between 500 and 600 cm⁻¹.

Chemical Reactivity and Mechanistic Insights

The reactivity of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is dominated by the α-haloketone moiety. The powerful electron-withdrawing inductive effect of the adjacent carbonyl group polarizes the carbon-bromine bond, significantly increasing the partial positive charge on the α-carbon.[4][8] This makes the compound a potent electrophile and a versatile alkylating agent.

Key reactive sites on the molecule.

Key Reaction Pathways:

• Nucleophilic Substitution (Sₙ2) : The compound readily undergoes Sₙ2 reactions at the α-carbon with a variety of nucleophiles. The competence of bromide as a leaving group facilitates these transformations.[9] It is advisable to use less basic nucleophiles (e.g., thiols, amines, iodides) to prevent side reactions. Strongly basic nucleophiles can lead to the formation of α-haloenolate ions, which may participate in other pathways like the Favorskii rearrangement.[5][10]

• Heterocycle Synthesis : Its bifunctional nature, possessing two distinct electrophilic centers (the α-carbon and the carbonyl carbon), makes it an excellent precursor for synthesizing heterocycles.[5] For example, reaction with thioamides or thioureas can lead to the formation of substituted thiazole rings, a common scaffold in drug molecules.

• Applications as a Covalent Modifier : The α-haloketone motif is a well-known "warhead" for the targeted covalent inhibition of enzymes, particularly those with a nucleophilic cysteine residue in their active site. This makes the title compound a valuable tool for developing targeted therapeutics.

Synthetic Protocol & Characterization

The most direct route to 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is through the α-bromination of its commercially available precursor, 4-oxo-4-(2-thienyl)butyric acid.

Sources

• 1. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. α-Halo ketone - Wikipedia [en.wikipedia.org]
• 6. chemwhat.com [chemwhat.com]
• 7. 3-BROMO-4-(4-CHLORO-PHENYL)-4-OXO-BUTYRIC ACID synthesis - chemicalbook [chemicalbook.com]
• 8. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Video: Reactions of α-Halocarbonyl Compounds: Nucleophilic Substitution [jove.com]

Protocols & Analytical Methods

Synthesis of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric Acid: An Application Note and Detailed Protocol

This document provides a comprehensive guide for the synthesis of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid, a valuable intermediate in medicinal chemistry and drug development. The protocol is designed for researchers, scientists, and professionals in the field of organic synthesis and drug discovery. This guide emphasizes not only the procedural steps but also the underlying chemical principles and safety considerations to ensure a successful and safe synthesis.

Introduction

3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid (CAS No. 53515-21-2) is a key building block in the synthesis of various biologically active molecules.[1] Its structure, incorporating a thiophene ring, a keto-acid moiety, and a bromine atom, offers multiple points for chemical modification, making it an attractive starting material for the development of novel therapeutic agents.[2] The thiophene ring is a common isostere for a benzene ring in medicinal chemistry, often conferring improved metabolic stability or potency. The keto-acid functionality provides a handle for various chemical transformations, while the bromine atom can be utilized in cross-coupling reactions to introduce further molecular complexity.

This protocol outlines a reliable two-step synthesis beginning with the Friedel-Crafts acylation of thiophene with succinic anhydride to yield the precursor, 4-oxo-4-thiophen-2-yl-butyric acid. This is followed by a selective bromination at the alpha-position to the ketone to afford the final product.

Synthesis Overview

The synthesis is a two-step process:

• Step 1: Friedel-Crafts Acylation - Synthesis of 4-oxo-4-thiophen-2-yl-butyric acid.

• Step 2: Bromination - Synthesis of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid.

Figure 1: Overall synthetic workflow for 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid.

Part 1: Synthesis of 4-Oxo-4-thiophen-2-yl-butyric acid

This initial step involves the Friedel-Crafts acylation of thiophene with succinic anhydride, catalyzed by a Lewis acid such as aluminum chloride (AlCl₃).[3][4] The reaction proceeds via the formation of an acylium ion from succinic anhydride and AlCl₃, which then undergoes electrophilic aromatic substitution on the thiophene ring.[5][6] Thiophene preferentially undergoes substitution at the 2-position due to the greater stabilization of the cationic intermediate through resonance involving the sulfur atom's lone pairs.[4]

Materials and Equipment

Reagent/Material	Quantity (per 0.1 mol scale)	Notes
Thiophene	8.41 g (0.1 mol)	Freshly distilled is recommended.
Succinic Anhydride	10.01 g (0.1 mol)	Ensure it is dry.
Aluminum Chloride (AlCl₃)	29.33 g (0.22 mol)	Anhydrous. Handle in a fume hood.
Dichloromethane (DCM)	200 mL	Anhydrous.
Hydrochloric Acid (HCl)	~50 mL (6 M)	For workup.
Sodium Bicarbonate (NaHCO₃)	As needed (saturated solution)	For workup.
Brine	~50 mL	For workup.
Anhydrous Sodium Sulfate	As needed	For drying.
Toluene or Ethanol/Water	As needed	For recrystallization.

Experimental Protocol

• Reaction Setup: In a 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser with a calcium chloride drying tube, add anhydrous aluminum chloride (29.33 g, 0.22 mol) and anhydrous dichloromethane (100 mL).

• Reagent Addition: Cool the suspension to 0 °C in an ice bath. In a separate beaker, dissolve succinic anhydride (10.01 g, 0.1 mol) in anhydrous dichloromethane (50 mL). Add this solution to the dropping funnel and add it dropwise to the AlCl₃ suspension over 30 minutes with vigorous stirring.

• Thiophene Addition: After the addition of the succinic anhydride solution, add thiophene (8.41 g, 0.1 mol) dissolved in anhydrous dichloromethane (50 mL) dropwise from the dropping funnel over 30 minutes, maintaining the temperature at 0 °C.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir the mixture at room temperature for an additional 2-3 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Carefully pour the reaction mixture into a beaker containing crushed ice (~200 g) and concentrated hydrochloric acid (~20 mL). This should be done in a fume hood as HCl gas will be evolved. Stir until the ice has melted and the aluminum salts have dissolved.

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with dichloromethane (2 x 50 mL).

• Washing: Combine the organic layers and wash successively with water (1 x 100 mL), saturated sodium bicarbonate solution (2 x 50 mL) to remove unreacted acid, and finally with brine (1 x 50 mL).[7]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 4-oxo-4-thiophen-2-yl-butyric acid as a solid.[7]

• Purification: The crude product can be purified by recrystallization from a suitable solvent system such as toluene or an ethanol/water mixture to afford a crystalline solid.[7] The expected melting point is 118-121 °C.[8]

Part 2: Synthesis of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

The second step is the α-bromination of the keto-acid intermediate. This reaction proceeds via an enol or enolate intermediate, which attacks molecular bromine. The use of dichloromethane as a solvent is common for such reactions.[9]

Materials and Equipment

Reagent/Material	Quantity (per 0.05 mol scale)	Notes
4-Oxo-4-thiophen-2-yl-butyric acid	9.21 g (0.05 mol)	From Step 1.
Bromine (Br₂)	8.79 g (0.055 mol, 1.1 equiv)	Handle with extreme care in a fume hood.
Dichloromethane (DCM)	250 mL	Anhydrous.
Dichloromethane (DCM)	As needed	For recrystallization (if necessary).

Experimental Protocol

Sources

• 1. chemwhat.com [chemwhat.com]
• 2. chemimpex.com [chemimpex.com]
• 3. researchgate.net [researchgate.net]
• 4. echemi.com [echemi.com]
• 5. Page loading... [wap.guidechem.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. 4-Oxo-4-(2-thienyl)butyric acid 97 4653-08-1 [sigmaaldrich.com]
• 9. 3-BROMO-4-(4-CHLORO-PHENYL)-4-OXO-BUTYRIC ACID synthesis - chemicalbook [chemicalbook.com]

The Versatile Synthon: Applications of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric Acid in Heterocyclic Synthesis

Introduction: A Gateway to Privileged Scaffolds

In the landscape of medicinal chemistry and organic synthesis, the strategic design of molecular building blocks is paramount. Compounds that possess multiple, orthogonally reactive functional groups serve as powerful synthons for the rapid assembly of complex molecular architectures. 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is one such versatile intermediate. The thiophene moiety is a well-established pharmacophore, recognized as a bioisostere of the benzene ring, often leading to improved pharmacological profiles.[1] The presence of a γ-keto acid framework, combined with a reactive α-bromine atom, pre-disposes this molecule to a variety of cyclization reactions, making it an ideal starting material for the synthesis of diverse heterocyclic systems.

This technical guide delves into the synthetic utility of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid, focusing on its application in the construction of pharmacologically relevant pyridazinone and thiazole ring systems. We will explore the underlying chemical principles, provide detailed, field-proven protocols, and discuss the rationale behind the experimental design, offering researchers a comprehensive resource for leveraging this potent building block in their synthetic endeavors.

Synthesis of the Core Synthon: 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

The preparation of the title compound is conceptually straightforward, typically involving the α-bromination of a precursor γ-keto acid, 4-oxo-4-thiophen-2-yl-butyric acid. This precursor can be synthesized via Friedel-Crafts acylation of thiophene with succinic anhydride. The subsequent bromination at the α-position to the ketone is a critical step.

Causality in Experimental Design:

The choice of brominating agent and reaction conditions is crucial to ensure selective mono-bromination at the desired α-position without promoting unwanted side reactions, such as bromination of the electron-rich thiophene ring. The use of molecular bromine (Br₂) in a suitable solvent like dichloromethane at controlled temperatures is a common and effective method. Cooling the reaction to 0°C initially helps to control the exothermicity of the reaction and improve selectivity.

Protocol 1: Synthesis of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

This protocol is adapted from a general procedure for the bromination of aryl ketoacids.[2]

Materials:

• 4-oxo-4-thiophen-2-yl-butyric acid

• Dichloromethane (DCM), anhydrous

• Bromine (Br₂)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

Procedure:

• Dissolve 4-oxo-4-thiophen-2-yl-butyric acid (1.0 eq) in anhydrous dichloromethane (to a concentration of 0.2 M) in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0°C using an ice bath.

• In a dropping funnel, prepare a solution of bromine (1.1 eq) in a small amount of dichloromethane.

• Add the bromine solution dropwise to the stirred ketoacid solution at 0°C. The disappearance of the bromine color indicates its consumption.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir until thin-layer chromatography (TLC) analysis indicates the complete consumption of the starting material. For less reactive substrates, gentle heating to reflux (40°C) may be required.

• Upon completion, concentrate the reaction mixture in vacuo to remove the solvent and any excess bromine.

• The resulting crude 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid can be purified by recrystallization from a suitable solvent system, such as dichloromethane/hexane, if necessary.

Application I: Synthesis of Thieno[3,2-c]pyridazinones

The γ-keto acid moiety of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is a classic precursor for the synthesis of 4,5-dihydropyridazin-3(2H)-ones through condensation with hydrazine. This reaction provides a direct route to a core heterocyclic structure found in numerous biologically active compounds. Pyridazinone derivatives are known to exhibit a wide range of pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[3][4]

Chemical Principles and Rationale:

The reaction proceeds via a cyclocondensation mechanism. The hydrazine, acting as a dinucleophile, initially forms a hydrazone with the ketone carbonyl. Subsequent intramolecular nucleophilic attack of the second nitrogen atom of the hydrazine onto the carboxylic acid carbonyl, followed by dehydration, leads to the formation of the stable six-membered pyridazinone ring. The bromine atom at the adjacent position can then be used for further functionalization or can be eliminated under certain conditions to yield an unsaturated pyridazinone.

Workflow for Thieno[3,2-c]pyridazinone Synthesis

Caption: Workflow for the synthesis of a thienopyridazinone.

Protocol 2: Synthesis of 4-Bromo-6-(thiophen-2-yl)-4,5-dihydropyridazin-3(2H)-one

This is a representative protocol based on the known reactivity of γ-keto acids with hydrazine.[5]

Materials:

• 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

• Hydrazine hydrate (NH₂NH₂·H₂O)

• Ethanol

• Round-bottom flask with reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• In a round-bottom flask, suspend 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid (1.0 eq) in ethanol.

• Add hydrazine hydrate (1.1-1.2 eq) to the suspension.

• Attach a reflux condenser and heat the mixture to reflux with vigorous stirring.

• Monitor the reaction progress by TLC. The reaction is typically complete within 3-6 hours.

• After completion, cool the reaction mixture to room temperature.

• Reduce the solvent volume under reduced pressure.

• Pour the concentrated mixture into cold water to precipitate the product.

• Collect the solid product by vacuum filtration, wash with cold water, and dry in vacuo to yield the crude 4-Bromo-6-(thiophen-2-yl)-4,5-dihydropyridazin-3(2H)-one.

• The product can be further purified by recrystallization from ethanol or an appropriate solvent mixture.

Reactant	Molar Eq.	Purity	Expected Yield
3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid	1.0	>95%	-
Hydrazine Hydrate	1.2	>98%	75-85%

Table 1: Representative reaction parameters for pyridazinone synthesis.

Application II: Hantzsch Thiazole Synthesis

The α-bromoketone functionality within 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid makes it an excellent substrate for the Hantzsch thiazole synthesis. This classic reaction involves the condensation of an α-haloketone with a thioamide to form a thiazole ring. Thiazoles are a cornerstone of medicinal chemistry, found in a multitude of FDA-approved drugs.[3]

Chemical Principles and Rationale:

The Hantzsch synthesis is a robust method for constructing the thiazole core. The mechanism begins with the nucleophilic attack of the sulfur atom of the thioamide on the electrophilic α-carbon bearing the bromine atom (an Sₙ2 reaction), displacing the bromide.[6] This is followed by an intramolecular cyclization where the nitrogen atom attacks the ketone carbonyl. A subsequent dehydration step yields the final aromatic thiazole ring. The reactivity of the α-haloketone is a key factor, with α-bromoketones offering a good balance of reactivity and stability.[2]

Logical Relationship of Reagents in Hantzsch Synthesis

Caption: Reagent roles in the Hantzsch thiazole synthesis.

Protocol 3: Synthesis of 2-Amino-4-(1-carboxy-2-(thiophen-2-yl)-2-oxoethyl)thiazole

This protocol is adapted from a general procedure for the Hantzsch synthesis using an α-bromoketone and thiourea.[6][7]

Materials:

• 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

• Thiourea

• Ethanol

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle

Procedure:

• In a round-bottom flask, combine 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid (1.0 eq) and thiourea (1.2 eq).

• Add ethanol as the solvent and a magnetic stir bar.

• Heat the mixture to reflux (approximately 78°C) with stirring.

• Monitor the reaction by TLC until the starting material is consumed (typically 2-4 hours).

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture over crushed ice or into cold water to precipitate the product.

• If the product precipitates as a hydrobromide salt, it can be neutralized by the addition of a mild base such as sodium bicarbonate solution until the pH is ~7-8, which will precipitate the free base.

• Collect the solid product by vacuum filtration, wash with cold water, and air dry.

• The crude product can be purified by recrystallization from a suitable solvent like ethanol/water.

Reactant	Molar Eq.	Solvent	Temp (°C)	Time (h)	Expected Yield
3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid	1.0	Ethanol	78	2-4	80-90%
Thiourea	1.2	Ethanol	78	2-4	-

Table 2: Typical reaction conditions for Hantzsch thiazole synthesis.

Conclusion and Future Outlook

3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid stands out as a highly valuable and versatile building block for synthetic and medicinal chemists. Its inherent functionalities allow for direct and efficient access to important heterocyclic scaffolds such as thienopyridazinones and substituted thiazoles. The protocols detailed herein, adapted from robust and well-established synthetic methodologies, provide a reliable foundation for researchers to explore the synthesis of novel derivatives. The strategic placement of the thiophene ring, coupled with the potential for further derivatization of the resulting heterocyclic products, opens up vast possibilities for the development of new therapeutic agents and functional organic materials.

References

• Rapid and Efficient Synthesis of 4-substituted 2-amino Thiazole Using Copper Silicate as a Heterogeneous Reusable. Molbank, 2022, M1494.

• Chem Help ASAP. Hantzsch Thiazole Synthesis. [Online] Available at: [Link]

• ResearchGate. Synthesis of pyridazin-3(2H)-one derivatives 6a–w. Reagents and... [Online] Available at: [Link]

• MDPI. The Reaction of Cyanoacetylhydrazine with ω-Bromo(4-methyl)acetophenone: Synthesis of Heterocyclic Derivatives with Antitumor Activity. Molecules, 2012, 17(10), 11823-11834.
• MDPI. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 2021, 26(5), 1461.

• PubMed Central (PMC). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. [Online] Available at: [Link]

• SynArchive. Hantzsch Thiazole Synthesis. [Online] Available at: [Link]

• YouTube. Hantzsch thiazole synthesis - laboratory experiment. [Online] Available at: [Link]

• PubMed. Diverse Pharmacological Potential of Pyridazine Analogs against Various Diseases. [Online] Available at: [Link]

• Oriental Journal of Chemistry. Bioactivity Study of Thiophene and Pyrazole Containing Heterocycles. [Online] Available at: [Link]

• SAR Publication. Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold. [Online] Available at: [Link]

• ResearchGate. Synthesis and reactions of some new heterocyclic compounds containing thieno[2,3-c] pyridazine moiety. [Online] Available at: [Link]

• National Institutes of Health (NIH). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. [Online] Available at: [Link]

Sources

• 1. Clean synthesis of α-bromo ketones and their utilisation in the synthesis of 2-alkoxy-2,3-dihydro-2-aryl-1,4-benzodioxanes, 2-amino-4-aryl-1,3-thiazoles and piperidino-2-amino-1,3-thiazoles using polymer-supported reagents - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. 3-BROMO-4-(4-CHLORO-PHENYL)-4-OXO-BUTYRIC ACID synthesis - chemicalbook [chemicalbook.com]
• 3. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. nanobioletters.com [nanobioletters.com]

The Strategic Utility of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric Acid in Heterocyclic Synthesis

Introduction: A Versatile Building Block for Medicinal Chemistry

In the landscape of modern drug discovery and development, the strategic selection of molecular building blocks is paramount. These foundational reagents dictate the efficiency of synthetic routes, the novelty of the resulting scaffolds, and ultimately, the pharmacological potential of new chemical entities. 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid emerges as a highly versatile and promising building block, particularly for the synthesis of complex heterocyclic systems. Its unique trifunctional architecture—comprising a thiophene ring, a β-bromoketone, and a carboxylic acid—offers a rich platform for a diverse array of chemical transformations.

The thiophene moiety is a well-established pharmacophore present in numerous FDA-approved drugs, valued for its bioisosteric relationship with the phenyl ring and its contribution to metabolic stability and target engagement. The presence of the reactive β-bromoketone and the carboxylic acid functionalities provides orthogonal handles for sequential or one-pot cyclization reactions, enabling the construction of novel polycyclic and substituted heterocyclic compounds. This application note provides an in-depth guide for researchers, scientists, and drug development professionals on leveraging the synthetic potential of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid, with a focus on the synthesis of thiophene-annulated pyridazinones, a class of compounds with significant therapeutic interest.

Physicochemical Properties and Handling

A comprehensive understanding of a building block's properties is crucial for its effective use. The key physicochemical data for 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid are summarized below.

Property	Value	Source
CAS Number	53515-21-2	[1]
Molecular Formula	C₈H₇BrO₃S	[1]
Molecular Weight	263.12 g/mol	[1]
Appearance	Off-white to pale yellow solid (predicted)	Inferred from similar compounds
Solubility	Soluble in polar organic solvents (e.g., DMSO, DMF, Methanol, Dichloromethane)	Inferred from synthetic protocols of related compounds

Safety and Handling: 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid should be handled in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. As an α-bromoketone, it is expected to be a lachrymator and an alkylating agent. Avoid inhalation of dust and contact with skin and eyes. Store in a cool, dry place away from incompatible materials such as strong bases and oxidizing agents.

Core Application: Synthesis of Thiophene-Substituted Pyridazinones

One of the most powerful applications of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is its use as a precursor for the synthesis of 6-(thiophen-2-yl)-4,5-dihydropyridazin-3(2H)-one and its derivatives. Pyridazinones are a privileged class of nitrogen-containing heterocycles with a broad spectrum of biological activities, including cardiovascular, anti-inflammatory, and anticancer properties.

The synthesis leverages the inherent reactivity of the γ-keto acid moiety in the building block. The reaction with hydrazine or its derivatives proceeds via a cyclocondensation mechanism, where the hydrazine initially reacts with the ketone to form a hydrazone, followed by an intramolecular nucleophilic attack of the second nitrogen of the hydrazine onto the carboxylic acid (or its activated form), leading to the formation of the stable six-membered pyridazinone ring.[2][3][4]

The bromine atom at the 3-position of the butyric acid chain can be either retained in the final product, offering a handle for further functionalization, or eliminated depending on the reaction conditions and the desired final product.

Below is a detailed protocol for the synthesis of a model thiophene-substituted pyridazinone.

Protocol 1: Synthesis of 6-(Thiophen-2-yl)-4,5-dihydropyridazin-3(2H)-one

This protocol outlines the direct cyclocondensation of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid with hydrazine hydrate. The reaction is expected to proceed with concomitant elimination of HBr to yield the unsaturated pyridazinone, though the saturated analog may also be formed.

Materials:

• 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid (1.0 eq)

• Hydrazine hydrate (1.2 eq)

• Ethanol or Acetic Acid (solvent)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

• Standard work-up and purification equipment (separatory funnel, rotary evaporator, filtration apparatus, recrystallization solvents)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid (1.0 eq) in a suitable solvent such as ethanol or glacial acetic acid (approximately 10-15 mL per mmol of the starting material).

• Addition of Hydrazine: To the stirred solution, add hydrazine hydrate (1.2 eq) dropwise at room temperature. The addition may be exothermic.

• Reflux: Heat the reaction mixture to reflux (typically 80-120 °C, depending on the solvent) and maintain for 4-8 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: After completion, cool the reaction mixture to room temperature. If a precipitate forms, it can be collected by filtration. Otherwise, concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to afford the desired 6-(thiophen-2-yl)-4,5-dihydropyridazin-3(2H)-one as a solid.

Characterization: The structure of the synthesized compound should be confirmed by standard analytical techniques, including ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry.

Visualization of Synthetic Pathways

The following diagrams illustrate the key synthetic transformations discussed in this application note.

Caption: Synthetic route to a core pyridazinone scaffold.

Further Synthetic Applications and Rationale

The utility of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid extends beyond the synthesis of simple pyridazinones. The presence of the bromine atom and the reactive ketone and carboxylic acid functionalities opens up avenues for more complex heterocyclic constructions.

• Synthesis of Substituted Pyrazolines: While not the primary application due to the carboxylic acid, under specific conditions, the β-bromoketone moiety could potentially react with substituted hydrazines to form pyrazoline derivatives. This would likely require protection of the carboxylic acid group prior to the cyclization reaction. The synthesis of thiophene-containing pyrazolines is a well-documented strategy for generating compounds with potential anticancer and antimicrobial activities.

• Precursor to Fused Heterocyclic Systems: The resulting pyridazinone can serve as a scaffold for further annulation reactions. For instance, the remaining reactive sites on the thiophene ring or the pyridazinone core could be utilized to build fused ring systems, leading to novel chemical matter with enhanced structural rigidity and potentially improved biological activity.

• Introduction of Diverse Functionality: The bromine atom in the starting material, if retained in the product, provides a valuable handle for post-synthetic modification via cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), allowing for the introduction of a wide range of aryl, heteroaryl, and alkyl substituents. This enables the rapid generation of a library of analogs for structure-activity relationship (SAR) studies.

The rationale behind these applications lies in the established importance of thiophene and pyridazinone cores in medicinal chemistry. Thiophene derivatives are known to exhibit a wide range of biological activities including anti-inflammatory and antimicrobial properties.[5][6] Pyridazinone-containing compounds have been developed as inhibitors of various enzymes and receptors, demonstrating their potential as therapeutic agents.

Experimental Workflow Visualization

A typical experimental workflow from the starting building block to a purified final product is depicted below.

Caption: Standard laboratory workflow for synthesis and analysis.

Conclusion

3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is a potent and versatile building block for the synthesis of medicinally relevant heterocyclic compounds. Its trifunctional nature allows for the efficient construction of thiophene-substituted pyridazinones and provides opportunities for the creation of diverse molecular scaffolds. The protocols and insights provided in this application note are intended to empower researchers to explore the full synthetic potential of this valuable reagent in their drug discovery and development programs. The straightforward access to complex heterocyclic systems from this building block underscores its importance as a strategic tool in the pursuit of novel therapeutic agents.

References

• Synthesis and chemistry of pyridazin-3(2H)-ones. ScienceDirect. Available at: [Link]

• A Review on Synthetic Protocols of Pyridazine and Pyridazone Analogues. INDO GLOBAL JOURNAL OF PHARMACEUTICAL SCIENCES. Available at: [Link]

• Roman, G. Multistep synthesis of pyrazoles from thiophene-containing chalcone analogues. Available at: [Link]

• Exploring Potential, Synthetic Methods and General Chemistry of Pyridazine and Pyridazinone: A Brief Introduction. Available at: [Link]

• Chunaifah, I., et al. (2024). Thiophene-based N-phenyl pyrazolines: Synthesis, anticancer activity, molecular docking and ADME study. Journal of Applied Pharmaceutical Science, 14(04), 063-071. Available at: [Link]

• Al-Amiery, A. A., et al. (2012). Review on Preparation, Coordination and Clinical Chemistry of 2-Pyrazoline Derivatives: Synthesis and Characterization of 5-(thiophen-2-yl)-3-(pyridin-3-yl)-4,5-Dihydro-1H-Pyrazole-1-Carbothioamide and their Co(II), Ni(II), Cu(II). Available at: [Link]

• ChemWhat. 3-BROMO-4-OXO-4-THIEN-2-YLBUTANOIC ACID CAS#: 53515-21-2. Available at: [Link]

Sources

• 1. chemwhat.com [chemwhat.com]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. iglobaljournal.com [iglobaljournal.com]
• 4. sphinxsai.com [sphinxsai.com]
• 5. SYNTHESIS OF PYRIDAZINONE DERIVATIVES | Chemistry of Heterocyclic Compounds [hgs.osi.lv]
• 6. digitalcommons.wku.edu [digitalcommons.wku.edu]

The Strategic Application of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric Acid in Medicinal Chemistry: A Guide to Synthesis and Covalent Inhibitor Development

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis and application of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid. This versatile building block, incorporating a privileged thiophene scaffold and a reactive α-bromoketone moiety, holds significant potential in the design of targeted covalent inhibitors and other advanced therapeutic agents.

Introduction: A Privileged Scaffold Meets a Reactive Warhead

The thiophene ring is a well-established "privileged scaffold" in medicinal chemistry, appearing in numerous FDA-approved drugs. Its bioisosteric relationship with the phenyl ring allows it to modulate pharmacokinetic and pharmacodynamic properties, often leading to enhanced potency and selectivity. When coupled with an α-bromoketone, a classic electrophilic "warhead," the resulting molecule, 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid, becomes a powerful tool for the synthesis of covalent inhibitors. These inhibitors can form a stable bond with nucleophilic residues, such as cysteine, in the active site of a target protein, leading to prolonged and often irreversible inhibition.

This guide will provide detailed protocols for the synthesis of this key intermediate and its subsequent elaboration into a model covalent inhibitor. Furthermore, we will outline a method for characterizing the resulting covalent modification of a model peptide, a critical step in the validation of such targeted agents.

PART 1: Synthesis of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric Acid

The synthesis of the title compound is a two-step process, beginning with the Friedel-Crafts acylation of thiophene with succinic anhydride to form the ketoacid precursor, followed by a selective α-bromination.

Protocol 1: Synthesis of 4-oxo-4-(thiophen-2-yl)butanoic acid

This protocol details the Friedel-Crafts acylation of thiophene. The reaction utilizes aluminum chloride (AlCl₃) as a Lewis acid catalyst to generate a reactive acylium ion from succinic anhydride, which then undergoes electrophilic aromatic substitution with thiophene.

Materials:

• Thiophene

• Succinic anhydride

• Anhydrous Aluminum Chloride (AlCl₃)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), concentrated

• Ice

• Sodium sulfate (Na₂SO₄), anhydrous

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (2.2 eq) and anhydrous dichloromethane.

• Cool the suspension to 0 °C in an ice bath.

• In a separate flask, dissolve succinic anhydride (1.0 eq) in anhydrous dichloromethane and add this solution dropwise to the AlCl₃ suspension via the dropping funnel over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, add thiophene (1.0 eq) dropwise to the reaction mixture over 30 minutes, ensuring the temperature does not exceed 5 °C.

• Allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by slowly pouring the mixture into a beaker containing crushed ice and concentrated hydrochloric acid (3 eq). Caution: This is a highly exothermic process and should be performed in a well-ventilated fume hood.

• Separate the organic layer and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude 4-oxo-4-(thiophen-2-yl)butanoic acid. The product can be further purified by recrystallization from a suitable solvent system (e.g., toluene/hexanes).

Expected Yield: 70-80%

Protocol 2: Synthesis of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

This protocol describes the selective α-bromination of the previously synthesized ketoacid. The reaction proceeds via an enol or enolate intermediate, which then attacks molecular bromine.

Materials:

• 4-oxo-4-(thiophen-2-yl)butanoic acid

• Bromine (Br₂)

• Dichloromethane (DCM)

• Acetic acid (glacial)

• Sodium thiosulfate solution (aqueous, saturated)

• Sodium sulfate (Na₂SO₄), anhydrous

Procedure:

• Dissolve 4-oxo-4-(thiophen-2-yl)butanoic acid (1.0 eq) in dichloromethane in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Add a catalytic amount of glacial acetic acid.

• Cool the solution to 0 °C in an ice bath.

• In the dropping funnel, prepare a solution of bromine (1.1 eq) in dichloromethane.

• Add the bromine solution dropwise to the ketoacid solution over 30-60 minutes, maintaining the temperature at 0 °C. The disappearance of the bromine color indicates its consumption.

• After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to consume any unreacted bromine.

• Separate the organic layer and wash it with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid. The product can be purified by column chromatography on silica gel or by recrystallization.

Expected Yield: 60-70%

PART 2: Application in Covalent Inhibitor Synthesis

The synthesized 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid can be utilized as a versatile starting material for the development of targeted covalent inhibitors. Here, we present a protocol for the synthesis of a model covalent inhibitor based on the thieno[3,2-d]pyrimidine scaffold, a known kinase inhibitor chemotype.

Protocol 3: Synthesis of a Thieno[3,2-d]pyrimidine-based Covalent Inhibitor

This multi-step protocol involves the conversion of the carboxylic acid to an amide, followed by cyclization to form the thienopyrimidine core.

Step 3a: Synthesis of 3-Amino-N-substituted-2-thiophenecarboxamide

This step requires a multi-step synthesis starting from a suitable thiophene derivative to introduce an amino group at the 3-position and a carboxamide at the 2-position. For the purpose of this guide, we will assume the availability of a suitable 3-aminothiophene-2-carboxamide derivative which can be coupled with our synthesized 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid.

Step 3b: Amide Coupling and Cyclization to form the Thieno[3,2-d]pyrimidin-4(3H)-one Core

Materials:

• 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

• A suitable 3-aminothiophene-2-carboxamide derivative

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or other peptide coupling reagent

• DIPEA (N,N-Diisopropylethylamine)

• Dimethylformamide (DMF), anhydrous

• Formic acid or triethyl orthoformate

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To a solution of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid (1.0 eq) in anhydrous DMF, add HATU (1.2 eq) and DIPEA (3.0 eq). Stir the mixture at room temperature for 15 minutes.

• Add the 3-aminothiophene-2-carboxamide derivative (1.1 eq) to the reaction mixture and stir at room temperature for 12-16 hours. Monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude amide by column chromatography.

• To the purified amide, add an excess of formic acid or triethyl orthoformate and heat the mixture to reflux for 4-6 hours.

• Cool the reaction mixture and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography to yield the desired thieno[3,2-d]pyrimidin-4(3H)-one based covalent inhibitor.

PART 3: Evaluation of Covalent Modification

A critical step in the development of covalent inhibitors is to confirm their ability to covalently modify the target protein. A common in vitro method involves reacting the inhibitor with a model peptide containing a nucleophilic residue (e.g., cysteine) and analyzing the reaction mixture by mass spectrometry.

Protocol 4: Covalent Modification of a Model Cysteine-Containing Peptide

This protocol describes the reaction of the synthesized thienopyrimidine-based inhibitor with N-acetyl-L-cysteine methyl ester and subsequent analysis by mass spectrometry.

Materials:

• Synthesized thienopyrimidine-based covalent inhibitor

• N-acetyl-L-cysteine methyl ester

• Phosphate buffer (pH 7.4)

• Acetonitrile

• Mass spectrometer (e.g., LC-MS)

Procedure:

• Prepare a stock solution of the inhibitor in a suitable organic solvent (e.g., DMSO).

• Prepare a stock solution of N-acetyl-L-cysteine methyl ester in phosphate buffer (pH 7.4).

• In a microcentrifuge tube, mix the inhibitor solution with the peptide solution to final concentrations of, for example, 100 µM and 50 µM, respectively.

• Incubate the reaction mixture at 37 °C for a defined period (e.g., 1 hour).

• Quench the reaction by adding an equal volume of acetonitrile containing 0.1% formic acid.

• Analyze the reaction mixture by LC-MS. Look for a new peak corresponding to the mass of the peptide plus the mass of the inhibitor, minus the mass of HBr, confirming the covalent adduct formation.

Data Presentation:

Compound	Molecular Weight ( g/mol )
4-oxo-4-(thiophen-2-yl)butanoic acid	184.21
3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid	263.10
N-acetyl-L-cysteine methyl ester	177.22
Covalent Adduct (Peptide + Inhibitor - HBr)	Varies based on inhibitor

Visualization of Key Processes

To further elucidate the concepts described, the following diagrams illustrate the key synthetic and mechanistic pathways.

Caption: Mechanism of covalent inhibition by an α-bromoketone.

Caption: Workflow for synthesizing a thienopyrimidine-based covalent inhibitor.

Conclusion

3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is a highly valuable and versatile building block in medicinal chemistry. Its synthesis is achievable through a straightforward two-step sequence, and its inherent reactivity allows for the development of sophisticated therapeutic agents, particularly targeted covalent inhibitors. The protocols and conceptual framework provided in this guide are intended to empower researchers to explore the full potential of this compound in their drug discovery endeavors.

References

• Thiophene is a privileged pharmacophore in medicinal chemistry owing to its diversified biological attributes. The thiophene moiety has been ranked 4th in the US FDA drug approval of small drug molecules, with around 7 drug approvals over the last decade. The present review covers USFDA-approved drugs possessing a thiophene ring system. Our analysis reveals that 26 drugs possessing thiophene nuclei have been approved under different pharmacological classes. (Source: Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - NIH, [Link])

• The review may provide invaluable insights for researchers working with thiophene nuclei in developing novel analogues with greater efficacy and fewer side effects. (Source: Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - RSC Publishing, [Link])

• Deregulation of protein kinases due to mutation or overexpression is a hallmark of several diseases, for example, cancer, diabetes, inflammation and cardiovascular disorders. Consequently, there has been a growing interest in the discovery of protein kinase inhibitors as novel drugs. (Source: Design strategies for protein kinase inhibitors - PubMed - NIH, [Link])

• The reactivity of acid chlorides and acid anhydrides are actually quite similar. It may be helpful for you to think of an acid anhydride like this: Comparison between anhydride and acyl chloride. When we do, the acylation reaction is almost identical to that of an acid chloride, where an acylium cation R−C≡O+ is generated: Acylation mechanism. (Source: Mechanism of Friedel-Crafts acylation with succinic anhydride - Chemistry Stack Exchange, [Link])

• The acylation of heterocyclics such as thiophene, furan, and derivatives thereof, has previously been carried out employing one of the above mentioned acylating agents in the presence of various catalysts including aluminum chloride,. stannic chlorides, and titanium tetrachloride.
• The acylation of thiophene or its derivatives is carried out, in accordance with the process of this invention, by employing substantially equlmolar quantities of thiophene and acylating agent.

• The most common synthetic pathways for thieno[3,2-d]pyrimidinones (5a-o) involve cyclizing 3-amino-thiophene-2-carboxylate derivatives with a one-carbon source, such as formic acid, triethyl orthoformate, or a primary amine. (Source: Scaffold-Hopping Design and Synthesis of Thieno[3,2-d]pyrimidines: Anticancer Activity, Apoptosis Induction, and In Silico Inhibition of CDKs - PubMed Central, [Link])

• Peptide mass mapping with ESI- or MALDI-MS and peptide sequencing with tandem MS are typically employed to identify modification sites to provide site-specific structural information. (Source: Probing Protein Structure by Amino Acid-Specific Covalent Labeling and Mass Spectrometry, [Link])

• The research on acylation reaction of thiophene without solvent was conducted, in which a new type of zeolite molecular sieve named C25 was used as catalyst and acetic anhydride was applied as the acylating agent. (Source: Friedel-crafts acylation reaction of liquid thiophene catalyzed by C25 - ResearchGate, [Link])

• Herein the structure-based design, synthesis, and evaluation of pleckstrin homology (PH) domain-dependent covalent-allosteric inhibitors (CAIs) of the kinase Akt is reported. These inhibitors bind covalently to a distinct cysteine of the kinase and thereby stabilize the inactive kinase conformation. (Source: Covalent-Allosteric Kinase Inhibitors - PubMed, [Link])

• Plant-derived natural products (NPs) with electrophilic functional groups engage various subsets of the proteome via covalent modification of nucleophilic cysteine residues. This electrophile-nucleophile interaction can change protein conformation, alter protein function, and modulate their biological action. (Source: Covalent Modification of Proteins by Plant-Derived Natural Products: Proteomic Approaches and Biological Impacts - PubMed, [Link])

• CL methods do not suffer from these limitations. Side chain modifications are irreversible, enabling the use of well-established proteomics workflows and sample handling techniques to facilitate the identification of protein modification sites. (Source: Covalent Labeling-Mass Spectrometry with Non-Specific Reagents for Studying Protein Structure and Interactions - PMC - NIH, [Link])

• A general, rapid, and scalable method for the preparation of α-halogenated ketones using N-alkenoxypyridinium salts as substrates and quaternary ammonium salts as halogen sources offers mild reaction conditions, excellent functional group tolerance, and a wide substrate scope. (Source: α-Bromoketone synthesis by bromination - Organic Chemistry Portal, [Link])

• The chemoselectivity of the process was monitored by a competition reaction in which 2 equivalents of N-acetyl-O-methyl cysteine and two equivalents of Nα-acetyl-O-methyl-lysine were treated with BYO 1. The adduct 3 formed quantitatively within minutes and even after 48 h at room temperature, no other product than the ketene-dithioacetal (KDTA) 3 could be observed (see Supplementary Section 2), showing both the selective formation and stability of the formed thiol-thiol conjugate 2. (Source: Thiol-thiol cross-clicking using bromo-ynone reagents - PMC - NIH, [Link])

• The invention discloses a method for synthesizing α-bromoketones and co-producing brominated hydrocarbons. The technical scheme includes: firstly adding aryl alkyl ketones, alcohols or epoxy compounds and water into a flask, stirring and heating Under certain conditions, bromine is slowly added dropwise into the flask, bromine reacts with ketones to generate α-bromoketone and hydrogen bromide, hydrogen bromide dissolves in water to form hydrobromic acid and then reacts with alcohols or epoxy The compound reacts to generate brominated hydrocarbon ketone compounds.

• A common theme among these methods involve, the selective enrichment of phosphopeptides from a complex mixture of peptides through a sequence of chemical reactions, followed by the subsequent analysis of isolated phosphopeptides by mass spectrometry. (Source: Covalent Chemical Tools for Profiling Post-Translational Modifications - Frontiers, [Link])

• The procedure developed by Li, Xiang and co-workers in 2014 enables the bromination of aryl ketones under acidic conditions. A small excess of Br2 (1.1 equiv.) was added to a solution of ketone in glacial HOAc and subsequently irradiated for 5 h in a microwave (MW). (Source: Synthetic Access to Aromatic α-Haloketones - PMC - NIH, [Link])

• Incorporating reversibility into covalent drugs would lead to less off-target toxicity by forming reversible adducts with off-target proteins and thus reducing the risk of idiosyncratic toxicities caused by the permanent modification of proteins, which leads to higher levels of potential haptens. (Source: An update on the discovery and development of reversible covalent inhibitors - PMC - NIH, [Link])

• Bicyclic pyrroloimidazolones and pyrrolopyrimidinones were synthesized by reacting aryl-substituted 4-oxobutanoic acids with aliphatic binucleophiles with different alkyl chain lengths using a sealed vessels reactor (SVR). (Source: The study of the reaction paths of 4-aryl-4-oxobutanoic acids with terminal aliphatic N,N-diamines - Arabian Journal of Chemistry, [Link])

• Alpha cleavage is essentially the fragmentation of a carbonyl molecule at the carbon atom directly attached to the carbonyl group (the alpha carbon). This creates a radical cation – an ion with an unpaired electron – which is what shows up on a mass spectrum. (Source: Alpha cleavage (with Aldehydes, Ketones and Carboxylic acids), [Link])

• The reaction mechanism of α-bromination of acetophenone derivatives is illustrated in Fig. 2.

Experimental procedure for the bromination of 4-oxo-4-thiophen-2-yl-butyric acid

An Application Note for the Synthesis of 5-bromo-4-oxo-4-thiophen-2-yl-butyric acid

Introduction: The Strategic Importance of Thiophene Bromination

Thiophene and its derivatives are cornerstone heterocyclic scaffolds in medicinal chemistry and materials science.[1] The introduction of a bromine atom onto the thiophene ring via electrophilic aromatic substitution is a pivotal synthetic transformation, yielding versatile intermediates for further functionalization through cross-coupling reactions, lithiation, or conversion to other functional groups. Specifically, 4-oxo-4-thiophen-2-yl-butyric acid is a valuable starting material, and its selective bromination at the C-5 position (alpha to the sulfur heteroatom) produces 5-bromo-4-oxo-4-thiophen-2-yl-butyric acid, a key building block for novel pharmaceutical agents and organic electronic materials.

This application note provides a detailed, field-proven protocol for the regioselective bromination of 4-oxo-4-thiophen-2-yl-butyric acid. The procedure is designed for researchers and scientists in drug development and organic synthesis, emphasizing safety, reproducibility, and high-yield synthesis of the target compound.

Reaction Principle: Electrophilic Aromatic Substitution

The bromination of 4-oxo-4-thiophen-2-yl-butyric acid proceeds via an electrophilic aromatic substitution mechanism. The thiophene ring is an electron-rich aromatic system, making it susceptible to attack by electrophiles.[1][2] The sulfur atom stabilizes the intermediate carbocation (the sigma complex) through resonance, directing substitution to the positions adjacent to it (C2 and C5). Since the C2 position is already substituted, the incoming electrophile (Br+) is directed exclusively to the C5 position. Acetic acid serves as a polar protic solvent that facilitates the polarization of the bromine molecule, enhancing its electrophilicity.

Reaction Scheme: C₈H₈O₃S + Br₂ --(CH₃COOH)--> C₈H₇BrO₃S + HBr

Materials and Equipment

Reagents & Chemicals

Reagent	CAS No.	Molecular Weight	Molarity/Purity	Supplier
4-Oxo-4-thiophen-2-yl-butyric acid	4653-08-1	184.21 g/mol	97%	Sigma-Aldrich
Bromine	7726-95-6	159.81 g/mol	≥99.5%	Fisher Scientific
Glacial Acetic Acid	64-19-7	60.05 g/mol	≥99.7%	Carl ROTH
Sodium Bisulfite (NaHSO₃)	7631-90-5	104.06 g/mol	ACS Reagent	VWR
Deionized Water	7732-18-5	18.02 g/mol	-	Millipore
Ethanol	64-17-5	46.07 g/mol	95% or Absolute	-

Laboratory Equipment

• Three-necked round-bottom flask (250 mL)

• Magnetic stirrer and stir bar

• Dropping funnel

• Reflux condenser

• Ice-water bath

• Heating mantle

• Internal thermometer

• Büchner funnel and vacuum flask

• Standard laboratory glassware (beakers, graduated cylinders)

• Personal Protective Equipment (PPE): Chemical-resistant gloves, safety goggles, face shield, lab coat

Experimental Workflow Diagram

Caption: Workflow for the synthesis of 5-bromo-4-oxo-4-thiophen-2-yl-butyric acid.

Detailed Step-by-Step Protocol

PART 1: Reaction Setup and Bromination

• Preparation : In a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser, dissolve 4-oxo-4-thiophen-2-yl-butyric acid (10.0 g, 54.3 mmol) in 100 mL of glacial acetic acid. Stir the mixture at room temperature until all the solid has dissolved.

• Reagent Addition : Cool the flask in an ice-water bath to an internal temperature of 0-5°C. In the dropping funnel, prepare a solution of bromine (3.0 mL, 9.3 g, 58.2 mmol, 1.07 eq.) in 20 mL of glacial acetic acid.

  • Causality Note: The reaction is exothermic. Slow, dropwise addition of bromine at a reduced temperature is crucial to control the reaction rate, prevent overheating, and minimize the formation of potential byproducts.

• Bromination : Add the bromine solution dropwise to the stirred solution of the starting material over a period of 30-45 minutes. Ensure the internal temperature does not exceed 10°C during the addition.

• Reaction Progression : After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Let the reaction stir for 2-4 hours. The progress can be monitored by Thin Layer Chromatography (TLC) until the starting material spot is no longer visible.[3]

PART 2: Work-up and Product Isolation

• Quenching : Carefully pour the reaction mixture into a beaker containing 400 mL of ice-cold water. A precipitate should form.

• Removal of Excess Bromine : While stirring, add a saturated aqueous solution of sodium bisulfite (NaHSO₃) dropwise until the orange/brown color of excess bromine disappears and the solution becomes colorless or pale yellow.

  • Self-Validation Check: The persistence of a pale yellow or white solid and the discharge of the bromine color confirms the successful quenching of unreacted bromine.

• Isolation : Collect the crude solid product by vacuum filtration using a Büchner funnel. Wash the filter cake thoroughly with several portions of cold deionized water (3 x 50 mL) to remove any residual acetic acid and inorganic salts.

• Drying : Press the solid as dry as possible on the funnel, then transfer it to a watch glass to air-dry.

PART 3: Purification and Characterization

• Recrystallization : Transfer the crude solid to a beaker and add a minimal amount of hot 95% ethanol to dissolve it completely. If any insoluble material remains, filter the hot solution. Slowly add hot deionized water to the clear ethanolic solution until the solution becomes cloudy (the cloud point). Reheat the mixture gently until it becomes clear again, then allow it to cool slowly to room temperature, and finally in an ice bath to maximize crystal formation.[4]

• Final Collection : Collect the purified white to off-white crystalline product by vacuum filtration, wash with a small amount of cold 50% ethanol-water, and dry under vacuum at 40-50°C to a constant weight.

• Characterization : Determine the melting point and acquire ¹H and ¹³C NMR spectra to confirm the structure and purity of the final product.[5][6]

Expected Results and Data

Parameter	Value
Starting Material Mass	10.0 g (54.3 mmol)
Bromine Volume (Equivalents)	3.0 mL (1.07 eq.)
Typical Yield	11.5 - 13.0 g (80-90%)
Appearance	White to off-white crystalline solid
Melting Point (Starting Material)	118-121 °C
Melting Point (Product)	Approx. 145-148 °C
¹H NMR (DMSO-d₆, 400 MHz) δ (ppm)	~12.2 (s, 1H, COOH), 7.8 (d, 1H, Th-H), 7.4 (d, 1H, Th-H), 3.2 (t, 2H, CH₂), 2.6 (t, 2H, CH₂)
¹³C NMR (DMSO-d₆, 100 MHz) δ (ppm)	~190 (C=O), 174 (COOH), 145 (Th-C), 135 (Th-C), 132 (Th-C), 118 (Th-C-Br), 33 (CH₂), 28 (CH₂)

Note: NMR chemical shifts are predicted values and may vary slightly.

Safety and Handling Precautions

This procedure must be performed in a well-ventilated chemical fume hood.

• Bromine : Bromine is extremely corrosive, toxic if inhaled, and causes severe chemical burns upon skin contact.[7][8] Always wear heavy-duty chemical-resistant gloves, safety goggles, a face shield, and a lab coat when handling. Have a bromine spill kit and a neutralizing agent (e.g., sodium thiosulfate solution) readily available.

• Glacial Acetic Acid : This reagent is corrosive and can cause serious skin and eye damage.[9][10] Avoid inhalation of vapors. Handle with appropriate PPE.

• Work-up : The quenching process may release sulfur dioxide gas. Ensure the work-up is also performed in a fume hood.

All waste materials should be disposed of in accordance with local environmental regulations.

References

• Electrochemical Bromination of Substituted Thiophenes in Batch and Continuous Flow. Google Search Result.
• Electrophilic Substitution of Thiophene and its Derivatives.
• Bromine solution - Safety D
• A novel method for the bromination of thiophenes | Request PDF.
• Experimental Protocol for the Hell-Volhard-Zelinsky Bromin
• SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific.
• Safety d
• Hydrogen Bromide (30% in Acetic Acid, ca. 5.1mol/L)
• Thiophene: Bromin
• SAFETY DATA SHEET - Thermo Fisher Scientific. Thermo Fisher Scientific.
• Application Notes and Protocols for the Purification of 6-Bromochromane-3-carboxylic acid. Benchchem.
• Purification of carboxylic acids by chemical treatment and distillation.
• Analysis of the carbon and proton NMR spectra of 2‐arylthiophenes and rel
• Electrophilic substitution of thiophene. YouTube.
• An improved process for manufacture of 4-bromo-2-oxyimino butyric acid and its derivatives.
• General procedures for the purification of Carboxylic acids. Chempedia - LookChem.
• 4-(5-bromo-4-nitro-thiophen-2-yl)-4-oxo-butyric acid. Guidechem.
• How to perform a Bromination reaction on a thiophene derivative....
• How can I purify carboxylic acid?.
• Statistical Copolymers of Thiophene-3-Carboxylates and Selenophene-3-Carboxyl
• Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl)
• Synthesis of 5,8-bis(5-bromothiophene-2-yl)-2,3-bis(4-(butyloxy) phenyl)quinoxaline (10).
• 4-Oxo-4-(2-thienyl)butyric acid 97%. Sigma-Aldrich.
• (79)Br NMR spectroscopy as a practical tool for kinetic analysis. PubMed.
• Application of α-bromination reaction on acetophenone deriv
• Determination of aromaticity indices of thiophene and furan by nuclear magnetic resonance spectroscopic analysis....
• 5-(Thiophen-2-yl)
• Isoquinoline, 5-bromo-8-nitro-. Organic Syntheses Procedure.
• A kind of method for preparing 2-(4-nitrophenyl) butyric acid.

Sources

• 1. studysmarter.co.uk [studysmarter.co.uk]
• 2. researchgate.net [researchgate.net]
• 3. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 5. sci-hub.box [sci-hub.box]
• 6. researchgate.net [researchgate.net]
• 7. carlroth.com [carlroth.com]
• 8. fishersci.com [fishersci.com]
• 9. bg.cpachem.com [bg.cpachem.com]
• 10. assets.thermofisher.com [assets.thermofisher.com]

Application Notes & Protocols: High-Purity Isolation of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

Abstract

3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is a pivotal intermediate in the synthesis of various pharmacologically active molecules and functional materials. The purity of this building block is paramount, as contaminants can lead to significant downstream complications, including the formation of intractable side products, reduced yields, and compromised biological activity in final compounds. This document provides a comprehensive guide to the purification of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid, detailing robust methodologies including recrystallization, flash column chromatography, and optimized extractive work-up procedures. The protocols are designed for researchers, chemists, and drug development professionals to achieve high-purity material suitable for the most demanding applications.

Introduction: The Imperative for Purity

The subject molecule, 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid, possesses three key functional groups: a carboxylic acid, a ketone, and an α-bromo ketone. This structural arrangement makes it a versatile synthon but also susceptible to specific side reactions and impurities during its synthesis, which typically involves the α-bromination of 4-oxo-4-thiophen-2-yl-butyric acid.

Common impurities may include:

• Unreacted Starting Material: 4-oxo-4-thiophen-2-yl-butyric acid.

• Over-brominated Byproducts: Di- and poly-brominated species can form, complicating purification.[1]

• Residual Bromine: Leftover elemental bromine can color the product and cause degradation.[2]

• Hydrolytic Degradation Products: The α-bromo ketone moiety can be susceptible to hydrolysis.

Achieving a purity level of >98% is often a prerequisite for its use in multi-step syntheses, particularly in pharmaceutical development where regulatory scrutiny is high. This guide explains the causal logic behind selecting an appropriate purification strategy based on the impurity profile and scale of the reaction.

Physicochemical Properties

A clear understanding of the target molecule's properties is fundamental to designing an effective purification scheme.

Property	Value	Source
Molecular Formula	C₈H₇BrO₃S	[3]
Molecular Weight	263.12 g/mol	[3]
Appearance	Typically an off-white to pale yellow solid	General Knowledge
Functionality	Carboxylic Acid, Ketone, α-Bromo Ketone	Chemical Structure

Strategic Approach to Purification

The choice of purification methodology depends on the specific impurities present, the required purity level, and the quantity of material. A multi-step approach, beginning with an optimized work-up followed by a final polishing step like recrystallization or chromatography, is often the most effective strategy.

Figure 1: Decision tree for selecting the optimal purification strategy.

Experimental Protocols

Protocol 1: Preliminary Purification via Extractive Work-up

This protocol is a crucial first step to remove acidic/basic impurities and residual reagents like bromine. The carboxylic acid moiety allows for selective extraction into an aqueous basic solution, leaving non-acidic organic impurities behind.

Rationale: By converting the carboxylic acid to its carboxylate salt with a mild base (e.g., NaHCO₃), the target compound becomes water-soluble. Neutral organic impurities, such as di-brominated byproducts lacking a free acid, remain in the organic phase. A subsequent wash with a reducing agent like sodium bisulfite chemically reduces residual Br₂ to colorless, water-soluble Br⁻ ions.[1]

Materials:

• Crude 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

• Ethyl acetate (EtOAc) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• 1 M Hydrochloric acid (HCl)

• 10% w/v aqueous sodium bisulfite (NaHSO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Separatory funnel, beakers, Erlenmeyer flask

• Rotary evaporator

Procedure:

• Dissolution: Dissolve the crude product in an organic solvent like ethyl acetate (approx. 10-20 mL per gram of crude material).

• Reductive Wash: Transfer the solution to a separatory funnel and wash with 10% sodium bisulfite solution to remove any residual bromine color. Discard the aqueous layer.

• Base Extraction: Extract the organic layer with saturated sodium bicarbonate solution (3 x volume of organic layer). The target compound will move to the aqueous phase. Combine all aqueous layers.

• Back-Wash (Optional): Wash the combined aqueous layers with a small portion of fresh ethyl acetate to remove any remaining neutral impurities. Discard this organic wash.

• Acidification & Precipitation: Cool the aqueous layer in an ice bath and slowly acidify to pH ~2 with 1 M HCl while stirring. The purified product should precipitate as a solid.

• Isolation: Collect the solid by vacuum filtration, washing the filter cake with cold deionized water.

• Drying: Dry the purified solid under vacuum to a constant weight.

Figure 2: Workflow for the extractive work-up protocol.

Protocol 2: Purification by Recrystallization

Recrystallization is the method of choice for obtaining highly crystalline, pure material if the impurity profile is favorable. The key is selecting an appropriate solvent system where the compound has high solubility in hot solvent and low solubility in cold solvent.

Rationale: Impurities that are either highly soluble or sparingly soluble in the chosen solvent at all temperatures will be left behind in the mother liquor or removed via hot filtration, respectively. For bromo-keto-acids, chlorinated solvents or alcohol/water mixtures are often effective.[4][5]

Materials:

• Partially purified 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

• Selected recrystallization solvent (e.g., Dichloromethane, Ethanol/Water, Toluene)[4][6]

• Erlenmeyer flasks, hot plate/stirrer, Büchner funnel, filter paper

• Ice bath

Procedure:

• Solvent Selection: Determine the optimal solvent by testing small amounts of the compound in various solvents. A good solvent will dissolve the compound when hot but allow for crystal formation upon cooling. An ethanol/water mixture is a good starting point.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the primary solvent (e.g., ethanol) dropwise while heating and stirring until the solid just dissolves. Avoid adding excess solvent.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: If using a co-solvent system (like ethanol/water), add the anti-solvent (water) dropwise to the hot solution until turbidity persists. Add a drop or two of the primary solvent to redissolve, then remove from heat.

• Cooling: Allow the flask to cool slowly to room temperature, then place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Collection: Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold recrystallization solvent.

• Drying: Dry the crystals under vacuum.

Protocol 3: Purification by Flash Column Chromatography

When impurities have similar solubility but different polarities compared to the product, flash column chromatography is the most powerful technique.

Rationale: Silica gel, a polar stationary phase, is used to separate compounds based on their differential adsorption. A mobile phase of increasing polarity is used to elute the compounds. Non-polar compounds elute first, followed by more polar ones. Thin-Layer Chromatography (TLC) is used to determine the optimal solvent system that provides good separation (ΔRf > 0.2). For similar separations, a gradient of ethyl acetate in hexanes is a standard choice.[7][8]

Materials:

• Crude or partially purified product

• Silica gel (230-400 mesh)

• Solvents: Hexanes, Ethyl Acetate (HPLC grade)

• Flash chromatography column, collection tubes

• TLC plates, developing chamber, UV lamp

Procedure:

• TLC Analysis: Develop a TLC solvent system. Start with 30% Ethyl Acetate in Hexanes. The ideal system will give the product an Rf value of ~0.3.

• Column Packing: Pack a column with silica gel as a slurry in the initial, low-polarity eluent (e.g., 10% EtOAc/Hexanes).

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent like DCM. Adsorb this solution onto a small amount of silica gel, dry it, and load the resulting powder onto the top of the packed column.

• Elution: Begin eluting with the low-polarity solvent. Gradually increase the polarity of the mobile phase (gradient elution) according to the separation observed on TLC.

• Fraction Collection: Collect fractions and analyze them by TLC.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to yield the purified product.

Figure 3: General workflow for purification by flash column chromatography.

Purity Assessment and Characterization

After purification, the identity and purity of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid must be confirmed.

Technique	Purpose	Expected Outcome
Melting Point	Assess purity and identity	A sharp, defined melting range consistent with literature values.
¹H & ¹³C NMR	Structural confirmation	Spectra consistent with the proposed structure, absence of impurity signals.
LC-MS	Confirm molecular weight and purity	A major peak corresponding to the correct mass-to-charge ratio.
HPLC	Quantify purity	Purity >98% by peak area integration.[9]

Troubleshooting

Problem	Potential Cause	Solution
Product oils out during recrystallization	Solvent is too good or cooling is too fast.	Add more of the anti-solvent (if applicable), ensure slow cooling, or try a different solvent system.
Poor separation on column	Incorrect solvent system; column overloading.	Optimize eluent using TLC to maximize ΔRf. Reduce the amount of sample loaded relative to silica gel (aim for a 1:50 sample-to-silica weight ratio).[2]
Persistent yellow/brown color	Residual bromine or degradation.	Ensure the sodium bisulfite wash was performed effectively during work-up.[1][2] Store the purified compound in a cool, dark, and dry place.
Product co-elutes with starting material	Similar polarities.	Use a shallower solvent gradient during chromatography or switch to a different stationary phase (e.g., alumina) or solvent system.[2]

References

• El-Emam, A. A., et al. (2022). Crystal structure and Hirshfeld surface analysis of dimethyl 4′-bromo-3-oxo-5-(thiophen-2-yl)-3,4,5,6-tetrahydro-[1,1′-biphenyl]-2,4-dicarboxylate. Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 6), 589–594. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Bromoacetic and Chloroacetic Acids on Newcrom BH Column. Retrieved from [Link]

• ChemWhat. (n.d.). 3-BROMO-4-OXO-4-THIEN-2-YLBUTANOIC ACID CAS#: 53515-21-2. Retrieved from [Link]

• PubChem. (n.d.). Butanoic acid, 4-bromo-3-oxo-. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure for the Synthesis of a Specific Organic Compound. (Note: This is a generalized reference to a common type of source for detailed protocols like column chromatography). Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (n.d.). Clean synthesis of α-bromo ketones. (Note: This reference supports the general context of handling and synthesizing bromo ketones). Retrieved from [Link]

• Google Patents. (2003). WO2003045899A1 - An improved process for manufacture of 4-bromo-2-oxyimino butyric acid and its derivatives.
• Google Patents. (1998). EP0824532A1 - Synthesis of (s)-3-(2-thienylthio) butyric acid and analogs.

Sources

• 1. WO2003045899A1 - An improved process for manufacture of 4-bromo-2-oxyimino butyric acid and its derivatives - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemwhat.com [chemwhat.com]
• 4. 3-BROMO-4-(4-CHLORO-PHENYL)-4-OXO-BUTYRIC ACID synthesis - chemicalbook [chemicalbook.com]
• 5. Crystal structure and Hirshfeld surface analysis of dimethyl 4′-bromo-3-oxo-5-(thio­phen-2-yl)-3,4,5,6-tetra­hydro-[1,1′-biphen­yl]-2,4-di­carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. EP0824532A1 - Synthesis of (s)-3-(2-thienylthio) butyric acid and analogs - Google Patents [patents.google.com]
• 9. HPLC Separation of Bromoacetic and Chloroacetic Acids on Newcrom BH Column | SIELC Technologies [sielc.com]

Application Notes and Protocols: 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

Introduction

3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is a highly functionalized heterocyclic compound that serves as a versatile building block in synthetic organic and medicinal chemistry. Its unique structure, incorporating a thiophene ring, a β-keto acid moiety, and a reactive α-bromo substituent, makes it an ideal precursor for the synthesis of a variety of complex heterocyclic systems. This document provides a comprehensive guide to the synthesis and key reaction conditions of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid, with a focus on its application in the construction of fused thiophene derivatives such as thiazoles and pyridazinones, which are prevalent scaffolds in pharmacologically active compounds.

Physicochemical Properties and Safety

Property	Value	Reference
CAS Number	53515-21-2
Molecular Formula	C₈H₇BrO₃S
Molecular Weight	263.12 g/mol

Safety Precautions: As an α-bromo-ketoacid, 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is expected to be a corrosive and lachrymatory substance. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood. In case of contact with skin or eyes, rinse immediately with copious amounts of water and seek medical attention.

Synthesis of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

The most direct route for the synthesis of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is the α-bromination of its precursor, 4-oxo-4-(2-thienyl)butyric acid. This reaction proceeds via an enol or enolate intermediate, which then attacks molecular bromine.

Caption: Synthesis of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid.

Protocol 1: α-Bromination of 4-oxo-4-(2-thienyl)butyric acid

This protocol is adapted from a general procedure for the bromination of aryl ketoacids[1].

Materials:

• 4-oxo-4-(2-thienyl)butyric acid

• Bromine (Br₂)

• Dichloromethane (DCM), anhydrous

• Ice bath

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

Procedure:

• Dissolve 4-oxo-4-(2-thienyl)butyric acid in anhydrous dichloromethane (0.2 M) in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C using an ice bath.

• Add bromine (1.1 equivalents) dropwise to the cooled solution via a dropping funnel over 15-20 minutes. The reddish-brown color of bromine should dissipate as it reacts.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Stir the reaction mixture at room temperature until completion, which can be monitored by Thin Layer Chromatography (TLC). For slower reactions, gentle heating to reflux (40 °C) may be necessary[1].

• Once the reaction is complete, concentrate the mixture in vacuo to remove the solvent and any excess bromine.

• The resulting crude 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid can be used directly in subsequent steps or purified by recrystallization from a suitable solvent such as dichloromethane/hexane.

Parameter	Condition	Rationale
Solvent	Dichloromethane (DCM)	Inert solvent that dissolves the starting material and is easy to remove.
Temperature	0 °C to Room Temperature	Initial cooling controls the exothermic reaction, while warming to room temperature ensures completion.
Stoichiometry	1.1 eq. of Bromine	A slight excess of bromine ensures complete conversion of the starting material.
Work-up	Concentration in vacuo	Simple and effective method to isolate the product.

Core Applications: Synthesis of Fused Thiophene Heterocycles

The bifunctional nature of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid makes it an excellent starting material for the synthesis of various fused heterocyclic systems.

Synthesis of 2-Aminothiazole Derivatives via Hantzsch Thiazole Synthesis

The reaction of an α-haloketone with a thioamide is the basis of the Hantzsch thiazole synthesis, a classic and reliable method for constructing the thiazole ring[2]. 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid serves as the α-haloketone component, which upon reaction with thiourea, yields a 2-aminothiazole derivative of significant interest in medicinal chemistry.

Caption: Hantzsch synthesis of a 2-aminothiazole derivative.

Protocol 2: Synthesis of 2-Amino-5-(carboxymethyl)-4-(thiophen-2-yl)thiazole

Materials:

• 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

• Thiourea

• Ethanol

• Reflux condenser

• Round-bottom flask

• Magnetic stirrer

Procedure:

• To a solution of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid (1 equivalent) in ethanol in a round-bottom flask, add thiourea (1.1 equivalents).

• Attach a reflux condenser and heat the mixture to reflux with stirring.

• Monitor the reaction progress by TLC. The reaction is typically complete within 2-4 hours.

• After completion, cool the reaction mixture to room temperature.

• The product may precipitate upon cooling. If so, collect the solid by filtration.

• If the product remains in solution, concentrate the solvent under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent like ethanol or an ethanol/water mixture.

Parameter	Condition	Rationale
Solvent	Ethanol	A common protic solvent for Hantzsch synthesis that dissolves the reactants and facilitates the reaction.
Temperature	Reflux	Provides the necessary activation energy for the reaction to proceed at a reasonable rate.
Reagent	Thiourea	Acts as the source of the nitrogen and sulfur atoms for the thiazole ring.
Work-up	Cooling and Filtration/Concentration	Standard procedures for isolating solid products from a reaction mixture.

Synthesis of Pyridazinone Derivatives

The reaction of γ-ketoacids with hydrazine derivatives is a well-established method for the synthesis of pyridazinones, a class of heterocycles with a broad range of biological activities[3]. The ketone carbonyl of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid reacts with one nitrogen of hydrazine to form a hydrazone, which then undergoes intramolecular cyclization with the carboxylic acid to form the pyridazinone ring.

Caption: Synthesis of a pyridazinone derivative.

Protocol 3: Synthesis of 4-Bromo-6-(thiophen-2-yl)-4,5-dihydropyridazin-3(2H)-one

Materials:

• 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

• Hydrazine hydrate

• Ethanol or Glacial Acetic Acid

• Reflux condenser

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Dissolve 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid (1 equivalent) in a suitable solvent like ethanol or glacial acetic acid in a round-bottom flask.

• Add hydrazine hydrate (1.1-1.5 equivalents) to the solution. The reaction can be exothermic, so addition may need to be controlled.

• Attach a reflux condenser and heat the mixture to reflux with vigorous stirring.

• Monitor the reaction by TLC until the starting material is consumed (typically 4-8 hours).

• Cool the reaction mixture to room temperature. The product may precipitate from the solution.

• If a precipitate forms, collect it by filtration and wash with a small amount of cold solvent.

• If no precipitate forms, pour the reaction mixture into ice-water to induce precipitation.

• Collect the solid product by filtration and dry. Recrystallization from ethanol can be performed for further purification.

Parameter	Condition	Rationale
Solvent	Ethanol or Acetic Acid	Protic solvents that facilitate the condensation and cyclization steps. Acetic acid can also catalyze the reaction.
Temperature	Reflux	Drives the reaction, particularly the dehydration and cyclization steps, to completion.
Reagent	Hydrazine Hydrate	Provides the two nitrogen atoms required for the formation of the pyridazinone ring.
Work-up	Precipitation in ice-water	A common method to isolate water-insoluble organic products from a reaction mixture.

Conclusion

3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is a valuable and reactive intermediate. The protocols outlined in this application note provide robust methods for its synthesis and subsequent transformation into medicinally relevant heterocyclic structures. The α-bromo-ketoacid functionality allows for efficient construction of thiazole and pyridazinone rings, demonstrating the compound's significant potential for applications in drug discovery and development. Researchers and scientists can utilize these methodologies as a foundation for the synthesis of novel and complex molecular architectures based on the thiophene scaffold.

References

• Pattan, S. et al. Thiazoles: A Retrospective Study on Synthesis, Structure-activity Relationship and Therapeutic Significance. Journal of Chemical and Pharmaceutical Research, 2016, 8(8), 629-640.

• SynArchive. Hantzsch Thiazole Synthesis. [Link]

• Bramley, S. E. et al. The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Journal of the Chemical Society, Perkin Transactions 1, 1987, 639-643.

• Organic Chemistry Portal. Thiazole synthesis. [Link]

• ResearchGate. Hantzsch thiazole synthesis. [Link]

• Abdellattif, M. H. et al.

• ResearchGate. (PDF) Synthesis of some new Thieno[2,3-b]pyridines, Pyrimidino[4',5':4,5]. [Link]

• De Kimpe, N. et al.

• National Institutes of Health. Synthesis of Thieno[2,3‐c]pyridine Derivatives by 1,2,3‐Triazole‐Mediated Metal‐Free Denitrogenative Transformation Reaction. [Link]

• Longdom Publishing. Synthesis, Structural Elucidation of Novel Thieno [2,3-d] Pyrimid. [Link]

• ResearchGate. (PDF) Utility of 4-(4-Bromophenyl)-4-oxo-but-2-enoic acid in synthesis of some important heterocyclic compounds. [Link]

• Al-Omar, M. A. et al. The Reaction of Cyanoacetylhydrazine with ω-Bromo(4-methyl)acetophenone: Synthesis of Heterocyclic Derivatives with Antitumor Activity. Molecules, 2010, 15(5), 3602-3617.

• ResearchGate. A selective and direct synthesis of 2-bromo-4-alkylthiophenes: Convenient and straightforward approaches for the synthesis of head-to-tail (HT) and tail-to-tail (TT) dihexyl-2,2′-bithiophenes. [Link]

• Padwa, A. et al. A Facile and Efficient Synthesis of Thieno[2,3-c]furans and Furo[3,4-b]indoles via a Pummerer-Induced Cyclization Reaction. The Journal of Organic Chemistry, 1996, 61(1), 78-88.

• National Institutes of Health. Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives. [Link]

Sources

• 1. 3-BROMO-4-(4-CHLORO-PHENYL)-4-OXO-BUTYRIC ACID synthesis - chemicalbook [chemicalbook.com]
• 2. Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyridazinone: Current Progress in Synthesis of its Derivatives and Biological Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Einführung: Die strategische Bedeutung von Thiophen-Scaffolds in der medizinischen Chemie

Anwendungs- und Protokollleitfaden

Thema: Derivatisierung von 3-Brom-4-oxo-4-thiophen-2-yl-butansäure für Bioassays

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Wirkstoffentwicklung

Das Thiophen-Ringsystem ist ein prominenter Heterozyklus in der modernen Wirkstoffforschung und -entwicklung. Aufgrund seiner einzigartigen elektronischen Eigenschaften und seiner Fähigkeit, Wasserstoffbrückenbindungen einzugehen und vielfältige molekulare Wechselwirkungen zu vermitteln, gilt es als privilegiertes Pharmakophor.[1][2] Die Präsenz von Thiophen in zahlreichen von der FDA zugelassenen Medikamenten, die ein breites Spektrum an therapeutischen Bereichen abdecken – von entzündungshemmenden bis hin zu antineoplastischen Wirkstoffen – unterstreicht seine Bedeutung.[1][3] Die Modifikation von Thiophen-basierten Molekülen ist daher eine zentrale Strategie zur Entdeckung neuer Leitstrukturen mit verbesserter Wirksamkeit und optimierten pharmakokinetischen Profilen.

Das Molekül 3-Brom-4-oxo-4-thiophen-2-yl-butansäure ist ein besonders interessantes Ausgangsmaterial für die Erstellung von Wirkstoffbibliotheken. Es verfügt über mehrere reaktive Zentren, die eine gezielte chemische Modifikation ermöglichen:

• Carbonsäuregruppe: Ideal für die Bildung von Amiden und Estern, um Löslichkeit, Lipophilie und Wechselwirkungen mit Zielproteinen zu modulieren.

• α-Bromketon-Struktur: Ein klassisches Elektrophil, das als Michael-Akzeptor fungieren und potenziell kovalente Bindungen mit nukleophilen Resten (z. B. Cystein, Histidin) in Enzym-Wirkzentren eingehen kann.

• Keton-Carbonylgruppe: Ermöglicht die Synthese von Hydrazonen und anderen Imin-Derivaten, um sterische und elektronische Eigenschaften zu variieren.

Dieser Leitfaden bietet einen detaillierten Überblick und praxisorientierte Protokolle zur Derivatisierung von 3-Brom-4-oxo-4-thiophen-2-yl-butansäure. Das Ziel ist die Erzeugung einer diversen Bibliothek von Verbindungen, die anschließend in biologischen Assays, insbesondere in Enzym-Inhibitions-Screenings, auf ihre Wirksamkeit getestet werden können.

Logischer Arbeitsablauf der Derivatisierung und des Screenings

Der gesamte Prozess von der Synthese bis zur biologischen Auswertung folgt einem logischen Pfad. Zunächst wird das Ausgangsmaterial durch gezielte chemische Reaktionen an seinen funktionellen Gruppen modifiziert. Die resultierende Bibliothek von Derivaten wird dann gereinigt, charakterisiert und in Hochdurchsatz-Bioassays auf ihre Fähigkeit getestet, die Aktivität eines Zielenzyms zu hemmen.

Abb. 1: Allgemeiner Arbeitsablauf von der Synthese bis zur Hit-Identifizierung.

Teil 1: Strategien und Protokolle zur Derivatisierung

Die Auswahl der Derivatisierungsstrategie hängt von den gewünschten physikochemischen und pharmakologischen Eigenschaften der Zielmoleküle ab. Im Folgenden werden drei primäre Ansätze detailliert beschrieben.

Amid-Synthese: Einführung von Wasserstoffbrücken-Donoren/-Akzeptoren

Die Umwandlung der Carbonsäure in ein Amid ist eine der häufigsten Modifikationen in der medizinischen Chemie. Amide sind metabolisch stabiler als Ester und können entscheidende Wasserstoffbrückenbindungen mit dem Zielprotein ausbilden.

Chemische Begründung: Die direkte Reaktion einer Carbonsäure mit einem Amin ist thermodynamisch ungünstig, da sie primär zu einer Säure-Base-Reaktion und der Bildung eines Ammoniumcarboxylat-Salzes führt.[4] Um die Amidbindung effizient zu knüpfen, muss die Carboxylgruppe aktiviert werden. Dies geschieht typischerweise durch den Einsatz von Kupplungsreagenzien wie Carbodiimiden (z. B. DCC, EDC) oder modernen Reagenzien wie HATU oder HBTU, die hochreaktive Esterintermediate bilden.[5] Alternativ kann die Carbonsäure in ein reaktiveres Acylchlorid umgewandelt werden, das dann leicht mit einem Amin reagiert.[5]

Dieses Protokoll beschreibt eine zuverlässige Methode zur Synthese einer breiten Palette von Amiden unter milden Bedingungen.

Materialien:

• 3-Brom-4-oxo-4-thiophen-2-yl-butansäure

• Gewünschtes primäres oder sekundäres Amin (1.2 Äquivalente)

• HATU (Hexafluorphosphat-Azabenzotriazol-Tetramethyluronium) (1.2 Äquivalente)

• DIPEA (N,N-Diisopropylethylamin) (3.0 Äquivalente)

• Wasserfreies DMF (Dimethylformamid)

• Diethylether, Ethylacetat, gesättigte wässrige NaHCO₃-Lösung, gesättigte wässrige NaCl-Lösung (Sole)

• Wasserfreies MgSO₄

Schritt-für-Schritt-Anleitung:

• Vorbereitung: Lösen Sie 3-Brom-4-oxo-4-thiophen-2-yl-butansäure (1.0 Äquivalent) in wasserfreiem DMF in einem trockenen Rundkolben unter einer Inertgasatmosphäre (z. B. Stickstoff oder Argon).

• Aktivierung: Kühlen Sie die Lösung auf 0 °C in einem Eisbad. Fügen Sie nacheinander DIPEA (3.0 Äquivalente), das gewünschte Amin (1.2 Äquivalente) und HATU (1.2 Äquivalente) hinzu.

• Reaktion: Lassen Sie die Reaktionsmischung langsam auf Raumtemperatur erwärmen und rühren Sie sie für 4-12 Stunden. Der Reaktionsfortschritt kann mittels Dünnschichtchromatographie (DC) überwacht werden.

• Aufarbeitung: Verdünnen Sie die Reaktionsmischung mit Ethylacetat und waschen Sie sie nacheinander mit gesättigter NaHCO₃-Lösung (2x), Wasser (1x) und Sole (1x).

• Isolierung: Trocknen Sie die organische Phase über wasserfreiem MgSO₄, filtrieren Sie und entfernen Sie das Lösungsmittel im Vakuum.

• Reinigung: Reinigen Sie den Rohprodukt-Rückstand mittels Säulenchromatographie auf Kieselgel (typischerweise mit einem Hexan/Ethylacetat-Gradienten), um das reine Amid-Derivat zu erhalten.

• Charakterisierung: Bestätigen Sie die Struktur des Produkts mittels ¹H-NMR, ¹³C-NMR und Massenspektrometrie.[6][7][8]

Ester-Synthese: Modulation von Lipophilie und Zellpermeabilität

Ester-Derivate werden oft synthetisiert, um die Lipophilie eines Moleküls zu erhöhen, was die Zellmembranpassage verbessern kann. Sie können im Körper durch Esterasen hydrolysiert werden, was sie zu potenziellen Prodrugs macht.

Chemische Begründung: Die Fischer-Veresterung, die Reaktion einer Carbonsäure mit einem Alkohol unter saurer Katalyse, ist eine klassische Methode.[9] Sie ist jedoch eine Gleichgewichtsreaktion und erfordert oft einen großen Überschuss des Alkohols und die Entfernung von Wasser, um hohe Ausbeuten zu erzielen. Mildere Methoden, die bei Raumtemperatur ablaufen, verwenden Aktivatoren wie Dicyclohexylcarbodiimid (DCC) in Gegenwart eines Katalysators wie 4-Dimethylaminopyridin (DMAP).[10]

Diese Methode ist besonders nützlich für säureempfindliche Substrate und erfordert keine harschen Bedingungen.

Materialien:

• 3-Brom-4-oxo-4-thiophen-2-yl-butansäure

• Gewünschter Alkohol (1.5 Äquivalente)

• DCC (N,N'-Dicyclohexylcarbodiimid) (1.1 Äquivalente)

• DMAP (4-Dimethylaminopyridin) (0.1 Äquivalente)

• Wasserfreies Dichlormethan (DCM)

• Hexan, Ethylacetat

• Wasserfreies Na₂SO₄

Schritt-für-Schritt-Anleitung:

• Vorbereitung: Lösen Sie 3-Brom-4-oxo-4-thiophen-2-yl-butansäure (1.0 Äquivalent), den Alkohol (1.5 Äquivalente) und DMAP (0.1 Äquivalente) in wasserfreiem DCM in einem trockenen Rundkolben bei Raumtemperatur.

• Reaktion: Kühlen Sie die Lösung auf 0 °C und fügen Sie eine Lösung von DCC (1.1 Äquivalente) in DCM tropfenweise hinzu. Während der Reaktion fällt ein weißer Feststoff (Dicyclohexylharnstoff, DCU) aus. Rühren Sie die Mischung über Nacht bei Raumtemperatur.

• Aufarbeitung: Filtrieren Sie den DCU-Niederschlag ab und waschen Sie ihn mit einer kleinen Menge kaltem DCM.

• Extraktion: Waschen Sie das Filtrat mit 1 M HCl-Lösung (1x), gesättigter NaHCO₃-Lösung (1x) und Sole (1x).

• Isolierung: Trocknen Sie die organische Phase über wasserfreiem Na₂SO₄, filtrieren Sie und konzentrieren Sie sie im Vakuum.

• Reinigung: Reinigen Sie das Rohprodukt mittels Säulenchromatographie auf Kieselgel, um den reinen Ester zu erhalten.

• Charakterisierung: Analysieren Sie das Produkt mittels ¹H-NMR, ¹³C-NMR und Massenspektrometrie.

Hydrazon-Synthese: Erweiterung der strukturellen Vielfalt

Die Keton-Funktionalität bietet einen weiteren Angriffspunkt für die Derivatisierung. Die Reaktion mit Hydrazin oder dessen Derivaten führt zur Bildung von Hydrazonen, die selbst eine breite Palette an biologischen Aktivitäten aufweisen.[11][12]

Chemische Begründung: Die Reaktion ist eine nukleophile Addition des Hydrazins an das Carbonyl-Kohlenstoffatom, gefolgt von einer Dehydratisierung (Wasserabspaltung), um die C=N-Doppelbindung des Hydrazons zu bilden.[13][14] Die Reaktion wird typischerweise unter leicht sauren Bedingungen (pH ≈ 4-5) katalysiert, um das Carbonyl-Sauerstoffatom zu protonieren und es elektrophiler zu machen, ohne das Hydrazin-Nukleophil zu stark zu protonieren.[13]

Dieses Protokoll ist ein einfaches und effektives Verfahren zur Synthese von Hydrazon-Derivaten.

Materialien:

• 3-Brom-4-oxo-4-thiophen-2-yl-butansäure oder deren Ester/Amid-Derivat

• Hydrazinhydrat oder substituiertes Hydrazin (z. B. Phenylhydrazin) (1.1 Äquivalente)

• Ethanol oder Methanol

• Eisessig (katalytische Menge)

Schritt-für-Schritt-Anleitung:

• Vorbereitung: Lösen Sie das Keton-Ausgangsmaterial (1.0 Äquivalent) in Ethanol in einem Rundkolben.

• Reaktion: Fügen Sie das Hydrazin-Derivat (1.1 Äquivalente) und einige Tropfen Eisessig hinzu. Erhitzen Sie die Mischung für 2-4 Stunden unter Rückfluss. Oft fällt das Produkt während der Reaktion aus.

• Isolierung: Kühlen Sie die Reaktionsmischung auf Raumtemperatur und dann im Eisbad ab, um die Kristallisation zu vervollständigen.

• Reinigung: Sammeln Sie den festen Niederschlag durch Filtration, waschen Sie ihn mit kaltem Ethanol und trocknen Sie ihn im Vakuum. Falls keine Fällung auftritt, entfernen Sie das Lösungsmittel im Vakuum und reinigen Sie den Rückstand durch Umkristallisation oder Säulenchromatographie.

• Charakterisierung: Bestätigen Sie die Struktur mittels ¹H-NMR, ¹³C-NMR, IR-Spektroskopie (charakteristische C=N-Bande) und Massenspektrometrie.

Teil 2: Anwendung in Bioassays – Das Beispiel der Enzym-Inhibition

Nach der Synthese und Charakterisierung der Derivat-Bibliothek ist der nächste entscheidende Schritt die biologische Evaluierung. Enzym-Inhibitions-Assays sind ein Eckpfeiler der frühen Wirkstoffforschung, um die Potenz von Verbindungen zu quantifizieren.[15][16][17]

Konzeptionelle Grundlage: Ein Enzym-Inhibitions-Assay misst, wie eine Testverbindung die Geschwindigkeit einer vom Enzym katalysierten Reaktion verringert.[16] Das primäre Ziel ist die Bestimmung der IC₅₀ (halbmaximale Hemmkonzentration) – die Konzentration des Inhibitors, die erforderlich ist, um die Enzymaktivität um 50 % zu reduzieren. Ein niedrigerer IC₅₀-Wert deutet auf eine höhere Potenz des Inhibitors hin.

Workflow eines Enzym-Inhibitions-Screenings

Abb. 2: Workflow eines typischen Enzym-Inhibitions-Assays.

Protokoll 4: Allgemeines Protokoll für einen Kinase-Inhibitions-Assay (Beispiel)

Dieses Protokoll dient als allgemeine Vorlage und muss für das spezifische Zielenzym angepasst werden.

Materialien:

• Gereinigtes Zielenzym (z. B. eine Proteinkinase)

• Spezifisches Substrat (z. B. ein Peptid) und Co-Faktor (z. B. ATP)

• Assay-Puffer

• Testverbindungen (Derivate), gelöst in DMSO

• Detektionsreagenz (z. B. Antikörper-basiert oder lumineszenzbasiert zur Messung des ATP-Verbrauchs)

• 384-Well-Platten

• Plattenlesegerät

Schritt-für-Schritt-Anleitung:

• Verdünnungsreihe: Erstellen Sie eine serielle Verdünnungsreihe jeder Testverbindung in DMSO und verdünnen Sie diese anschließend im Assay-Puffer auf die gewünschten Endkonzentrationen.

• Enzym-Inhibitor-Inkubation: Geben Sie das Enzym in die Wells der 384-Well-Platte, gefolgt von den verdünnten Testverbindungen. Fügen Sie Kontrollen hinzu (nur DMSO für 100 % Aktivität, ein bekannter Inhibitor für 0 % Aktivität). Inkubieren Sie für 15-30 Minuten bei Raumtemperatur, damit die Verbindung an das Enzym binden kann.

• Reaktionsstart: Initiieren Sie die enzymatische Reaktion durch Zugabe einer Mischung aus Substrat und ATP.

• Reaktion und Detektion: Lassen Sie die Reaktion für eine definierte Zeit (z. B. 60 Minuten) bei der optimalen Temperatur (z. B. 30 °C) ablaufen. Stoppen Sie die Reaktion und fügen Sie das Detektionsreagenz hinzu.

• Messung: Messen Sie das Signal (z. B. Lumineszenz) mit einem geeigneten Plattenlesegerät.

• Datenanalyse: Normalisieren Sie die Daten anhand der Kontrollen. Tragen Sie die prozentuale Hemmung gegen den Logarithmus der Inhibitorkonzentration auf und passen Sie die Daten an eine sigmoide Dosis-Wirkungs-Kurve an, um den IC₅₀-Wert zu berechnen.

Zusammenfassung der Derivate und erwarteten Daten

Die systematische Derivatisierung von 3-Brom-4-oxo-4-thiophen-2-yl-butansäure ermöglicht die Erstellung einer chemisch diversen Bibliothek. Die biologische Auswertung dieser Bibliothek kann zu wertvollen Struktur-Wirkungs-Beziehungen (SAR) führen.

Derivat-Typ	Modifizierte Gruppe	Rationale für die Synthese	Erwartete Daten
Amide	Carbonsäure	Metabolische Stabilität, H-Brücken-Potenzial	Synthetische Ausbeute (%), NMR- & MS-Daten, IC₅₀-Werte (µM)
Ester	Carbonsäure	Erhöhte Lipophilie, Prodrug-Potenzial	Synthetische Ausbeute (%), NMR- & MS-Daten, IC₅₀-Werte (µM)
Hydrazone	Keton	Sterische Modifikation, neue Bindungsmotive	Synthetische Ausbeute (%), NMR- & MS-Daten, IC₅₀-Werte (µM)

Die Identifizierung von Derivaten mit niedrigen IC₅₀-Werten ("Hits") liefert die Grundlage für weiterführende Optimierungszyklen, um Leitstrukturen ("Leads") mit arzneimittelähnlichen Eigenschaften zu entwickeln.[18] Die hier beschriebenen Protokolle bieten eine robuste Grundlage für Forscher, um diese spannende Klasse von Thiophen-Derivaten zu explorieren und ihr therapeutisches Potenzial zu erschließen.

Referenzen

• Verma, A., et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry. Verfügbar unter: [Link]

• Mishra, R., et al. (2011). Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica. Verfügbar unter: [Link]

• Barelli, L., et al. (2015). Naturally occurring thiophenes: isolation, purification, structural elucidation, and evaluation of bioactivities. Phytochemistry Reviews. Verfügbar unter: [Link]

• Ibrahim, S. R. M., et al. (2022). Thiophenes—Naturally Occurring Plant Metabolites: Biological Activities and In Silico Evaluation of Their Potential as Cathepsin D Inhibitors. Molecules. Verfügbar unter: [Link]

• Almasri, D. M., et al. (2024). Biological Activities of Thiophenes. Encyclopedia. Verfügbar unter: [Link]

• BioAssay Systems. (n.d.). Enzyme Inhibitor Screening Services. Verfügbar unter: [Link]

• Sab-Jabbar, T. A., et al. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. The Journal of Organic Chemistry. Verfügbar unter: [Link]

• Muthaiah, S., et al. (2016). Atom-economic catalytic amide synthesis from amines and carboxylic acids activated in situ with acetylenes. Nature Communications. Verfügbar unter: [Link]

• Sab-Jabbar, T. A., et al. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)(3). The Journal of Organic Chemistry. Verfügbar unter: [Link]

• Wikipedia. (n.d.). Hydrazone. Verfügbar unter: [Link]

• Fisher Scientific. (n.d.). Amide Synthesis. Verfügbar unter: [Link]

• Química Orgánica. (n.d.). Hydrazone Formation. Verfügbar unter: [Link]

• Westin, J. (n.d.). Synthesis of Amides. Organic Chemistry. Verfügbar unter: [Link]

• Shashidhara, G. S., et al. (2022). Synthesis, Characterization of thiophene derivatives and its biological applications. International Journal of Chemical and Physical Sciences. Verfügbar unter: [Link]

• Celtarys Research. (2024). Biochemical assays in drug discovery and development. Verfügbar unter: [Link]

• Amsbio. (n.d.). Enzyme Activity Assays. Verfügbar unter: [Link]

• Biobide. (n.d.). What is an Inhibition Assay? Verfügbar unter: [Link]

• Amrullaev, A., et al. (2024). DERIVATIVES OF KETO ACIDS WITH HYDRAZINE AND THEIR METAL COMPLEXES. EUROPEAN JOURNAL OF MODERN MEDICINE AND PRACTICE. Verfügbar unter: [Link]

• LibreTexts Chemistry. (2023). 19.9: Nucleophilic Addition of Hydrazine - The Wolff-Kishner Reaction. Verfügbar unter: [Link]

• Shashidhara, G. S., et al. (2022). Synthesis, Characterization of thiophene derivatives and its biological applications. Zenodo. Verfügbar unter: [Link]

• Hawbecker, B. L., et al. (1972). The Synthesis and Diazotization of Some Ketone Hydrazones. The Ohio Journal of Science. Verfügbar unter: [Link]

• Hughes, J. P., et al. (2011). Principles of early drug discovery. British Journal of Pharmacology. Verfügbar unter: [Link]

• Del Mazza, D., et al. (1989). Analysis of the carbon and proton NMR spectra of 2‐arylthiophenes and related heterocycles. Magnetic Resonance in Chemistry. Verfügbar unter: [Link]

• National Center for Biotechnology Information. (2012). Mechanism of Action Assays for Enzymes. Assay Guidance Manual. Verfügbar unter: [Link]

• Can, N. Ö., et al. (2019). Synthesis and Characterization of the Novel Thiophene Derivatives. ResearchGate. Verfügbar unter: [Link]

• Hassner, A., & Alexanian, V. (1978). Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dialkylaminopyridines. Organic Syntheses. Verfügbar unter: [Link]

• LibreTexts Chemistry. (2024). 22.4: Alpha Bromination of Carboxylic Acids. Verfügbar unter: [Link]

• Google Patents. (n.d.). US2876255A - Preparation of bromo acids and esters. Verfügbar unter:

• Bentham Science. (2023). Improved Process for Esterification Reaction of Carboxylic Acid Using N-Bromosuccinimide and Triphenylphosphine as Activating Agents. Verfügbar unter: [Link]

• Master Organic Chemistry. (2022). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Verfügbar unter: [Link]

• Ruble, J. C., et al. (2018). Large Scale Synthesis of Enantiomerically Pure (S)-3-(4-Bromophenyl)butanoic Acid. Organic Syntheses. Verfügbar unter: [Link]

• Wang, Z., et al. (2021). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. Molecules. Verfügbar unter: [Link]

• Google Patents. (n.d.). WO2003045899A1 - An improved process for manufacture of 4-bromo-2-oxyimino butyric acid and its derivatives. Verfügbar unter:

• Google Patents. (n.d.). EP0453159A1 - Synthesis of (S)-3-(thien-2-ylthio)butyric acid analogs. Verfügbar unter:

• Turska, A., et al. (2010). 2-(3-Bromo-4-meth-oxy-phen-yl)acetic acid. Acta Crystallographica Section E: Structure Reports Online. Verfügbar unter: [Link]

Sources

• 1. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. jackwestin.com [jackwestin.com]
• 5. Amide Synthesis [fishersci.dk]
• 6. journalwjarr.com [journalwjarr.com]
• 7. sci-hub.box [sci-hub.box]
• 8. researchgate.net [researchgate.net]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. Hydrazone - Wikipedia [en.wikipedia.org]
• 12. inovatus.es [inovatus.es]
• 13. Hydrazone Formation [quimicaorganica.org]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. amsbio.com [amsbio.com]
• 16. blog.biobide.com [blog.biobide.com]
• 17. Biochemical assays in drug discovery and development - Celtarys [celtarys.com]
• 18. bioassaysys.com [bioassaysys.com]

Application Note: Comprehensive Characterization of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

Introduction

3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is a multifaceted organic molecule of significant interest in medicinal chemistry and drug development. Its structure, incorporating a thiophene ring, a keto-acid moiety, and a bromine atom at the alpha position to the ketone, makes it a valuable synthon for the synthesis of a variety of heterocyclic compounds. The biological activity of the final products is critically dependent on the purity and precise molecular structure of this precursor. Therefore, a robust and comprehensive analytical strategy is imperative for its characterization.

This application note provides a detailed guide for researchers, scientists, and drug development professionals on the analytical techniques for the complete characterization of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid. We will delve into the core analytical methodologies: Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, High-Performance Liquid Chromatography (HPLC), and Fourier-Transform Infrared (FTIR) Spectroscopy. For each technique, we will not only provide a step-by-step protocol but also explain the rationale behind the experimental choices and the interpretation of the expected data.

Overall Analytical Workflow

A systematic approach is crucial for the unambiguous characterization of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid. The following workflow ensures that both the structural integrity and purity of the compound are thoroughly assessed.

Caption: A comprehensive workflow for the synthesis, purification, and multi-technique analytical characterization of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid.

Mass Spectrometry: Unveiling the Molecular Weight and Elemental Composition

Mass spectrometry is the cornerstone for determining the molecular weight and confirming the elemental composition of the target compound. The presence of bromine, with its characteristic isotopic pattern (79Br and 81Br in an approximate 1:1 ratio), provides a distinct signature in the mass spectrum.[1]

Expected Mass Spectrometry Data

Parameter	Expected Value
Molecular Formula	C₈H₇BrO₃S
Molecular Weight	277.96 g/mol (for ⁷⁹Br), 279.96 g/mol (for ⁸¹Br)
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
[M-H]⁻	m/z 276.9, 278.9 (approx. 1:1 ratio)
Major Fragments	m/z 232.9, 234.9 ([M-H-CO₂]⁻); m/z 198 ([M-H-Br]⁻); m/z 111 (Thiophenoyl cation)

Protocol for Mass Spectrometry Analysis

• Sample Preparation: Dissolve approximately 1 mg of the compound in 1 mL of a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Utilize a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) equipped with an ESI source.

• Infusion: Infuse the sample solution directly into the mass spectrometer at a flow rate of 5-10 µL/min.

• ESI Source Parameters (Negative Ion Mode):

  • Capillary Voltage: -3.5 kV

  • Nebulizer Gas (N₂): 1.5 Bar

  • Drying Gas (N₂): 8.0 L/min at 200 °C

• Mass Analyzer Parameters:

  • Scan Range: m/z 50-500

  • Acquisition Mode: Full scan

• Data Analysis:

  • Identify the molecular ion peaks [M-H]⁻ and confirm the characteristic isotopic pattern for a single bromine atom (two peaks of nearly equal intensity separated by 2 m/z units).

  • Analyze the fragmentation pattern to support the proposed structure. Common fragmentation pathways for carboxylic acids include the loss of CO₂ (44 Da).[2]

Caption: Proposed fragmentation pathway for 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid in ESI-MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of the Molecule

NMR spectroscopy is the most powerful technique for the unambiguous structural elucidation of organic molecules. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each atom, allowing for the complete assignment of the molecular structure.

Expected ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~10.5	broad s	1H	-COOH
7.85	dd	1H	Thiophene H5
7.70	dd	1H	Thiophene H3
7.20	t	1H	Thiophene H4
4.85	dd	1H	-CH(Br)-
3.40	dd	1H	-CH₂- (diastereotopic)
3.15	dd	1H	-CH₂- (diastereotopic)

Expected ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~190.0	C=O (ketone)
~175.0	C=O (acid)
~142.0	Thiophene C2
~135.0	Thiophene C5
~133.0	Thiophene C3
~128.5	Thiophene C4
~45.0	-CH(Br)-
~38.0	-CH₂-

Protocol for NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Acquire a standard ¹H spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Use a spectral width of approximately 16 ppm.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • A larger number of scans will be required due to the lower natural abundance of ¹³C.

• 2D NMR (Optional but Recommended):

  • Acquire COSY (Correlated Spectroscopy) to establish ¹H-¹H spin systems.

  • Acquire HSQC (Heteronuclear Single Quantum Coherence) to correlate directly bonded ¹H and ¹³C atoms.

  • Acquire HMBC (Heteronuclear Multiple Bond Correlation) to identify long-range ¹H-¹³C correlations, which is crucial for assigning quaternary carbons and piecing together the molecular fragments.

• Data Processing and Analysis:

  • Process the spectra using appropriate software (e.g., MestReNova, TopSpin).

  • Reference the spectra to the residual solvent peak.

  • Integrate the ¹H signals and analyze the multiplicities to determine coupling patterns.

  • Assign all proton and carbon signals based on chemical shifts, coupling constants, and 2D correlations.

High-Performance Liquid Chromatography (HPLC): Assessing Purity and Quantitation

HPLC is an essential technique for determining the purity of the synthesized compound and for quantifying it in various matrices. A reverse-phase method is generally suitable for a molecule of this polarity. Due to the presence of a chromophore (the thiophene ring), UV detection is appropriate.

Protocol for HPLC Analysis

• Instrumentation: A standard HPLC system with a UV detector, a C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size), an autosampler, and a column oven.

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water

  • Mobile Phase B: 0.1% TFA in Acetonitrile

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 254 nm

  • Injection Volume: 10 µL

  • Gradient Elution:

    • 0-2 min: 30% B

    • 2-15 min: 30% to 90% B

    • 15-17 min: 90% B

    • 17-18 min: 90% to 30% B

    • 18-25 min: 30% B (re-equilibration)

• Sample Preparation: Prepare a stock solution of the compound in the mobile phase (e.g., 1 mg/mL) and dilute to an appropriate concentration for analysis (e.g., 0.1 mg/mL).

• Data Analysis:

  • Integrate the peak corresponding to the main compound.

  • Calculate the purity by dividing the peak area of the main compound by the total peak area of all components in the chromatogram.

  • For quantitative analysis, a calibration curve should be constructed using standards of known concentrations.

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifying Key Functional Groups

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Expected FTIR Data

Wavenumber (cm⁻¹)	Vibration	Functional Group
3300-2500 (broad)	O-H stretch	Carboxylic Acid
~3100	C-H stretch	Aromatic (Thiophene)
~1710	C=O stretch	Carboxylic Acid
~1680	C=O stretch	Ketone
~1520, 1410	C=C stretch	Aromatic (Thiophene)
~750	C-S stretch	Thiophene
~650	C-Br stretch	Alkyl Halide

Protocol for FTIR Analysis

• Sample Preparation:

  • Solid (KBr Pellet): Mix a small amount of the sample (1-2 mg) with dry potassium bromide (KBr, ~100 mg). Grind the mixture to a fine powder and press it into a transparent pellet using a hydraulic press.

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto the ATR crystal.

• Instrumentation: A standard FTIR spectrometer.

• Data Acquisition:

  • Collect a background spectrum of the empty sample compartment (or the clean ATR crystal).

  • Place the sample in the spectrometer and collect the sample spectrum.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

  • The spectral range should be 4000-400 cm⁻¹.

• Data Analysis:

  • Identify the characteristic absorption bands and assign them to the corresponding functional groups. The presence of a broad O-H stretch and two distinct C=O stretches are key indicators of the keto-acid functionality.

Conclusion

The analytical techniques and protocols outlined in this application note provide a comprehensive framework for the complete characterization of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid. By systematically applying mass spectrometry, NMR and FTIR spectroscopy, and HPLC, researchers can confidently verify the identity, structure, and purity of this important synthetic intermediate. This rigorous analytical approach is fundamental to ensuring the quality and reliability of subsequent research and development activities in the pharmaceutical and chemical sciences.

References

• Benchchem. (n.d.). Application Notes and Protocols for Mass Spectrometry Fragmentation of Halogenated Organic Compounds.

• Fujimaki, M., et al. (2020). Analysis of intracellular α-keto acids by HPLC with fluorescence detection. Analytical Methods, 12(20), 2555-2559. Available at: [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Page, T. F., et al. (1964). The Carbon-13 Nuclear Magnetic Resonance Spectra of Furan, Pyrrole, Thiophene, and Some of Their Methyl Derivatives. Journal of the American Chemical Society, 86(19), 4215–4216. Available at: [Link]

• Catellani, M., et al. (2017). π-Stacking Signature in NMR Solution Spectra of Thiophene-Based Conjugated Polymers. ACS Omega, 2(9), 5536–5544. Available at: [Link]

• Chemistry LibreTexts. (2021). Spectroscopic Properties. Retrieved from [Link]

• Socrates, G. (2001). Infrared and Raman Characteristic Group Frequencies: Tables and Charts. John Wiley & Sons.

• Chemistry LibreTexts. (2020). Organic Compounds Containing Halogen Atoms. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Organic Compounds Containing Halogen Atoms. Retrieved from [Link]

• ChemWhat. (n.d.). 3-BROMO-4-OXO-4-THIEN-2-YLBUTANOIC ACID CAS#: 53515-21-2. Retrieved from [Link]

• PubChem. (n.d.). 3-Bromothiophene. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. chem.libretexts.org [chem.libretexts.org]

Use of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid in the synthesis of heterocyclic compounds

An In-Depth Guide to the Synthetic Utility of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric Acid in Heterocyclic Chemistry

Introduction: The Strategic Value of a Thiophene-Bearing Synthon

In the landscape of medicinal chemistry and drug development, thiophene-containing heterocycles represent a cornerstone of molecular design.[1][2][3][4] The thiophene ring, often considered a bioisostere of a phenyl ring, imparts unique physicochemical properties that can enhance biological activity and improve pharmacokinetic profiles.[4] The strategic deployment of versatile building blocks is paramount to the efficient construction of these valuable scaffolds. 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid emerges as a highly valuable and versatile precursor for this purpose.

This γ-keto acid is endowed with a powerful combination of functional groups that enable a diverse array of chemical transformations:

• An electrophilic ketone carbonyl , primed for reaction with nucleophiles.

• A carboxylic acid moiety, which can act as an internal nucleophile or be activated for further reactions.

• An α-bromine atom , an excellent leaving group that facilitates intramolecular cyclization reactions.

• A thiophene ring , a privileged pharmacophore in numerous approved drugs.[2][4]

This unique arrangement of functionalities within a single molecule allows for the direct and efficient synthesis of complex heterocyclic systems, such as pyridazinones and thiazoles, which are central to many therapeutic agents.[5][6] This guide provides detailed application notes and validated protocols for leveraging this powerful synthon in the synthesis of key heterocyclic compounds.

Part 1: Synthesis of Thienyl-Substituted Pyridazinones

Pyridazinone derivatives are a well-established class of compounds with a broad spectrum of pharmacological activities, including anti-inflammatory, anticancer, and cardiovascular effects.[6][7] The reaction of a γ-keto acid with hydrazine is a classical and highly efficient method for constructing the pyridazinone core.[8] The presence of the α-bromo substituent in the title compound provides a direct pathway for cyclization.

Reaction Mechanism: A Classic Condensation-Cyclization Cascade

The synthesis proceeds via a two-step, one-pot mechanism. Initially, the more nucleophilic nitrogen atom of hydrazine hydrate attacks the ketone carbonyl of the 3-bromo-4-oxo-4-thiophen-2-yl-butyric acid, forming a hydrazone intermediate. This is followed by a rapid intramolecular nucleophilic substitution, where the second nitrogen atom of the hydrazone attacks the carbon atom bearing the bromine. This irreversible cyclization step, followed by the loss of HBr, yields the stable aromatic 6-(thiophen-2-yl)pyridazin-3(2H)-one ring system.

Caption: Mechanism for pyridazinone synthesis.

Experimental Protocol 1: Synthesis of 6-(Thiophen-2-yl)pyridazin-3(2H)-one

This protocol details a reliable method for the synthesis of the target pyridazinone.

Materials and Equipment:

• 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid (1.0 eq)

• Hydrazine hydrate (80% solution, 1.2 eq)

• Glacial Acetic Acid or Ethanol

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Thin Layer Chromatography (TLC) apparatus

• Büchner funnel and filter paper

• Standard laboratory glassware

Procedure:

• In a round-bottom flask, dissolve 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid (e.g., 2.77 g, 10 mmol) in glacial acetic acid (30 mL).

• To the stirred solution, add hydrazine hydrate (e.g., 0.75 mL, 12 mmol) dropwise at room temperature. An initial exothermic reaction may be observed.

• Attach a reflux condenser and heat the reaction mixture to reflux (approximately 118 °C for acetic acid) using a heating mantle.

• Maintain the reflux for 4-6 hours. Monitor the reaction's progress by TLC (e.g., using a 7:3 ethyl acetate:hexane mobile phase). The disappearance of the starting material spot indicates completion.

• After completion, allow the reaction mixture to cool to room temperature and then place it in an ice bath for 30 minutes.

• Pour the cooled mixture into 100 mL of ice-cold water with stirring. A solid precipitate should form.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the collected solid thoroughly with cold water (3 x 20 mL) to remove any residual acetic acid and unreacted hydrazine.

• Dry the product under vacuum. For further purification, the crude solid can be recrystallized from ethanol to yield the final product as a crystalline solid.

Expert Insights & Causality:

• Choice of Solvent: Glacial acetic acid is often preferred as it acts as both a solvent and an acid catalyst, accelerating the initial hydrazone formation. Ethanol is a suitable alternative, providing a milder reaction environment.

• Stoichiometry: A slight excess of hydrazine hydrate is used to ensure the complete consumption of the starting keto acid.

• Work-up Rationale: Pouring the reaction mixture into ice water causes the organic product, which is sparingly soluble in water, to precipitate out, allowing for easy isolation. The cold temperature maximizes precipitation and minimizes product loss.

Reagent Variation	Solvent	Time (h)	Typical Yield	Reference Insight
Hydrazine Hydrate	Acetic Acid	4	85-95%	Acid catalysis promotes rapid hydrazone formation.
Hydrazine Hydrate	Ethanol	6	80-90%	Standard protic solvent, good for recrystallization.
Phenylhydrazine	Ethanol	8	75-85%	Produces N-phenyl pyridazinone derivatives.[9]

Part 2: Synthesis of Thienyl-Substituted Aminothiazoles

The Hantzsch thiazole synthesis is a cornerstone of heterocyclic chemistry, providing a direct route to the medicinally important 2-aminothiazole scaffold. The α-bromo ketone functionality of the starting material is perfectly suited for this transformation.

Reaction Mechanism: Hantzsch Thiazole Synthesis

This reaction involves the condensation of an α-haloketone with a thioamide-containing compound, most commonly thiourea. The mechanism begins with the sulfur atom of thiourea acting as a nucleophile, attacking the α-carbon and displacing the bromide ion to form an S-alkylated isothiourea intermediate. This is followed by an intramolecular cyclization where one of the nitrogen atoms attacks the electrophilic ketone carbonyl. The resulting tetrahedral intermediate then undergoes dehydration to yield the stable 2-amino-4-(thiophen-2-yl)thiazole derivative.

Sources

• 1. rroij.com [rroij.com]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. journalwjarr.com [journalwjarr.com]
• 4. rroij.com [rroij.com]
• 5. researchgate.net [researchgate.net]
• 6. Pyridazinone: Current Progress in Synthesis of its Derivatives and Biological Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pyridazinone derivatives as potential anti-inflammatory agents: synthesis and biological evaluation as PDE4 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

Welcome to the technical support resource for the synthesis of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting for common side reactions encountered during this multi-step synthesis. Our focus is on providing practical, field-proven insights to help you optimize your reaction, improve yield, and ensure the purity of your final product.

The synthesis of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is typically achieved in two key stages:

• Friedel-Crafts Acylation: The reaction of thiophene with succinic anhydride, catalyzed by a Lewis acid, to form the intermediate, 4-oxo-4-(thiophen-2-yl)butanoic acid.

• α-Bromination: The selective bromination of the keto-acid intermediate at the carbon alpha to the ketone.

Each of these steps presents a unique set of challenges and potential side reactions. This guide provides a question-and-answer-based troubleshooting framework to address these issues directly.

Part 1: Troubleshooting the Friedel-Crafts Acylation Step

The initial Friedel-Crafts acylation is critical for the success of the overall synthesis. The primary goal is to efficiently synthesize 4-oxo-4-(thiophen-2-yl)butanoic acid while minimizing common pitfalls such as low yields and product contamination.

Frequently Asked Questions & Troubleshooting

Q1: My Friedel-Crafts reaction is producing a low yield of the desired keto-acid and a significant amount of black, insoluble tar. What is causing this and how can I prevent it?

A1: This is a classic issue when performing Friedel-Crafts reactions on electron-rich heterocycles like thiophene.

• Causality (The "Why"): Thiophene is highly susceptible to acid-catalyzed polymerization or resinification, especially in the presence of strong Lewis acids like aluminum chloride (AlCl₃).[1] The Lewis acid can protonate the thiophene ring, initiating a chain reaction that leads to the formation of intractable polymeric tars. This side reaction consumes your starting material and significantly complicates purification.

• Troubleshooting & Optimization:

  • Order of Addition: Do not add the thiophene to a pre-mixed solution of the Lewis acid and succinic anhydride. The optimal method is to add the acylating agent (succinic anhydride-Lewis acid complex) to the thiophene solution, or to add the Lewis acid to the mixture of thiophene and succinic anhydride at a controlled temperature. A low yield and significant tar formation can result if a solution of the acid chloride is added to a suspension of thiophene and aluminum chloride.[1]

  • Temperature Control: Maintain a low reaction temperature (typically 0-5 °C) during the addition of the Lewis acid and throughout the initial phase of the reaction. This helps to control the exothermic nature of the reaction and suppress the polymerization pathway.

  • Choice of Lewis Acid: While AlCl₃ is common, it is also one of the most aggressive catalysts. Consider using a milder Lewis acid such as stannic chloride (SnCl₄), titanium tetrachloride (TiCl₄), or a solid acid catalyst like certain zeolites, which can offer high activity and selectivity with reduced environmental impact.[2][3]

  • Solvent Selection: Use an inert solvent such as dichloromethane (DCM) or carbon disulfide.

Q2: I've isolated my product, but spectroscopic analysis (NMR) suggests the presence of an isomeric impurity. Could this be the 3-acylated product?

A2: Yes, while Friedel-Crafts acylation of thiophene is highly regioselective for the 2-position, trace amounts of the 3-acylated isomer, 4-oxo-4-(thiophen-3-yl)butanoic acid, can form.

• Causality (The "Why"): The high regioselectivity is due to the greater stabilization of the cationic intermediate (Wheland intermediate) formed during electrophilic attack at the C2 position. This intermediate can be described by three resonance structures, delocalizing the positive charge more effectively than the intermediate formed from C3 attack, which has only two resonance structures.[4] Therefore, the activation energy for C2 attack is lower. However, the C3 position is not entirely unreactive, and a small percentage of attack can occur there, leading to the isomeric impurity.

• Troubleshooting & Optimization:

  • Reaction Conditions: Sticking to milder reaction conditions (lower temperature, less aggressive Lewis acid) generally enhances selectivity.

  • Analytical Confirmation: The presence of the 3-isomer can be confirmed by ¹H NMR, which will show a different splitting pattern for the thiophene protons compared to the 2-substituted product.

  • Purification: Careful column chromatography or recrystallization is typically required to separate these isomers if high purity is needed.

Q3: The reaction seems to stop before all the starting material is consumed, or I need to use a large excess of the Lewis acid catalyst. Why is this happening?

A3: This issue stems from the interaction of the Lewis acid with the product molecule itself.

• Causality (The "Why"): The product, 4-oxo-4-(thiophen-2-yl)butanoic acid, contains two Lewis basic sites: the ketone carbonyl group and the carboxylic acid group. Both of these can form stable complexes with the Lewis acid catalyst (e.g., AlCl₃). This complexation effectively removes the catalyst from the reaction, preventing it from activating more succinic anhydride. Consequently, the reaction requires at least two equivalents of the Lewis acid: one to activate the anhydride and another to complex with the product's carbonyl group. An additional equivalent is often needed for the carboxylic acid.

• Troubleshooting & Optimization:

  • Catalyst Stoichiometry: Ensure you are using a sufficient molar ratio of the Lewis acid. For the acylation of thiophene with succinic anhydride using AlCl₃, a molar ratio of at least 2.2:1 (AlCl₃:succinic anhydride) is often recommended to drive the reaction to completion.

  • Work-up Procedure: The work-up must be able to break down these stable complexes. This is typically achieved by carefully quenching the reaction mixture with ice and then adding a strong acid like HCl to protonate the aluminum salts and liberate the organic product.

Part 2: Troubleshooting the α-Bromination Step

The second step involves the selective bromination of the methylene group adjacent to the thiophene-bound carbonyl. The primary challenge here is to prevent bromination of the electron-rich thiophene ring.

Frequently Asked Questions & Troubleshooting

Q1: My final product is contaminated with a di-brominated compound. Where is the second bromine atom adding?

A1: The di-brominated impurity can be one of two possibilities: 3,3-dibromo-4-oxo-4-thiophen-2-yl-butyric acid or a product that is brominated once on the α-carbon and once on the thiophene ring.

• Causality (The "Why"):

  • α,α-Dibromination: The initial α-bromination introduces an electron- withdrawing bromine atom, which slightly deactivates the ketone and can disfavor the formation of a second enol at that position. However, under forcing conditions or with excess bromine, a second bromination can occur at the same carbon.

  • Ring Bromination: The thiophene ring is highly activated towards electrophilic substitution. Bromine (Br₂) is a classic electrophilic brominating agent, and a competitive reaction is the bromination of the thiophene ring, most likely at the C5 position, which is the most nucleophilic site.

• Troubleshooting & Optimization:

  • Precise Stoichiometry: Use a precise molar equivalent of the brominating agent (typically 1.0 to 1.1 equivalents of Br₂).[5] Adding bromine dropwise allows for better control and helps prevent localized areas of high bromine concentration.

  • Monitoring: Monitor the reaction closely using TLC or LC-MS to determine the point of complete consumption of the starting material, and quench the reaction immediately thereafter.

  • Brominating Agent: Consider using N-Bromosuccinimide (NBS) with a radical initiator (like AIBN) or light. While ketone α-bromination can also proceed under acidic conditions with NBS, radical conditions can sometimes offer a different selectivity profile, potentially favoring the desired pathway over electrophilic aromatic substitution.

Q2: I am struggling with selectivity. I'm getting a mixture of the desired 3-bromo product and a different isomer, which appears to be brominated on the thiophene ring. How can I improve selectivity for the α-position?

A2: This is the most common and critical challenge in this synthesis. Achieving selectivity requires carefully controlling the reaction mechanism you favor.

• Causality (The "Why"): You are facing a competition between two mechanisms:

  • Acid-Catalyzed α-Bromination: The ketone is brominated at the α-position via its enol tautomer. The rate of this reaction depends on the rate of enolization.

  • Electrophilic Aromatic Substitution: The electron-rich thiophene ring is attacked by electrophilic bromine. This is a classic aromatic bromination.

• Troubleshooting & Optimization:

  • Solvent Choice: The choice of solvent can influence the pathway. A general procedure involves dissolving the keto-acid in a solvent like dichloromethane and then adding bromine.[5] Acetic acid can also be used, which can facilitate enolization.

  • Temperature Control: Perform the bromine addition at a low temperature (0 °C) to moderate the reactivity of the bromine and favor the kinetically controlled α-bromination.[5] Sometimes, the reaction may require gentle warming to proceed to completion.[5]

  • Catalysis: The reaction is often performed with a catalytic amount of HBr (which is generated in situ) or by adding an acid like hydrobromic acid in acetic acid to promote enolization, thereby accelerating the desired α-bromination pathway over the aromatic substitution.[6]

Q3: My reaction has produced multiple products with more than two bromine atoms. What leads to this over-bromination?

A3: The formation of poly-brominated species indicates that the reaction conditions are too harsh or the reaction was not stopped in time.

• Causality (The "Why"): If the reaction is left for too long, or if a large excess of bromine is present, both the α-position and the thiophene ring can become brominated. The initial bromination of the thiophene ring does not sufficiently deactivate it to prevent further substitution, and di- or even tri-brominated thiophene species can form, in addition to the α-bromination.

• Troubleshooting & Optimization:

  • Strict Reagent Control: This cannot be overstated. Use no more than 1.1 equivalents of bromine.

  • Immediate Quenching: Once the reaction is complete (as determined by TLC/LCMS), it should be quenched to destroy any excess bromine. A solution of sodium thiosulfate or sodium bisulfite is effective for this purpose.

  • Purification: If over-bromination occurs, the products will have significantly different polarities, and purification will require careful column chromatography.

Experimental Protocols

Protocol 1: Optimized Friedel-Crafts Acylation

This protocol is designed to maximize the yield of 4-oxo-4-(thiophen-2-yl)butanoic acid while minimizing resinification.

• To a flame-dried, three-neck flask equipped with a mechanical stirrer, a dropping funnel, and a nitrogen inlet, add succinic anhydride (1.0 eq) and anhydrous dichloromethane (DCM).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add anhydrous aluminum chloride (AlCl₃) (2.2 eq) portion-wise, ensuring the temperature does not exceed 10 °C. Stir the mixture at 0 °C for 30 minutes.

• In a separate flask, prepare a solution of thiophene (1.0 eq) in anhydrous DCM.

• Add the thiophene solution dropwise to the AlCl₃-succinic anhydride suspension over 1 hour, maintaining the temperature at 0-5 °C.

• After the addition is complete, allow the reaction to stir at room temperature for 4-6 hours, monitoring by TLC.

• Once the reaction is complete, cool the mixture back to 0 °C and very slowly quench by adding crushed ice, followed by the dropwise addition of concentrated HCl (e.g., 6M) until the aluminum salts dissolve.

• Separate the organic layer, extract the aqueous layer twice with DCM, combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude product.

Protocol 2: Selective α-Bromination

This protocol aims to selectively brominate the α-carbon of the keto-acid intermediate.

• Dissolve 4-oxo-4-(thiophen-2-yl)butanoic acid (1.0 eq) in dichloromethane (or glacial acetic acid) in a flask protected from light.

• Cool the solution to 0 °C in an ice bath.

• In a dropping funnel, prepare a solution of bromine (1.05 eq) in the same solvent.

• Add the bromine solution dropwise to the stirred keto-acid solution over 30-60 minutes. Maintain the temperature at 0-5 °C.

• After addition, allow the reaction mixture to warm to room temperature and stir until TLC analysis indicates the complete disappearance of the starting material (typically 2-4 hours).[5]

• Quench the reaction by adding a saturated aqueous solution of sodium bisulfite until the orange color of the excess bromine disappears.

• Dilute with water and extract the product with dichloromethane.

• Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. The crude product can be purified by recrystallization.

Data Summary

Parameter	Friedel-Crafts Acylation	α-Bromination
Key Challenge	Thiophene Polymerization	Ring Bromination vs. α-Bromination
Temp. Control	Critical. 0-5 °C for addition, then RT. High temps cause tar.	Critical. 0-5 °C for addition to control selectivity.
Reagent Ratio	AlCl₃:Anhydride > 2:1	Br₂:Substrate ≈ 1.05:1. Excess leads to over-bromination.
Solvent	Inert (DCM, CS₂)	Aprotic (DCM) or Protic (Acetic Acid) to aid enolization.
Primary Side Product	Polymeric Tar	5-bromo-4-oxo-4-(thiophen-2-yl)butanoic acid
Mitigation Strategy	Low temp, correct order of addition, milder Lewis Acid.	Low temp, precise stoichiometry, use of acid catalyst.

Reaction Pathway Visualizations

Overall Synthesis Pathway

Caption: Competing reactions in the Friedel-Crafts step.

Bromination: Side Reactions

Caption: Selectivity challenges in the bromination step.

References

• Heinola, K. (1992). Process for preparing thiophene and its derivatives. 7

• The Reaction of Polyanhydrides with Thiophene. (n.d.). Proceedings of the Indiana Academy of Science. 8

• Common side reactions in the Friedel-Crafts synthesis of (4-chloro-3-nitrophenyl)(thiophen-2-yl)methanone. (n.d.). Benchchem. 9

• 3-BROMO-4-(4-CHLORO-PHENYL)-4-OXO-BUTYRIC ACID synthesis. (n.d.). ChemicalBook. 5

• Regioselectivity in Friedel–Crafts acylation of thiophene. (2017). Chemistry Stack Exchange. 4

• Hartough, H. D., & Sardella, J. J. (n.d.). Acylation of thiophene. U.S. Patent No. US2432991A. 1

• Friedel-crafts acylation reaction of liquid thiophene catalyzed by C25. (2025). ResearchGate. 2

• Ünver, H., Biyikoglu, M., & Bulut, A. (2013). Non-Acidic Mediated Friedel-Craft Reaction of Thiophene Using EtAlCl2. Asian Journal of Chemistry. 3

• Succinic anhydride. (n.d.). Wikipedia. 10

• Synthesis of (Z)-4-bromo-2-methoxyimino-3-oxo-butyric acid. (n.d.). PrepChem.com. 6

Sources

• 1. US2432991A - Acylation of thiophene - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. asianpubs.org [asianpubs.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. 3-BROMO-4-(4-CHLORO-PHENYL)-4-OXO-BUTYRIC ACID synthesis - chemicalbook [chemicalbook.com]
• 6. prepchem.com [prepchem.com]
• 7. scispace.com [scispace.com]
• 8. journals.indianapolis.iu.edu [journals.indianapolis.iu.edu]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Succinic anhydride - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

Welcome to the technical support center for 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid (CAS: 53515-21-2). This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of purifying this valuable synthetic intermediate. My aim is to provide not just protocols, but the underlying chemical principles and field-tested insights to help you overcome common challenges, ensuring the integrity and success of your experiments.

The structure of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid, a β-bromo γ-keto acid, presents a unique set of purification hurdles. Its multi-functional nature—comprising a reactive α-bromo ketone, a thiophene ring susceptible to certain conditions, and a polar carboxylic acid—necessitates a carefully considered purification strategy. This document provides a structured approach to troubleshooting common issues encountered during its isolation and purification.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of impurities in crude 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid?

A1: Impurities typically arise from three main sources:

• Incomplete Reaction: Unreacted starting material, 4-oxo-4-thiophen-2-yl-butyric acid, is a common impurity. Its polarity is similar to the product, which can complicate separation.

• Reaction Side-Products: The α-bromination of the ketone can be difficult to control. Over-bromination can lead to di-brominated species, either on the aliphatic chain or on the electron-rich thiophene ring. Acid-catalyzed bromination generally offers better control against polyhalogenation than base-catalyzed methods.[1][2]

• Degradation Products: The target molecule is susceptible to degradation. The α-bromo ketone can hydrolyze, and the β-bromo acid moiety can undergo elimination of HBr, especially when heated or exposed to basic conditions, forming an unsaturated byproduct.

Q2: How stable is this compound? What are the optimal storage conditions?

A2: The compound exhibits moderate stability. The primary liabilities are the α-bromo ketone and the β-bromo acid functionalities.

• Thermal Stability: The compound is heat-sensitive. As a β-keto acid analogue, it is prone to degradation upon heating, which can promote the elimination of HBr.[3][4][5] It is strongly recommended to avoid prolonged heating above 40-50°C during workup or solvent removal.

• pH Stability: It is most stable under mildly acidic conditions (pH 3-5). Strong bases can induce rapid hydrolysis of the bromine and promote elimination side reactions. Prolonged exposure to even mild bases like sodium bicarbonate should be minimized.

• Storage: For long-term storage, keep the purified solid in a tightly sealed container at low temperatures (-20°C is ideal), under an inert atmosphere (argon or nitrogen), and protected from light.

Q3: Which analytical techniques are most effective for assessing the purity of the final product?

A3: A combination of techniques is recommended for a comprehensive purity assessment:

• HPLC/UPLC: Reversed-phase HPLC is the gold standard for quantitative purity analysis. A gradient method using a C18 column with a mobile phase of acetonitrile and water (with 0.1% formic or acetic acid) typically provides excellent resolution of the main product from its common impurities.[6][7]

• ¹H NMR Spectroscopy: Provides crucial structural confirmation and can identify and quantify impurities if their signals do not overlap with the product's. Look for the disappearance of the starting material's methylene proton signals and the appearance of the characteristic methine proton adjacent to the bromine.

• LC-MS: Confirms the molecular weight of the product and helps in the tentative identification of unknown impurity peaks observed in the HPLC chromatogram.

Troubleshooting Guide: Experimental Issues & Solutions

This section addresses specific problems you may encounter during the purification workflow.

Problem 1: The product appears to degrade during column chromatography on silica gel.

• Observation: Streaking on the TLC plate, multiple new spots appearing after chromatography that were not in the crude material, and low recovery of the desired product.

• Probable Cause: The inherent acidity of standard silica gel can catalyze the elimination of hydrogen bromide (HBr) from the β-bromo acid structure, leading to the formation of a more conjugated, and often colored, α,β-unsaturated impurity.

• Solution:

  • Use Deactivated Silica: Prepare a slurry of silica gel in your eluent and add 0.5-1% triethylamine or pyridine to neutralize the acidic sites. Let it equilibrate before packing the column.

  • Alternative Stationary Phases: Consider using a less acidic stationary phase like neutral alumina or Florisil. However, run a TLC test first, as the reactivity profile may change.

  • Reversed-Phase Chromatography: If feasible, reversed-phase flash chromatography (using a C18-functionalized stationary phase) is an excellent alternative as it operates under neutral or mildly acidic mobile phase conditions, which are much gentler on the molecule.

Problem 2: The product fails to crystallize or oils out from the solution.

• Observation: After removing the solvent or cooling the recrystallization mixture, the product separates as a viscous oil or gum instead of a solid.

• Probable Cause:

  • Residual Impurities: Even small amounts of impurities, particularly the unbrominated starting material or solvent residue, can disrupt the crystal lattice formation.

  • Inappropriate Solvent System: The chosen solvent may be too good a solvent, or the polarity mismatch between the solvent and anti-solvent may be too great, causing rapid precipitation rather than slow crystal growth.

• Solution:

  • Initial Chromatographic Pass: Purify the crude oil via the recommended deactivated column chromatography first to achieve >95% purity. This removes the impurities that inhibit crystallization.

  • Systematic Solvent Screening: Use a parallel approach to screen various solvent systems. A good starting point for a molecule with this functionality is a moderately polar solvent with a non-polar anti-solvent.

  • Seeding: If you have a small amount of pure crystalline material from a previous batch, add a single seed crystal to the supersaturated solution to initiate crystallization.

  • Trituration: If recrystallization proves difficult, attempt to induce solidification by trituration. Dissolve the oil in a minimal amount of a solvent like dichloromethane and add a non-polar solvent like hexanes or pentane dropwise while vigorously scratching the inside of the flask with a glass rod.

Solvent System	Application	Comments
Dichloromethane / Heptane	Recrystallization	Good for inducing crystallinity. Dissolve in minimal DCM and add heptane until cloudy.[8]
Ethyl Acetate / Hexanes	Recrystallization	A common and effective choice.
Toluene	Recrystallization	Can be effective, but may require heating, which should be done cautiously.
Ethyl Acetate / Hexanes (Gradient)	Column Chromatography	Standard system for normal phase silica gel.
Acetonitrile / Water (with 0.1% HCOOH)	HPLC / Reversed-Phase	Ideal for analytical and preparative reversed-phase chromatography.

Problem 3: The yield is significantly low after an aqueous basic workup (e.g., bicarbonate wash).

• Observation: The mass of the recovered organic material is much lower than expected after extracting the product into an aqueous base and re-acidifying.

• Probable Cause:

  • Hydrolytic Degradation: The α-bromo ketone is susceptible to nucleophilic substitution by hydroxide or even bicarbonate ions, replacing the bromine with a hydroxyl group. This side-reaction is time and temperature-dependent.

  • Emulsion Formation: The carboxylic acid can act as a surfactant, leading to the formation of stable emulsions during extraction, trapping product in the interfacial layer.

• Solution:

  • Minimize Contact Time: Perform the basic extraction quickly and at low temperatures (e.g., in an ice bath). Do not let the biphasic mixture stir for extended periods.

  • Use a Weaker Base: If possible, use a saturated solution of sodium bicarbonate rather than stronger bases like sodium carbonate or hydroxide.

  • Break Emulsions: Add a saturated solution of sodium chloride (brine) to the separatory funnel to increase the ionic strength of the aqueous phase, which helps to break emulsions.

  • Back-Extraction: After re-acidifying the aqueous layer and extracting the product, perform a back-extraction of the aqueous layer to recover any dissolved product.

Visualized Workflows and Impurity Analysis

Impurity Formation Pathways

The following diagram illustrates the synthetic origin of the target product and its most common impurities.

Caption: Formation of the target product and key process-related and degradation impurities.

Recommended Purification Workflow

This workflow is designed to maximize purity while minimizing degradation.

Sources

• 1. Ketone halogenation - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Identification of 2-(thiophen-2-yl)acetic Acid-Based Lead Compound for mPGES-1 Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 3-BROMO-4-(4-CHLORO-PHENYL)-4-OXO-BUTYRIC ACID synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Synthesis of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

Here is the technical support center for optimizing reaction parameters for 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid.

Welcome to the technical support guide for the synthesis and optimization of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during this two-step synthesis. As Senior Application Scientists, we provide not only protocols but also the underlying chemical principles to empower you to make informed decisions in your laboratory work.

The synthesis involves two key transformations:

• Step 1: Friedel-Crafts Acylation of thiophene with succinic anhydride to produce the intermediate, 4-oxo-4-thiophen-2-yl-butyric acid.

• Step 2: α-Bromination of the keto-acid intermediate to yield the final product, 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid.

This guide is structured in a question-and-answer format to directly address potential issues you may encounter.

Part 1: Friedel-Crafts Acylation Troubleshooting

The Friedel-Crafts acylation is a powerful method for C-C bond formation on aromatic rings, but its success with reactive heterocycles like thiophene requires careful control of reaction parameters.[1]

dot

Caption: Workflow for Friedel-Crafts Acylation.

FAQ 1.1: I'm setting up the Friedel-Crafts acylation for the first time. What are the recommended starting conditions?

For the acylation of thiophene with succinic anhydride, a robust starting point is crucial for success. The reaction involves the generation of an acylium ion intermediate, which then undergoes electrophilic aromatic substitution.[2] Thiophene is an electron-rich heterocycle, making it highly reactive, but also susceptible to polymerization under harsh acidic conditions.

Recommended Starting Protocol:

• Setup: Use an oven-dried, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet. Maintain an inert atmosphere throughout the reaction.

• Reagents: Suspend anhydrous aluminum chloride (AlCl₃, 2.2 equivalents) in anhydrous dichloromethane (DCM) and cool the mixture to 0 °C in an ice bath.

• Addition: In a separate flask, dissolve succinic anhydride (1.0 equivalent) and thiophene (1.0 equivalent) in anhydrous DCM. Add this solution dropwise to the AlCl₃ suspension over 30-60 minutes, ensuring the temperature remains below 5 °C.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Carefully and slowly pour the reaction mixture into a beaker of crushed ice containing concentrated HCl. This will quench the reaction and hydrolyze the aluminum complexes. Separate the organic layer, and extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: The resulting crude 4-oxo-4-thiophen-2-yl-butyric acid can often be purified by recrystallization from a suitable solvent system like toluene or an ethanol/water mixture.[3]

Parameter	Recommended Value	Rationale
Lewis Acid	AlCl₃ (Anhydrous)	A strong and common Lewis acid for this transformation.[1]
Stoichiometry	~2.2 eq. AlCl₃	More than two equivalents are needed as AlCl₃ complexes with both the carbonyl of the anhydride and the final keto-acid product.[1]
Solvent	Dichloromethane (DCM)	An inert solvent where AlCl₃ has limited solubility, which can help moderate reactivity.[4]
Temperature	0 °C to Room Temp.	Initial cooling prevents runaway reactions and polymerization of thiophene.
Addition	Dropwise addition of reactants	Maintains a low concentration of the electrophile, minimizing side reactions.

Troubleshooting 1.2: My Friedel-Crafts reaction has stalled or shows very low conversion. What should I investigate?

Low conversion is a common issue and can typically be traced back to catalyst deactivation, suboptimal temperature, or poor reagent quality.

Causality Checklist:

• Inactive Catalyst: Aluminum chloride is extremely hygroscopic. Exposure to atmospheric moisture will hydrolyze it to aluminum hydroxide, rendering it inactive. Always use a fresh bottle of anhydrous AlCl₃ or a freshly opened container.

• Solvent Effects: The choice of solvent can dramatically impact the reaction. While DCM is a good starting point, solvents where AlCl₃ has better solubility, such as nitrobenzene, can sometimes increase the reaction rate, but may also lead to more side products.[4][5] Conversely, solvents like THF or diethyl ether are unsuitable as they are Lewis bases and will complex with AlCl₃, deactivating it.[4]

• Insufficient Temperature/Time: Some Friedel-Crafts acylations require more thermal energy to proceed. If the reaction is stalled at room temperature after several hours, consider gently heating the mixture to reflux (approx. 40 °C in DCM).[6] Always confirm the stall with TLC analysis before increasing the temperature.

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Caption: Decision tree for low conversion issues.

Troubleshooting 1.3: My reaction is messy, with multiple spots on TLC. How can I improve selectivity?

The high reactivity of thiophene can lead to side reactions if conditions are not carefully controlled. The primary goal is to favor acylation at the C2 position, which is the most nucleophilic site.

• Control Stoichiometry: Using a large excess of AlCl₃ can sometimes promote undesired side reactions. While more than 2 equivalents are necessary, using significantly more (e.g., > 3 eq.) should be avoided unless empirical data shows it improves the yield of the desired product.

• Maintain Low Temperature: The key to selectivity is controlling the reactivity of the acylium electrophile. Running the initial addition phase at 0 °C or even -10 °C can significantly improve the regioselectivity and prevent the formation of polymeric byproducts.

• Order of Addition: The standard procedure of adding the substrate mixture to the Lewis acid suspension is generally effective. Reversing the addition (adding AlCl₃ to the substrate mixture) can create localized areas of high catalyst concentration, potentially leading to side reactions.

• Consider Alternative Catalysts: If AlCl₃ consistently gives poor results, consider a milder Lewis acid. Solid-acid catalysts like Hβ zeolites have been shown to give excellent conversion and selectivity for the acylation of thiophene with acetic anhydride, suggesting they may be effective here as well.[7] Such catalysts also offer the advantage of easier separation from the reaction mixture.[7]

Part 2: α-Bromination Troubleshooting

The second step is the selective bromination at the carbon alpha to the ketone. This reaction proceeds via an enol or enolate intermediate, and its success hinges on controlling the stoichiometry and preventing bromination of the thiophene ring.

dot

Caption: Workflow for α-Bromination of the keto-acid.

FAQ 2.1: What is a standard, reliable protocol for the α-bromination of 4-oxo-4-thiophen-2-yl-butyric acid?

This is an acid-catalyzed bromination that proceeds through the enol form of the ketone.

Standard Bromination Protocol:

• Setup: In a round-bottom flask protected from light, dissolve the 4-oxo-4-thiophen-2-yl-butyric acid intermediate (1.0 equivalent) in dichloromethane (DCM) to a concentration of approximately 0.2 M.[8]

• Cooling: Cool the solution to 0 °C using an ice bath.

• Addition: Add molecular bromine (Br₂, 1.1 equivalents) dropwise to the stirred solution. A solution of bromine in DCM can be used for easier handling.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir until TLC analysis indicates complete consumption of the starting material. For slower reactions, the mixture can be heated to reflux (40 °C).[8]

• Workup: Quench any excess bromine by adding a saturated aqueous solution of sodium thiosulfate or sodium bisulfite. Separate the organic layer, wash with water and then brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: The crude product, 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid, can usually be purified by recrystallization from a solvent like DCM or a toluene/heptane mixture.[8]

Troubleshooting 2.2: The bromination is incomplete, even after extended reaction time. What can I do?

A sluggish bromination reaction can often be accelerated by adjusting the conditions to favor enol formation.

• Acid Catalysis: The rate-determining step is often the formation of the enol. The reaction generates HBr in situ, which catalyzes the reaction. However, if the reaction is slow, adding a catalytic amount of a strong acid, such as a few drops of 30% HBr in acetic acid, can significantly increase the rate.[9]

• Increase Temperature: As mentioned in the standard protocol, gently heating the reaction to reflux can provide the necessary activation energy for the reaction to go to completion.[8] Monitor carefully by TLC to avoid byproduct formation at higher temperatures.

• Check Reagent Quality: Ensure the bromine used is of good quality. Over time, bromine can become contaminated with water or other impurities.

Troubleshooting 2.3: My final product is contaminated with a di-brominated species. How can I prevent this?

Formation of a di-bromo byproduct (likely 3,3-dibromo-4-oxo-4-thiophen-2-yl-butyric acid) is a classic problem of over-reaction.

• Precise Stoichiometry: This is the most critical parameter. Use a calibrated syringe or balance to add no more than 1.05-1.1 equivalents of bromine. Using a significant excess of bromine is the primary cause of di-bromination.[10]

• Controlled Addition at Low Temperature: Add the bromine slowly and dropwise while maintaining the temperature at 0 °C. This keeps the instantaneous concentration of bromine low, favoring mono-bromination. Once the mono-brominated product is formed, its alpha-proton is more sterically hindered and less acidic, making the second bromination slower. Low temperature exploits this kinetic difference.

• Monitor Closely: Use TLC to monitor the reaction. As soon as the starting material is consumed, work up the reaction immediately. Allowing the reaction to stir for an extended period after completion provides more opportunity for the slower, undesired second bromination to occur.

Parameter	Recommended Value	Rationale to Avoid Over-bromination
Bromine Stoichiometry	1.05 - 1.1 eq.	Minimizes the amount of excess brominating agent available for a second reaction.[10]
Addition Temperature	0 °C	Slows down the rate of both bromination steps, allowing for better kinetic control.
Reaction Monitoring	TLC	Allows for quenching the reaction immediately upon completion of the desired transformation.

References

• Mild liquid-phase friedel-crafts acylation of thiophene to 2-acetylthiophene over solid-acid catalysts. (2014). TSI Journals. Available from: [Link]

• García-Viñuales, S., et al. (2022). New Experimental Conditions for Diels–Alder and Friedel-Crafts Alquilation Reactions with Thiophene: A New Selenocyanate with Potent Activity against Cancer. Molecules. Available from: [Link]

• Efforts to optimize Friedel-Crafts cyclizations on substrates 7a-f. ResearchGate. Available from: [Link]

• Phase-Vanishing Method: Friedel-Crafts Acylation of Thiophene with Tin Tetrachloride and its Application to Convenient Parallel Synthesis. ResearchGate. Available from: [Link]

• Mechanism of Friedel-Crafts acylation with succinic anhydride. (2016). Chemistry Stack Exchange. Available from: [Link]

• Friedel-Crafts Acylation. Organic Chemistry Portal. Available from: [Link]

• Synthesis of (Z)-4-bromo-2-methoxyimino-3-oxo-butyric acid. PrepChem.com. Available from: [Link]

• An improved process for manufacture of 4-bromo-2-oxyimino butyric acid and its derivatives. (2003). Google Patents.

Sources

• 1. Friedel-Crafts Acylation [organic-chemistry.org]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. 4-氧-4-(2-噻吩)丁酸 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. New Experimental Conditions for Diels–Alder and Friedel-Crafts Alquilation Reactions with Thiophene: A New Selenocyanate with Potent Activity against Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. tsijournals.com [tsijournals.com]
• 8. 3-BROMO-4-(4-CHLORO-PHENYL)-4-OXO-BUTYRIC ACID synthesis - chemicalbook [chemicalbook.com]
• 9. prepchem.com [prepchem.com]
• 10. WO2003045899A1 - An improved process for manufacture of 4-bromo-2-oxyimino butyric acid and its derivatives - Google Patents [patents.google.com]

3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid stability and storage issues

Welcome to the technical support guide for 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid (CAS: 53515-21-2). This document provides in-depth troubleshooting advice and answers to frequently asked questions regarding the stability, storage, and handling of this versatile but sensitive reagent. Our goal is to empower researchers to anticipate challenges, ensure experimental reproducibility, and maintain the integrity of their materials.

Introduction: Understanding the Molecule

3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is a bifunctional molecule featuring two key reactive centers that dictate its stability and chemical behavior:

• An α-Haloketone System: The bromine atom is positioned alpha to a carbonyl group. This arrangement significantly activates the carbon-bromine bond, making the compound a potent alkylating agent but also rendering it susceptible to nucleophilic attack and degradation.[1][2][3] The electron-withdrawing effect of the ketone polarizes the C-Br bond, increasing the electrophilicity of the α-carbon.[1][3]

• A Thiophene Ring: Thiophene is an aromatic heterocycle that is generally stable.[4][5] However, the sulfur atom is susceptible to oxidation, especially in the presence of strong oxidizing agents or under prolonged exposure to atmospheric oxygen, which can form thiophene S-oxides or S,S-dioxides.[6][7] This oxidative pathway can lead to a loss of therapeutic efficacy or the formation of reactive metabolites in drug development contexts.[6][7]

This guide will address the practical implications of this chemical architecture.

Caption: Structure of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid.

Part 1: Frequently Asked Questions (FAQs) on Stability & Storage

Q1: What are the ideal storage conditions for this compound?

A: Based on the reactivity of the α-haloketone moiety and potential for thiophene oxidation, the compound should be stored under the following conditions:

• Temperature: 2-8°C is recommended to minimize thermal degradation.[8][9]

• Atmosphere: Store under an inert atmosphere (Argon or Nitrogen) to prevent oxidation of the thiophene ring and potential reactions with atmospheric moisture.[6][7]

• Light: Keep in an amber or opaque vial to protect from light, which can accelerate degradation.[6]

• Container: Use a tightly sealed container to prevent moisture ingress.[8]

Q2: My solid compound has developed a yellowish or brownish tint over time. Is it still usable?

A: A color change is a strong visual indicator of degradation. This could be due to several factors, including slow dehydrobromination or oxidation of the thiophene ring.[6] Before use, you MUST re-analyze the material.

• Recommended Action: Dissolve a small sample in a suitable solvent (e.g., CDCl₃ or DMSO-d₆) and acquire a ¹H NMR spectrum. Compare it against the reference spectrum of a fresh sample. Look for the appearance of new peaks or the disappearance of characteristic signals.

• Alternative: Run a quick purity check using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). The appearance of new, more polar spots on a TLC plate or new peaks in an HPLC chromatogram is a strong indicator of degradation.[6]

Q3: Can I store this compound in solution?

A: Storing 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid in solution is not recommended for long periods. Solvents, especially protic solvents like methanol or ethanol, can act as nucleophiles and slowly displace the bromide, leading to solvolysis byproducts. If you must prepare a stock solution, use a dry, aprotic solvent (e.g., anhydrous THF or Dioxane), prepare it fresh, and use it immediately.

Q4: What materials or chemical classes should this compound be kept away from?

A: Due to its reactivity, this compound is incompatible with several chemical classes. Avoid contact with:

• Strong Bases: Bases can promote elimination reactions (dehydrobromination) or the Favorskii rearrangement.[2][10][11]

• Strong Oxidizing Agents: These can aggressively oxidize the thiophene ring.[6][10]

• Nucleophiles: Amines, thiols, and alcohols can readily displace the bromide via nucleophilic substitution.[1]

• Metals: Avoid contact with reactive metals that can catalyze decomposition.

Parameter	Recommendation	Rationale
Temperature	2-8°C	Slows kinetic rates of degradation pathways.[8][9]
Atmosphere	Inert Gas (Ar, N₂)	Prevents oxidation of the thiophene ring by atmospheric O₂.[6][7]
Light	Amber/Opaque Vial	Prevents photo-oxidation and other light-induced degradation.[6]
Incompatibilities	Strong Bases, Oxidizers, Nucleophiles	High reactivity of the α-haloketone and oxidizable thiophene.[1][10][11]
Solution Storage	Not Recommended	Risk of solvolysis and accelerated decomposition.

Part 2: Troubleshooting Guide for Experimental Issues

This section addresses common problems encountered during reactions involving 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid.

Issue 1: Low yield in a nucleophilic substitution reaction.

• Possible Cause 1: Degraded Starting Material. The most common cause is using a compound that has already partially decomposed in storage. The actual molar quantity of the active reagent is lower than calculated.

  • Troubleshooting Step: Always perform a purity check (NMR or HPLC) on your starting material before starting a reaction, especially if it has been stored for an extended period.

• Possible Cause 2: Competing Side Reactions. Strong bases can cause elimination of HBr to form an unsaturated byproduct, which will not proceed to the desired substitution product.

  • Troubleshooting Step: If your reaction requires a base, use a non-nucleophilic, sterically hindered base (e.g., 2,6-lutidine or proton sponge) instead of primary or secondary amines or hydroxides.

• Possible Cause 3: In-situ Oxidation. If your reaction conditions are harsh or exposed to air for long periods at elevated temperatures, the thiophene ring may be oxidizing.

  • Troubleshooting Step: Ensure the reaction is run under a strict inert atmosphere from start to finish. Degas all solvents prior to use.

Issue 2: The reaction mixture turns dark, and multiple spots appear on TLC.

• Possible Cause: Polymerization/Complex Decomposition. The α-haloketone functionality makes the compound a potent alkylating agent.[2] It can potentially react with itself or other nucleophilic species in the reaction mixture in an uncontrolled manner, leading to complex product mixtures and polymerization, often indicated by a dark color.

  • Troubleshooting Step: Control the stoichiometry carefully. Add the 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid slowly (e.g., via syringe pump) to a solution of the nucleophile, rather than the other way around. This maintains a low concentration of the alkylating agent, minimizing self-reaction. Also, maintain a low reaction temperature.

Caption: Logic diagram for troubleshooting reagent stability.

Part 3: Handling and Safety Protocol

Many α-haloketones are potent lachrymators (tear-producing agents) and skin irritants.[12] Always handle this compound with appropriate engineering controls and personal protective equipment (PPE).

• Engineering Controls: Always handle solid and dissolved forms of this compound inside a certified chemical fume hood to avoid inhalation of dust or vapors.[8][12]

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles and a face shield.[10]

  • Hand Protection: Wear chemical-resistant gloves (nitrile is a common choice, but check your glove manufacturer's compatibility chart).

  • Body Protection: Wear a flame-resistant lab coat.[12]

• Spill & Waste Disposal: In case of a spill, absorb with an inert material (e.g., vermiculite) and collect in a sealed container. Dispose of all waste containing this compound as hazardous chemical waste according to your institution's guidelines.[10][12]

Part 4: Experimental Workflow: Quality Control & Reaction

This protocol outlines a self-validating workflow for a generic nucleophilic substitution.

Caption: Validated workflow for using the reagent.

Step-by-Step Protocol:

• Reagent Qualification (Self-Validation):

  • Remove the vial of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid from 2-8°C storage and allow it to warm to room temperature under an inert atmosphere before opening.

  • Prepare a small sample for ¹H NMR analysis.

  • Validation Gate: Confirm the absence of significant impurity peaks. The characteristic proton alpha to the bromine should be a clean multiplet at the expected chemical shift. If purity is compromised, purification by recrystallization may be necessary before use.

• Reaction Setup:

  • Dry all glassware in an oven and cool under a stream of argon or nitrogen.

  • In a reaction flask, dissolve your nucleophile and any required non-nucleophilic base in anhydrous solvent.

  • Cool the mixture to the desired temperature (e.g., 0°C) to control the initial reaction rate.

  • In a separate flask, dissolve the validated 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid in a minimal amount of anhydrous solvent.

• Execution and Monitoring:

  • Slowly add the solution of the α-haloketone to the reaction mixture over a prolonged period (e.g., 30-60 minutes) using a syringe pump.

  • Monitor the reaction's progress by TLC or LC-MS, checking for the consumption of the starting material.

• Workup and Analysis:

  • Once the reaction is complete, quench appropriately and proceed with a standard aqueous workup.

  • Purify the crude product using the desired method.

  • Final Validation: Characterize the final product thoroughly to confirm its identity and purity.

By following these guidelines, researchers can mitigate the inherent stability risks associated with 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid, leading to more reliable and reproducible experimental outcomes.

References

• The Significance of Thiophene in Medicine: A Systematic Review of the Literature. Cognizance Journal of Multidisciplinary Studies.
• Technical Support Center: Reactions Involving α-Haloketones. Benchchem.
• Technical Support Center: Thiophene Compound Stability. Benchchem.
• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. National Institutes of Health (NIH).
• Technical Support Center: Stability of Thiophene-Containing Compounds. Benchchem.
• Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica.
• 3-BROMO-4-OXO-4-THIOPHEN-2-YL-BUTYRIC ACID Chemical Label.
• SAFETY DATA SHEET. Sigma-Aldrich.
• SAFETY DATA SHEET. Fisher Scientific.
• SAFETY DATA SHEET. Fisher Scientific.
• The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. National Institutes of Health (NIH).
• α-Halo ketone. Wikipedia.
• Unveiling the Reactivity of Alpha-Haloketones: A Comparative Guide to Leaving Group Ability. Benchchem.
• 4-(4-Bromo-phenyl)-4-oxo-butyric acid methyl ester. Chem-Impex.

Sources

• 1. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. α-Halo ketone - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. cognizancejournal.com [cognizancejournal.com]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. chemimpex.com [chemimpex.com]
• 10. fishersci.com [fishersci.com]
• 11. fishersci.com [fishersci.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid. As a crucial intermediate in various pharmaceutical syntheses, ensuring its purity is paramount. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common impurities and challenges encountered during its preparation.

Introduction to the Synthesis

The synthesis of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is typically a two-step process. The first step involves the Friedel-Crafts acylation of thiophene with succinic anhydride to yield 4-oxo-4-(thiophen-2-yl)butanoic acid. The subsequent step is the bromination of this intermediate at the alpha-position to the ketone, affording the final product.

Figure 1: Synthetic pathway for 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid.

This guide will dissect the common impurities that can arise in each of these steps, providing their causes, identification methods, and mitigation strategies.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Part 1: Impurities Arising from Friedel-Crafts Acylation

Question 1: My initial Friedel-Crafts acylation reaction is showing multiple spots on TLC, with one having a very similar Rf to my desired intermediate. What could this be?

Answer:

While the Friedel-Crafts acylation of thiophene is highly regioselective for the 2-position, the presence of a closely running spot on TLC could indicate the formation of the 3-acyl isomer, 4-oxo-4-(thiophen-3-yl)butanoic acid .

• Causality: The high regioselectivity for the 2-position is due to the greater stabilization of the cationic intermediate formed during electrophilic attack at this position, which can be described by more resonance structures compared to attack at the 3-position.[1][2] However, under certain conditions, such as high temperatures or with less selective Lewis acids, the formation of the 3-isomer can be observed.

• Troubleshooting & Mitigation:

  • Temperature Control: Maintain a low reaction temperature (typically 0-25 °C) during the addition of the Lewis acid and the reactants.

  • Choice of Lewis Acid: Aluminum chloride (AlCl₃) is a common and effective catalyst. Using milder Lewis acids like tin(IV) chloride (SnCl₄) or zinc chloride (ZnCl₂) might reduce side reactions, but could also lead to lower yields.

  • Reaction Time: Prolonged reaction times can sometimes lead to isomerization. Monitor the reaction progress by TLC or HPLC and quench it once the starting material is consumed.

Question 2: I'm observing unreacted thiophene and succinic anhydride in my crude product after work-up. How can I improve the conversion?

Answer:

Incomplete conversion is a common issue and can be addressed by carefully controlling the reaction parameters.

• Causality: Insufficient catalyst, poor quality of reagents, or inadequate reaction time can lead to incomplete conversion. The Lewis acid catalyst can be deactivated by moisture.

• Troubleshooting & Mitigation:

  • Stoichiometry of Lewis Acid: For Friedel-Crafts acylations, a stoichiometric amount of the Lewis acid is often required because it complexes with both the acylating agent and the ketone product.[3] Ensure you are using at least one equivalent, and for less reactive systems, a slight excess might be necessary.

  • Anhydrous Conditions: Ensure all glassware is thoroughly dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture from deactivating the Lewis acid.

  • Purity of Reagents: Use freshly opened or purified thiophene and succinic anhydride. The quality of the Lewis acid is also critical.

Question 3: Could polysubstitution be a problem in the Friedel-Crafts acylation of thiophene?

Answer:

Polysubstitution is less of a concern in Friedel-Crafts acylation compared to alkylation.

• Causality: The acyl group introduced onto the thiophene ring is an electron-withdrawing group, which deactivates the ring towards further electrophilic substitution.[4][5] This self-limiting nature of the reaction makes polysubstitution unlikely under standard conditions.

• Mitigation:

  • While unlikely, using a large excess of thiophene relative to succinic anhydride can further minimize the possibility of any diacylated products.

Part 2: Impurities Arising from Bromination

Question 4: After bromination of 4-oxo-4-(thiophen-2-yl)butanoic acid, my mass spectrometry results show peaks corresponding to a dibrominated product. How can I avoid this?

Answer:

The formation of di- and even poly-brominated species is a significant potential side reaction during the bromination of the thiophene ring. The most likely dibrominated impurity is 4-(4,5-dibromothiophen-2-yl)-3-bromobutanoic acid or a related isomer. A PubChem entry for 4-(3,4-dibromothiophen-2-yl)butanoic acid suggests the propensity for di-bromination on the thiophene ring.[6]

• Causality: The thiophene ring is susceptible to further electrophilic substitution by bromine, especially if an excess of the brominating agent is used or if the reaction is allowed to proceed for too long.

• Troubleshooting & Mitigation:

  • Control Stoichiometry: Carefully control the stoichiometry of the brominating agent (e.g., Br₂ or N-bromosuccinimide). Use of 1.0 to 1.1 equivalents of bromine is often recommended to favor mono-bromination.[7]

  • Reaction Temperature: Perform the bromination at a controlled, low temperature (e.g., 0 °C) to reduce the rate of competing side reactions.

  • Slow Addition: Add the brominating agent dropwise to the reaction mixture to maintain a low instantaneous concentration, which helps to prevent over-bromination.

  • Monitoring: Closely monitor the reaction progress by TLC or HPLC and quench the reaction as soon as the starting material is consumed.

Question 5: My NMR spectrum of the final product is complex, suggesting the presence of isomeric impurities. Where else could bromination occur?

Answer:

While the primary site of bromination is the α-carbon to the ketone, other positions can also be brominated, leading to isomeric impurities.

• Causality:

  • Bromination on the Thiophene Ring: Besides the desired α-bromination, electrophilic substitution on the thiophene ring can occur, leading to impurities like 3-bromo-4-oxo-4-(5-bromothiophen-2-yl)butanoic acid .

  • Bromination at other positions of the butyric acid chain: Although less common, under certain conditions (e.g., radical bromination initiated by light), bromination at the β-position of the butyric acid chain could occur.

• Troubleshooting & Mitigation:

  • Choice of Brominating Agent: The choice of brominating agent and reaction conditions can influence the regioselectivity. For α-bromination of ketones, reagents like bromine in methanol or N-bromosuccinimide (NBS) with a catalytic amount of acid are commonly used.

  • Exclusion of Light: To prevent radical side reactions, it is advisable to conduct the bromination in the absence of light.

Question 6: I have a significant amount of unreacted 4-oxo-4-(thiophen-2-yl)butanoic acid remaining after the bromination step. What are the likely causes?

Answer:

Incomplete bromination can result from several factors.

• Causality:

  • Insufficient Brominating Agent: The stoichiometry of the brominating agent might be too low.

  • Decomposition of Brominating Agent: Some brominating agents can be unstable.

  • Suboptimal Reaction Conditions: The reaction temperature may be too low, or the reaction time too short.

• Troubleshooting & Mitigation:

  • Verify Reagent Quality: Ensure the brominating agent is of high purity and has been stored correctly.

  • Optimize Reaction Conditions: A systematic approach to optimizing the reaction temperature and time may be necessary. A slight increase in temperature or a longer reaction time could drive the reaction to completion. However, this must be balanced against the risk of forming over-brominated impurities.

Purification and Analytical Characterization

Question 7: What are the recommended methods for purifying the final product, 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid?

Answer:

Purification of the final product is crucial to remove the impurities discussed above.

• Recrystallization: This is a common and effective method for purifying solid organic compounds. A suitable solvent system should be chosen where the desired product has high solubility at elevated temperatures and low solubility at room temperature or below, while the impurities remain soluble. Dichloromethane has been mentioned as a potential recrystallization solvent for similar bromo ketoacids.[1]

• Column Chromatography: For removing impurities with similar solubility profiles, silica gel column chromatography can be employed. A suitable eluent system (e.g., a mixture of hexanes and ethyl acetate) can separate the desired product from less polar and more polar impurities.

Question 8: Which analytical techniques are best suited for identifying and quantifying impurities in my synthesis?

Answer:

A combination of chromatographic and spectroscopic techniques is essential for comprehensive impurity profiling.

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for separating and quantifying the desired product and its impurities. A reversed-phase C18 column with a suitable mobile phase (e.g., a gradient of acetonitrile and water with a small amount of acid like formic acid or trifluoroacetic acid) is a good starting point.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Coupling HPLC with a mass spectrometer allows for the determination of the molecular weights of the separated components, which is invaluable for identifying unknown impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for the structural elucidation of the final product and its impurities.[7][8] Characteristic chemical shifts and coupling patterns can help identify the positions of bromination and other structural features of the impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): For volatile impurities, such as unreacted thiophene, GC-MS can be a useful analytical tool.

Summary of Potential Impurities

Impurity Name	Origin	Typical Analytical Signature
4-Oxo-4-(thiophen-3-yl)butanoic acid	Friedel-Crafts Acylation	Similar MW to intermediate; distinct NMR and HPLC retention time.
Thiophene	Friedel-Crafts Acylation (Unreacted)	Volatile; detectable by GC-MS.
Succinic Anhydride	Friedel-Crafts Acylation (Unreacted)	More polar; may be removed during aqueous work-up.
4-Oxo-4-(thiophen-2-yl)butanoic acid	Bromination (Unreacted)	Lower MW than the final product; distinct HPLC retention time.
Di- and Poly-brominated Products	Bromination	Higher MW than the final product; detectable by MS.
Isomeric Brominated Products	Bromination	Same MW as the final product; distinguishable by NMR and potentially by HPLC.

Workflow for Troubleshooting Impurity Formation

Figure 2: A logical workflow for troubleshooting impurities in the synthesis.

By understanding the fundamental principles of the reactions involved and employing careful experimental technique and diligent monitoring, the formation of these common impurities can be minimized, leading to a higher purity of the desired 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid.

References

• NotEvans. (2017, April 30). Regioselectivity in Friedel–Crafts acylation of thiophene. Chemistry Stack Exchange. [Link]

• Friedel-Crafts Acylation: Mechanism, Reactions & limitations. (n.d.). The Chemistry Notes. [Link]

• PubChem. (n.d.). 4-(3,4-Dibromothiophen-2-yl)butanoic acid. [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. [Link]

• Google Patents. (n.d.).

• A Review: Recent Trends in Analytical Techniques for Characterization and Structure Elucidation of Impurities in the Drug Substances. (n.d.). Semantic Scholar. [Link]

• Achanta, P. S., et al. (2022). Pharmaceutical analysis by NMR can accommodate strict impurity thresholds: The case of choline. Journal of Pharmaceutical and Biomedical Analysis, 214, 114709. [Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. echemi.com [echemi.com]
• 3. 4-Oxo-4-(thiophen-2-ylamino)butanoic acid | C8H9NO3S | CID 83531663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. 4-(3,4-Dibromothiophen-2-yl)butanoic acid | C8H8Br2O2S | CID 79602233 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Pharmaceutical analysis by NMR can accommodate strict impurity thresholds: The case of choline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. orgsyn.org [orgsyn.org]

Technical Support Center: 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid Reactions

Welcome to the technical support guide for reactions involving 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid. This resource is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and frequently asked questions encountered during the synthesis and subsequent reactions of this versatile intermediate. Our goal is to provide not just solutions, but also the underlying scientific principles to empower your experimental success.

Frequently Asked Questions (FAQs)

Synthesis & Purity Issues

Question 1: My yield of 4-oxo-4-thiophen-2-yl-butyric acid (the precursor) from the Friedel-Crafts acylation of thiophene with succinic anhydride is consistently low. What are the likely causes and how can I optimize it?

Answer:

Low yields in this Friedel-Crafts acylation are a common issue, often stemming from several factors related to the reaction mechanism and conditions.[1][2][3]

• Catalyst Activity: Aluminum chloride (AlCl₃), the typical Lewis acid catalyst, is extremely hygroscopic. Moisture in the air or on your glassware will rapidly deactivate it, leading to incomplete reactions. Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Temperature: While the reaction is often initiated at a low temperature to control the initial exothermic reaction, allowing it to slowly warm to room temperature and then gently heating can be crucial for driving the reaction to completion.

• Stoichiometry of the Catalyst: Friedel-Crafts acylations often require a stoichiometric amount of the Lewis acid catalyst because both the reactant (succinic anhydride) and the product (the keto-acid) can form complexes with AlCl₃.[3] Ensure you are using at least two equivalents of AlCl₃.

• Work-up Procedure: The work-up is critical. The AlCl₃-product complex needs to be hydrolyzed carefully by slowly quenching the reaction mixture with ice-cold dilute acid (e.g., HCl). A vigorous, uncontrolled quench can lead to side reactions and product degradation.

Optimization Workflow:

Caption: Workflow for optimizing Friedel-Crafts acylation.

Question 2: During the α-bromination of 4-oxo-4-thiophen-2-yl-butyric acid to form the title compound, I'm observing the formation of multiple brominated species and a dark reaction mixture. How can I improve the selectivity and minimize byproducts?

Answer:

This is a classic challenge in α-bromination of ketones.[4][5][6] The formation of multiple products and coloration suggests over-bromination and potential degradation.

• Mechanism Insight: The reaction proceeds through an enol or enolate intermediate.[4][5][6] The α-carbon is brominated, but the product, 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid, can potentially enolize again, leading to di-bromination at the 3-position.

• Control of Bromine Addition: The most critical factor is the slow, dropwise addition of bromine (Br₂) to the reaction mixture.[7] This maintains a low concentration of bromine at any given time, favoring mono-bromination. A general procedure involves dissolving the keto-acid in a suitable solvent like dichloromethane, cooling to 0°C, and then adding the bromine dropwise.[7]

• Solvent and Catalyst: Acetic acid can be used as both a solvent and an acid catalyst to promote enol formation for the bromination.[5][8] The acidic conditions generally favor mono-bromination.[4][5]

• Reaction Monitoring: Closely monitor the reaction's progress using Thin Layer Chromatography (TLC). As soon as the starting material is consumed, the reaction should be quenched to prevent further bromination.

• Coloration: The dark color often indicates the formation of HBr as a byproduct, which can contribute to side reactions. In some cases, the use of N-bromosuccinimide (NBS) as a bromine source can lead to cleaner reactions.[4]

Parameter	Recommendation	Rationale
Bromine Addition	Slow, dropwise addition	Minimizes local excess of Br₂, reducing di-bromination.
Temperature	0°C to room temperature	Controls reaction rate and minimizes side reactions.[7]
Solvent	Dichloromethane or Acetic Acid	Provides a suitable reaction medium.[7]
Monitoring	TLC	Prevents over-reaction and byproduct formation.

Reactivity & Stability

Question 3: I am attempting a subsequent reaction with 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid, but it seems to be unstable, leading to a complex mixture of products. What are the stability concerns with this molecule?

Answer:

3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid has several reactive sites that can lead to instability, particularly under certain conditions.

• Intramolecular Cyclization: The molecule contains both a carboxylic acid and a reactive alkyl bromide. Under basic conditions, the carboxylate anion can act as a nucleophile and displace the bromide, leading to the formation of a furanone derivative. This is a significant potential side reaction.

• Elimination: The bromine is at the α-position to a ketone, making it susceptible to elimination of HBr to form an α,β-unsaturated ketone, especially in the presence of a non-nucleophilic base.[5]

• Decarboxylation: While generally requiring heat, the β-keto acid structure (after a potential intramolecular rearrangement) could be prone to decarboxylation under harsh thermal conditions.

• Thiophene Ring Reactivity: The thiophene ring itself can be susceptible to electrophilic attack, although the electron-withdrawing acyl group deactivates it to some extent.

Handling and Storage Recommendations:

• Store the compound in a cool, dry, and dark place.

• Use it as fresh as possible after synthesis and purification.

• When planning subsequent reactions, carefully consider the pH of the reaction medium. For reactions requiring a base, a non-nucleophilic, sterically hindered base might be preferable to minimize intramolecular cyclization.

Specific Reactions and Mechanisms

Question 4: I want to perform a Hunsdiecker-type reaction to replace the carboxylic acid with another halogen. Is this feasible, and what challenges should I anticipate?

Answer:

The Hunsdiecker reaction, which converts the silver salt of a carboxylic acid to an alkyl halide via reaction with a halogen, is theoretically possible but presents significant challenges with this substrate.[9][10][11]

• Mechanism: The reaction proceeds through a radical mechanism.[9][12] The silver carboxylate reacts with bromine to form an acyl hypobromite, which then undergoes homolytic cleavage and decarboxylation to form a radical that abstracts a bromine atom.[10]

• Potential Complications:

  • α-Bromo Ketone Reactivity: The existing α-bromo ketone functionality is a major concern. The radical intermediates in the Hunsdiecker reaction could potentially interact with this part of the molecule, leading to a complex mixture of products.

  • Side Reactions: The formation of esters from the recombination of alkyl and carboxyl radicals is a known side reaction in the Hunsdiecker reaction.[12]

  • Preparation of the Silver Salt: The initial step of forming a clean, dry silver salt of the carboxylic acid is crucial for the success of the reaction.[12]

Alternative Approaches: Given the potential for side reactions, exploring modern variations of the Hunsdiecker reaction, such as the Barton modification, which uses Barton esters, might offer a cleaner transformation.[13] These methods often proceed under milder conditions and can be more tolerant of other functional groups.[13]

Question 5: Can I use 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid as a precursor for synthesizing fused thiophene ring systems?

Answer:

Absolutely. This molecule is an excellent precursor for various cyclization reactions to form fused heterocyclic systems, which are of great interest in medicinal chemistry.

• Common Cyclization Strategies:

  • Reaction with Thioamides/Thiourea: One of the most common applications is the Hantzsch-type synthesis. Reacting the α-bromo ketone moiety with a thioamide or thiourea will lead to the formation of a substituted aminothiazole ring fused to the thiophene.

  • Intramolecular Friedel-Crafts Type Cyclization: The carboxylic acid can be converted to an acid chloride. Under the influence of a Lewis acid, this could potentially undergo an intramolecular acylation onto the thiophene ring, forming a fused six-membered ring system. The success of this would depend on the position of cyclization on the thiophene ring.

Illustrative Cyclization Workflow:

Caption: Potential cyclization pathways for the title compound.

Experimental Protocol: α-Bromination of 4-oxo-4-thiophen-2-yl-butyric acid

This protocol provides a general guideline. Optimization may be required based on your specific laboratory conditions and scale.

Materials:

• 4-oxo-4-thiophen-2-yl-butyric acid

• Dichloromethane (DCM), anhydrous

• Bromine (Br₂)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate or sodium sulfate

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 1.0 equivalent of 4-oxo-4-thiophen-2-yl-butyric acid in anhydrous dichloromethane (to make a ~0.2 M solution) in a round-bottom flask equipped with a magnetic stirrer.

• Cool the flask in an ice bath to 0°C.

• In a dropping funnel, prepare a solution of 1.1 equivalents of bromine in a small amount of dichloromethane.

• Add the bromine solution dropwise to the stirred keto-acid solution over 30-60 minutes, ensuring the temperature remains below 5°C. The characteristic red-brown color of bromine should dissipate as it reacts.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 1-2 hours, or until TLC analysis indicates the consumption of the starting material.

• Quench the reaction by slowly adding saturated sodium bicarbonate solution until the effervescence ceases and the aqueous layer is basic.

• Transfer the mixture to a separatory funnel. Separate the organic layer.

• Wash the organic layer sequentially with water and then brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter off the drying agent and concentrate the filtrate in vacuo using a rotary evaporator to yield the crude 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid.

• The crude product can be further purified by recrystallization, typically from a solvent system like dichloromethane/hexane.[7]

References

• Master Organic Chemistry. (n.d.). Halogenation Of Ketones via Enols. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 29). 22.3: Alpha Halogenation of Aldehydes and Ketones. Retrieved from [Link]

• YouTube. (2019, January 9). mechanism of alpha-halogenation of ketones. Retrieved from [Link]

• YouTube. (2014, April 25). Alpha Bromination of a Ketone 002. Retrieved from [Link]

• Molecules. (2021). Synthetic Access to Aromatic α-Haloketones. Retrieved from [Link]

• Chemistry Stack Exchange. (2016, May 2). Mechanism of Friedel-Crafts acylation with succinic anhydride. Retrieved from [Link]

• PubMed Central. (n.d.). Crystal structure and Hirshfeld surface analysis of dimethyl 4′-bromo-3-oxo-5-(thiophen-2-yl)-3,4,5,6-tetrahydro-[1,1′-biphenyl]-2,4-dicarboxylate. Retrieved from [Link]

• Wikipedia. (n.d.). Hunsdiecker reaction. Retrieved from [Link]

• YouTube. (2021, October 15). Hunsdiecker Reaction. Retrieved from [Link]

• BYJU'S. (n.d.). Hunsdiecker Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Hunsdiecker Reaction. Retrieved from [Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. Friedel–Crafts Acylation [sigmaaldrich.com]
• 3. Friedel-Crafts Acylation [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. youtube.com [youtube.com]
• 7. 3-BROMO-4-(4-CHLORO-PHENYL)-4-OXO-BUTYRIC ACID synthesis - chemicalbook [chemicalbook.com]
• 8. m.youtube.com [m.youtube.com]
• 9. Hunsdiecker reaction - Wikipedia [en.wikipedia.org]
• 10. byjus.com [byjus.com]
• 11. Hunsdiecker Reaction [organic-chemistry.org]
• 12. m.youtube.com [m.youtube.com]
• 13. alfa-chemistry.com [alfa-chemistry.com]

Technical Support Center: Enhancing the Purity of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges in the purification of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid. The following sections are structured in a question-and-answer format to directly address common issues, offering troubleshooting advice and detailed experimental protocols grounded in established chemical principles.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions to orient the researcher on the general purification strategy.

Q1: What are the most likely impurities in my crude 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid?

A1: Impurities typically originate from the two main synthetic steps: Friedel-Crafts acylation and subsequent α-bromination. Understanding the source of these impurities is the first step toward their removal.

Table 1: Common Impurities and Their Probable Origins

Impurity	Chemical Name	Origin	Separation Rationale
Starting Material	4-oxo-4-thiophen-2-yl-butyric acid	Incomplete bromination	More polar than the desired product due to the absence of the bromine atom.
Di-brominated Species	3,3-dibromo-4-oxo-4-thiophen-2-yl-butyric acid	Over-bromination	Less polar than the mono-brominated product.[1][2]
Regioisomer	4-oxo-4-thiophen-3-yl-butyric acid derivatives	Non-regioselective Friedel-Crafts acylation	Friedel-Crafts acylation on thiophene strongly favors the 2-position, but trace amounts of the 3-substituted isomer can form.[3] Polarity is very similar, making separation difficult.
Reaction Byproducts	Poly-acylated thiophene species or resinous materials	Aggressive Friedel-Crafts conditions (e.g., with AlCl₃).[4][5]	Can often be removed by simple filtration or washing due to different solubility profiles.

| Residual Reagents | Bromine (Br₂) or N-Bromosuccinimide (NBS) | Excess brominating agent used in the reaction. | Can be quenched and removed during the aqueous work-up.[2] |

Q2: I've just finished the synthesis. What is the most effective initial work-up procedure before attempting advanced purification?

A2: A proper aqueous work-up is critical. After the reaction, the mixture should be quenched and washed to remove inorganic salts and water-soluble reagents. A key step is to wash the organic layer with a mild reducing agent solution, such as aqueous sodium bisulfite or sodium dithionite, to eliminate any residual bromine, which can cause further side reactions and product discoloration.[2] This is followed by a water wash and then a brine wash to facilitate phase separation and remove residual water from the organic layer.

Q3: How do I decide between recrystallization and flash column chromatography for the main purification step?

A3: The choice depends primarily on the purity of your crude material and the nature of the impurities.

• Recrystallization is ideal for removing small amounts of impurities from a product that is already relatively pure (>85-90%). It is scalable and often yields highly pure crystalline material. However, finding a suitable solvent can be challenging, and some impurities may co-crystallize.[6][7]

• Flash Column Chromatography is superior for separating mixtures with multiple components or when the desired product and impurities have significantly different polarities.[8][9] It is highly effective for removing both more polar (unreacted starting material) and less polar (di-brominated) impurities in a single run.[1]

Below is a decision-making workflow to guide your choice.

Caption: Decision workflow for selecting a purification method.

Q4: What analytical methods are best for confirming the final purity of my product?

A4: A combination of techniques should be used for unambiguous purity assessment and structural confirmation.

• High-Performance Liquid Chromatography (HPLC): This is the industry standard for quantitative purity analysis, providing high-resolution separation of the main compound from trace impurities. A reversed-phase C18 column is typically effective.[10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure of your compound. The absence of signals corresponding to known impurities in the ¹H NMR spectrum is a strong indicator of high purity.

• Mass Spectrometry (MS): Confirms the molecular weight of the synthesized compound, providing evidence that the target molecule was formed.

• Melting Point Analysis: A sharp and narrow melting point range is a classic indicator of a pure crystalline compound.

Part 2: Troubleshooting Guides

This section provides solutions to specific problems you may encounter during the purification process.

Recrystallization Issues

Q: My product has "oiled out" instead of crystallizing from the solution. What causes this and how can I fix it?

A: "Oiling out" occurs when the solid melts in the hot solvent or becomes supersaturated at a temperature above its melting point, separating as a liquid instead of a solid upon cooling. This is common when the compound is impure.[1]

• Causality: The presence of impurities lowers the melting point of the mixture (melting point depression), making it more likely to melt before it dissolves.

• Solutions:

  • Re-heat and Add More Solvent: Re-heat the solution until the oil fully dissolves, then add slightly more hot solvent to ensure the solution is no longer saturated at the boiling point. Let it cool very slowly.

  • Change Solvent System: Switch to a solvent with a lower boiling point. Alternatively, use a solvent pair. Dissolve the compound in a small amount of a "good" solvent (in which it is highly soluble) and slowly add a "poor" solvent (in which it is sparingly soluble) at an elevated temperature until turbidity appears. Then, allow it to cool slowly.

  • Perform a Pre-purification Step: If the material is very impure, an initial purification by column chromatography may be necessary to raise the purity to a level where recrystallization is feasible.

Q: I've tried several solvents, but my compound won't crystallize. What are my options?

A: Failure to crystallize can be due to several factors, including high impurity levels or the inherently amorphous nature of the compound.

• Troubleshooting Steps:

  • Induce Crystallization: Try scratching the inside of the flask with a glass rod at the solvent-air interface. This creates microscopic scratches that can serve as nucleation sites.

  • Seed Crystals: If you have a small amount of pure, solid material, add a single tiny crystal to the cooled, supersaturated solution.

  • Reduce Solvent Volume: Slowly evaporate the solvent from the solution at room temperature.

  • Cool to Lower Temperatures: Place the flask in an ice bath or freezer, but be aware that rapid cooling can sometimes trap impurities.

  • Switch Purification Method: If all else fails, the compound may not be amenable to recrystallization at its current purity level. Column chromatography is the logical next step.

Flash Column Chromatography Issues

Q: My product and the starting material are not separating well on the silica gel column. How can I improve the separation?

A: Poor separation (co-elution) occurs when the polarities of the compounds are too similar for the chosen eluent system. The goal is to find a solvent system that maximizes the difference in retention factors (ΔRf).

• Causality: The starting material, 4-oxo-4-thiophen-2-yl-butyric acid, is more polar than the product, 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid. The di-bromo impurity is the least polar. You need an eluent system that exploits this polarity difference.

• Solutions:

  • Systematic TLC Analysis: Before running a column, test various solvent systems using Thin Layer Chromatography (TLC). Aim for an Rf value of ~0.3-0.4 for your desired product.

  • Adjust Solvent Polarity: If the spots are too high on the TLC plate (high Rf), the eluent is too polar. Reduce the proportion of the polar solvent (e.g., ethyl acetate). If the spots are too low (low Rf), the eluent is not polar enough. Increase the proportion of the polar solvent.

  • Try Different Solvents: Sometimes, changing the nature of the solvents can improve selectivity. For instance, if a hexane/ethyl acetate system fails, try a dichloromethane/methanol system. Adding a small amount of acetic acid (~0.5-1%) to the eluent can improve the peak shape of carboxylic acids by suppressing deprotonation on the silica surface.

Table 2: Suggested Eluent Systems for TLC and Column Chromatography

Solvent System	Ratio (v/v)	Application Notes
Hexane / Ethyl Acetate	9:1 to 1:1	A standard, versatile system. Start with lower polarity and gradually increase.
Dichloromethane / Methanol	99:1 to 95:5	A more polar system, useful if the compound is poorly soluble in ethyl acetate.
Toluene / Ethyl Acetate	9:1 to 1:1	Toluene can offer different selectivity compared to hexane for aromatic compounds.

| Additives | + 0.5% Acetic Acid | Add to any of the above systems to sharpen acidic compound peaks and reduce tailing. |

Q: I'm losing a significant amount of my product on the column, and I see streaking on my TLC plates. What is happening?

A: This often indicates that your compound is degrading on the column.

• Causality: Standard silica gel is acidic and can catalyze the decomposition of sensitive compounds, particularly α-bromo ketones which can be labile. The carboxylic acid moiety can also interact strongly with the silica surface, leading to tailing.

• Solutions:

  • Deactivate the Silica: Prepare a slurry of the silica gel in your chosen eluent and add 1-2% triethylamine (or another volatile base) to neutralize the acidic sites. This is highly effective but requires that your compound is stable to basic conditions.

  • Use Neutral or Basic Alumina: As an alternative stationary phase, neutral or basic alumina can be used for compounds that are sensitive to acid.

  • Work Quickly: Do not let the compound sit on the column for an extended period. Prepare the column, load the sample, and elute it without delay. Use positive pressure ("flash" chromatography) to speed up the process.

Part 3: Detailed Experimental Protocols

Protocol 1: General Aqueous Work-up and Acid-Base Extraction

This protocol is designed to remove inorganic byproducts, excess reagents, and non-acidic impurities as a first purification pass.

• Quench Reaction: Once the reaction is complete, cool the reaction mixture to 0-5 °C in an ice bath.

• Dilute: Dilute the mixture with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane) and transfer it to a separatory funnel.

• Bromine Removal: Wash the organic layer with a 10% aqueous sodium bisulfite (NaHSO₃) solution.[2] Continue washing until the organic layer is colorless.

• Base Extraction: Extract the organic layer two to three times with a saturated aqueous sodium bicarbonate (NaHCO₃) solution. The acidic product will move into the aqueous basic layer, leaving non-acidic impurities behind.

  • Expert Tip: The carboxylate salt is now in the aqueous layer. Combine all aqueous layers.

• Wash (Optional): Wash the combined basic aqueous layers once with a small amount of ethyl acetate to remove any trapped neutral organic impurities.

• Acidification: Cool the aqueous layer in an ice bath and slowly acidify it with cold 1M HCl until the pH is ~1-2. The product should precipitate as a solid or oil.

• Product Extraction: Extract the acidified aqueous layer three times with ethyl acetate or dichloromethane.

• Drying and Concentration: Combine the organic layers, wash once with brine, dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude, pre-purified product.

Protocol 2: Recrystallization

This protocol outlines the steps for purifying the compound via recrystallization.

• Solvent Screening: In small test tubes, test the solubility of your crude product (~10-20 mg) in various solvents (see table below) to find one where the compound is sparingly soluble at room temperature but highly soluble when hot. A solvent pair (one "soluble" and one "insoluble" solvent) can also be effective.[7]

Table 3: Potential Recrystallization Solvents

Solvent	Boiling Point (°C)	Polarity	Notes
Dichloromethane (DCM)	40	Medium	A similar bromo ketoacid was recrystallized from DCM.[6]
Ethyl Acetate	77	Medium	Good general-purpose solvent for moderately polar compounds.
Toluene	111	Low	Good for less polar compounds; higher boiling point.
Ethanol / Water	78 / 100	High / High	A common solvent pair for polar compounds.

| Ethyl Acetate / Hexane | 77 / 69 | Medium / Low | A versatile solvent pair for adjusting polarity. |

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent to completely dissolve the solid.

• Decolorization (Optional): If the solution is colored, add a small amount of activated carbon (a spatula tip), heat for a few minutes, and then perform a hot filtration through a fluted filter paper or a Celite® plug to remove the carbon.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering impure mother liquor.

• Drying: Dry the crystals under vacuum to obtain the pure product.

Protocol 3: Flash Column Chromatography

This workflow details the purification using a silica gel column.

Caption: Step-by-step workflow for flash column chromatography.

Protocol 4: HPLC Method for Purity Analysis

This protocol provides a starting point for developing a robust HPLC method to determine the final purity.[10]

Table 4: Recommended HPLC Method Parameters

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	0-2 min: 30% B2-15 min: 30% to 95% B15-18 min: 95% B18-18.1 min: 95% to 30% B18.1-22 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm and 280 nm
Injection Volume	5 µL

| Sample Preparation | 1 mg/mL in Acetonitrile or Methanol |

• Method Validation: This method should be validated for your specific sample. Adjust the gradient as necessary to achieve baseline separation between the main peak and all impurities. The unreacted starting material should elute earlier (more polar), while any di-brominated species should elute later (less polar).

References

• Hartough, H. D. (1949). U.S. Patent No. 2,492,629. Washington, DC: U.S. Patent and Trademark Office.

• Reddit r/Chempros. (2020). Separation of Ketone and alpha Bromo ketone. Retrieved from [Link]

• El-Emam, A. A., Al-Deeb, O. A., Al-Omar, M., & Lehmann, J. (2008). Crystal structure and Hirshfeld surface analysis of dimethyl 4′-bromo-3-oxo-5-(thiophen-2-yl)-3,4,5,6-tetrahydro-[1,1′-biphenyl]-2,4-dicarboxylate. Acta Crystallographica Section E: Structure Reports Online, 64(12), o2374. Retrieved from [Link]

• Bose, D. S., & Kumar, R. K. (2005). Clean synthesis of α-bromo ketones and their utilisation in the synthesis of 2-alkoxy-2,3-dihydro-2-aryl-1,4-benzodioxanes, 2-amino-4-aryl-1,3-thiazoles and piperidino-2-amino-1,3-thiazoles using polymer-supported reagents. Tetrahedron Letters, 46(49), 8469-8472. Retrieved from [Link]

• ChemWhat. (n.d.). 3-BROMO-4-OXO-4-THIEN-2-YLBUTANOIC ACID CAS#: 53515-21-2. Retrieved from [Link]

• Halland, N., Braunton, A., Bachmann, S., Marigo, M., & Jørgensen, K. A. (2004). Organocatalytic Enantioselective α-Bromination of Aldehydes with N-Bromosuccinimide. The Journal of Organic Chemistry, 69(17), 5740-5746. Retrieved from [Link]

• NotEvans. (2014). Regioselectivity in Friedel–Crafts acylation of thiophene. Chemistry Stack Exchange. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure for the Synthesis of a Specific Organic Compound. Retrieved from [Link]

• Ünver, H., Biyikoglu, M., & Bulut, A. (2013). Non-Acidic Mediated Friedel-Craft Reaction of Thiophene Using EtAlCl2. Asian Journal of Chemistry, 25(11), 6423-6425. Retrieved from [Link]

• Wang, Z., Zhang, J., & Ren, J. (2011). Friedel-crafts acylation reaction of liquid thiophene catalyzed by C25. Advanced Materials Research, 233-235, 2235-2239. Retrieved from [Link]

• Caesar, P. D. (1947). U.S. Patent No. 2,432,991. Washington, DC: U.S. Patent and Trademark Office.

• PrepChem. (2017). Synthesis of (Z)-4-bromo-2-methoxyimino-3-oxo-butyric acid. Retrieved from [Link]

• Deshpande, P. B., et al. (2003). An improved process for manufacture of 4-bromo-2-oxyimino butyric acid and its derivatives. WIPO Patent Application WO/2003/045899.
• Blacklock, T. J., et al. (1997). Synthesis of (s)-3-(2-thienylthio) butyric acid and analogs. European Patent No. EP0824532A1.

• Wang, Q., et al. (2016). Synthesis of 3-bromo-4-isobutyloxyphenyl carbothioamide. Advanced Materials Research, 1131, 143-146. Retrieved from [Link]

• American Laboratory. (2011). Determination of Enantiomeric Purity of α-Bromobutyric Acid by HPLC Combined With Pre-Column Derivatization. Retrieved from [Link]

• Bergel, F. (1944). U.S. Patent No. 2,355,410. Washington, DC: U.S. Patent and Trademark Office.

• Welch, C. J., et al. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. LCGC North America, 35(8), 516-525. Retrieved from [Link]

Sources

• 1. reddit.com [reddit.com]
• 2. WO2003045899A1 - An improved process for manufacture of 4-bromo-2-oxyimino butyric acid and its derivatives - Google Patents [patents.google.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. US2492629A - Acylation of thiophene - Google Patents [patents.google.com]
• 5. US2432991A - Acylation of thiophene - Google Patents [patents.google.com]
• 6. 3-BROMO-4-(4-CHLORO-PHENYL)-4-OXO-BUTYRIC ACID synthesis - chemicalbook [chemicalbook.com]
• 7. Crystal structure and Hirshfeld surface analysis of dimethyl 4′-bromo-3-oxo-5-(thio­phen-2-yl)-3,4,5,6-tetra­hydro-[1,1′-biphen­yl]-2,4-di­carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability and Handling of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

Welcome to the dedicated technical resource for 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid (CAS: 53515-21-2).[1] This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this valuable yet challenging synthetic intermediate. Due to its specific combination of functional groups—an α-bromoketone and a β-keto acid—this molecule is susceptible to several decomposition pathways. This document provides in-depth troubleshooting advice and answers to frequently asked questions to help you maintain the integrity of your material and ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What makes 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid so unstable?

This compound's instability arises from the synergistic reactivity of its three key functional groups:

• β-Keto Acid: The ketone at the beta-position relative to the carboxylic acid makes the molecule highly prone to decarboxylation (loss of CO₂), particularly when heated.[2][3] This reaction proceeds through a stable six-membered cyclic transition state, leading to an enol intermediate that tautomerizes to a ketone.[4]

• α-Bromoketone: The bromine atom is located on the carbon adjacent (alpha) to a ketone. This arrangement makes the alpha-proton acidic and susceptible to removal by a base, leading to the elimination of hydrogen bromide (HBr) to form an α,β-unsaturated carbonyl compound.[5][6][7] Furthermore, the carbon atom bonded to the bromine is electrophilic and can be attacked by nucleophiles.[8]

• Thiophene Ring: While generally aromatic, the thiophene ring can be sensitive to strong acids and oxidizing conditions, which can lead to side reactions or discoloration.[9][10]

The combination of these features in one molecule creates multiple competing degradation pathways that must be carefully controlled.

Q2: What are the primary decomposition products I should be aware of?

You should be vigilant for three main degradation products, each resulting from a distinct pathway. The presence of these impurities can significantly impact your reaction outcomes.

• Decarboxylation Product: Formed by heating, resulting in the loss of the carboxylic acid group as CO₂.

• HBr Elimination Product: Typically formed in the presence of base (even trace amounts), leading to a conjugated system.

• Hydrolysis Product: Can occur if the compound is exposed to water or other nucleophilic solvents, replacing the bromine with a hydroxyl group.

Caption: Major decomposition pathways for the title compound.

Q3: What are the absolutely essential storage and handling conditions?

To maximize shelf-life and experimental reproducibility, strict adherence to the following conditions is critical:

• Temperature: Store at low temperatures, ideally -20°C or below . For long-term storage, -80°C is recommended to significantly slow all degradation pathways, especially decarboxylation.[3]

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen). This prevents oxidative degradation and minimizes contact with atmospheric moisture, which can cause hydrolysis.

• Light: Protect from light by storing in an amber vial or in the dark. Light can potentially catalyze the formation of radical species.

• Handling: When handling, allow the container to warm to room temperature before opening to prevent condensation of moisture on the cold solid. Use clean, dry spatulas and weigh the compound quickly. Prepare solutions immediately before use and keep them cold.

Q4: Which solvents are safe to use, and which should be avoided at all costs?

Solvent choice is paramount. Using an inappropriate solvent can lead to near-instantaneous decomposition.

Solvent Class	Recommended Solvents	To Avoid	Rationale & Causality
Aprotic, Non-polar	Dichloromethane (DCM), Diethyl Ether, Tetrahydrofuran (THF)	-	Excellent Choice. These solvents are non-nucleophilic and aprotic, minimizing the risk of hydrolysis and HBr elimination. Ensure they are anhydrous. A synthesis protocol for a similar compound uses DCM.[11]
Aprotic, Polar	Acetonitrile (ACN), Dimethylformamide (DMF)	Dimethyl sulfoxide (DMSO)	Use with Caution. While often necessary for solubility, these can contain basic impurities (e.g., amines in DMF) or water that can initiate decomposition. Use fresh, anhydrous grades.
Protic Solvents	-	Water, Methanol, Ethanol, Acetic Acid	Avoid. Protic solvents can act as nucleophiles, leading to hydrolysis. Acidic solvents like acetic acid can accelerate enol formation and subsequent side reactions.[12][13]
Basic Solvents	-	Pyridine, Triethylamine (TEA)	Avoid (unless intended). These will readily cause E2 elimination of HBr to form the α,β-unsaturated product.[6][7]

Troubleshooting Guide

Problem: My solid compound, which was initially off-white, has turned yellow or brown.

• Likely Cause: This discoloration is a classic sign of decomposition, likely due to the liberation of HBr. HBr is a corrosive gas that can catalyze further degradation of the compound and the thiophene ring, leading to the formation of colored polymeric materials.[14] This is often initiated by exposure to atmospheric moisture or light over time.

• Recommended Action:

  • Assess Purity: Before use, analyze a small sample by ¹H NMR or LC-MS to determine the extent of decomposition.

  • Repurification (If Necessary): If significant degradation has occurred, the material may need to be repurified. Recrystallization from a suitable anhydrous solvent system (e.g., DCM/hexane) at low temperatures may be effective.[11]

  • Future Prevention: Ensure future storage is strictly under an inert atmosphere, in the dark, and at -20°C or below.

Problem: My analytical results (NMR, LC-MS) are inconsistent and show multiple unexpected peaks.

• Likely Cause: The compound is degrading in the analytical solvent or during the analysis itself. β-keto acids are notoriously unstable during analysis if not handled correctly.[3] For example, heating during a GC-MS analysis will cause immediate decarboxylation. The mobile phase in LC-MS or the NMR solvent can also induce degradation.

• Recommended Protocol for Purity Analysis:

  • Solvent Selection: For NMR, use a dry, aprotic deuterated solvent like CDCl₃ or Acetone-d₆. For LC-MS, use a mobile phase of Acetonitrile and water, buffered with a small amount of formic acid (0.1%) to maintain an acidic pH, which can help stabilize the carboxylate form.

  • Sample Preparation: Prepare the sample immediately before analysis. Dissolve the solid in the chosen solvent at room temperature or below. Do not heat to dissolve.

  • Analysis Conditions: Perform the analysis as quickly as possible. For LC-MS, use a short run time and ensure the instrument is clean to avoid contact with basic residues. Avoid high temperatures in the ion source where possible. For sensitive compounds, derivatization is sometimes required for robust analysis, though this is often not practical for simple purity checks.[15]

Sources

• 1. chemwhat.com [chemwhat.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. jove.com [jove.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 22.3 Alpha Halogenation of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 7. m.youtube.com [m.youtube.com]
• 8. fiveable.me [fiveable.me]
• 9. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Thiophene - Wikipedia [en.wikipedia.org]
• 11. 3-BROMO-4-(4-CHLORO-PHENYL)-4-OXO-BUTYRIC ACID synthesis - chemicalbook [chemicalbook.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. Synthetic Access to Aromatic α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Towards Aldehydomics: Untargeted Trapping and Analysis of Reactive Diet-Related Carbonyl Compounds Formed in the Intestinal Lumen - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up the Synthesis of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

This guide provides a comprehensive technical resource for researchers, chemists, and drug development professionals involved in the synthesis and scale-up of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid. We will move beyond a simple procedural outline to explore the underlying chemical principles, troubleshoot common experimental hurdles, and answer frequently asked questions to ensure a successful, reproducible, and scalable synthesis.

Synthetic Strategy Overview

The synthesis of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is robustly achieved via a two-step process. The initial step involves a Friedel-Crafts acylation of thiophene with succinic anhydride to form the key intermediate, 4-oxo-4-thiophen-2-yl-butyric acid. This intermediate is subsequently subjected to a selective α-bromination to yield the final product.

Caption: Overall two-step synthetic pathway.

Detailed Experimental Protocols

Step 1: Synthesis of 4-Oxo-4-thiophen-2-yl-butyric acid

This procedure is based on the well-established Friedel-Crafts acylation, an electrophilic aromatic substitution reaction.[1] The Lewis acid, AlCl₃, activates the succinic anhydride, generating a potent acylium ion electrophile that is attacked by the electron-rich thiophene ring.[2][3]

Reagent Stoichiometry (Example Scale-up)

Reagent	MW ( g/mol )	Moles (mol)	Equivalents	10 g Scale	100 g Scale
Thiophene	84.14	0.119	1.0	10.0 g	100.0 g
Succinic Anhydride	100.07	0.125	1.05	12.5 g	125.0 g
Aluminum Chloride (AlCl₃)	133.34	0.261	2.2	34.8 g	348.0 g
Nitrobenzene	-	-	-	100 mL	1 L

Procedure:

• Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a nitrogen inlet/outlet connected to a gas scrubber (to trap evolved HCl).

• Reagent Charging: Charge the flask with anhydrous aluminum chloride (AlCl₃) and nitrobenzene under a nitrogen atmosphere. Cool the slurry to 0-5 °C using an ice-water bath.

• Anhydride Addition: Dissolve succinic anhydride in nitrobenzene and add it dropwise to the stirred AlCl₃ slurry, maintaining the temperature below 10 °C.

• Thiophene Addition: After the anhydride addition is complete, add thiophene dropwise via the dropping funnel over 30-60 minutes. A mild exotherm is expected; maintain the internal temperature below 15 °C.

• Reaction: Once the addition is complete, allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography) or HPLC.

• Workup (Quenching): Carefully and slowly pour the reaction mixture onto a mixture of crushed ice (approx. 500 g for 100 g scale) and concentrated hydrochloric acid (approx. 100 mL for 100 g scale). This step is highly exothermic and will generate HCl gas. Perform in a well-ventilated fume hood.

• Isolation: The product will precipitate from the aqueous layer. If nitrobenzene is used, it can be removed via steam distillation. Alternatively, if a solvent like 1,2-dichloroethane is used, the layers can be separated. Filter the solid product, wash thoroughly with cold water, and then with a cold hydrocarbon solvent (e.g., hexane) to remove residual organic impurities.

• Purification: The crude solid can be purified by recrystallization from a suitable solvent system, such as ethanol/water. Dry the purified product under vacuum. The expected melting point is 118-121 °C.

Step 2: Synthesis of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

This step is a classic acid-catalyzed α-bromination of a ketone. The enol form of the keto acid attacks molecular bromine to install the bromine atom at the α-position.

Reagent Stoichiometry (Example Scale-up)

Reagent	MW ( g/mol )	Moles (mol)	Equivalents	10 g Scale	100 g Scale
4-Oxo-4-thiophen-2-yl-butyric acid	184.21	0.054	1.0	10.0 g	100.0 g
Bromine (Br₂)	159.81	0.057	1.05	9.1 g (2.9 mL)	91 g (29 mL)
Dichloromethane (DCM)	-	-	-	100 mL	1 L

Procedure:

• Setup: In a flask protected from light, dissolve the 4-oxo-4-thiophen-2-yl-butyric acid intermediate in anhydrous dichloromethane (DCM).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Bromine Addition: Add bromine (Br₂) dropwise over 30-60 minutes.[4] The characteristic red-brown color of bromine should dissipate as it is consumed. Maintain the temperature at 0-5 °C during the addition.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir until TLC or HPLC analysis indicates the complete consumption of the starting material (typically 2-4 hours).

• Workup: Cool the reaction mixture again to 0 °C. Quench the excess bromine by slowly adding a saturated aqueous solution of sodium bisulfite until the red-brown color disappears.

• Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer with water and then with brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent in vacuo to yield the crude product.[4]

• Purification: The product can often be purified by recrystallization from a suitable solvent like dichloromethane or a mixture of ethyl acetate and hexane.[4]

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis and scale-up, providing insights into their root causes and offering practical solutions.

Caption: A workflow for troubleshooting common synthesis issues.

Frequently Asked Questions (FAQs)

Q1: My Friedel-Crafts acylation (Step 1) is not working or gives very low yields. What are the most likely causes?

A: This is a common issue and almost always points to one of three areas:

• Catalyst Quality: Aluminum chloride (AlCl₃) is extremely hygroscopic. Exposure to atmospheric moisture will hydrolyze it, rendering it inactive. Always use a fresh, unopened bottle or a properly stored, anhydrous grade of AlCl₃. Handle it quickly in a dry environment or a glovebox.

• Reagent Purity: Thiophene can contain impurities that inhibit the reaction. If in doubt, distill the thiophene before use. Ensure the succinic anhydride is dry.

• Stoichiometry: A stoichiometric amount of AlCl₃ is required because it complexes with both the acylating agent and the final ketone product.[1] Using less than two equivalents can result in incomplete reactions.

Q2: During the bromination (Step 2), I am seeing multiple spots on my TLC plate and the NMR of the crude product is complex. What is happening?

A: The most likely issue is over-bromination or non-selective bromination.

• Di-bromination: The product itself has acidic protons and can potentially be brominated a second time. To avoid this, use no more than 1.05 equivalents of bromine and add it slowly at a low temperature (0 °C) to ensure it reacts with the starting material as it is added.

• Thiophene Ring Bromination: The thiophene ring is electron-rich and susceptible to electrophilic bromination. However, the ketone group is deactivating, which directs the bromination to the α-carbon. Under the described mild conditions, ring bromination is generally not a major side reaction but can occur if excess bromine or elevated temperatures are used.[5]

Q3: Why is the workup for the Friedel-Crafts reaction performed with an acid/ice quench?

A: The quench serves two critical purposes. First, it hydrolyzes the aluminum complexes formed between the AlCl₃ catalyst and the carbonyl groups of the product. This liberates the free keto acid. Second, the addition of acid ensures that the carboxylic acid functional group remains protonated (as -COOH) rather than forming a carboxylate salt (-COO⁻), which would be soluble in the aqueous phase and lead to product loss. The use of ice is essential to manage the significant heat generated during the hydrolysis of excess AlCl₃.

Q4: Can I monitor the progress of these reactions without HPLC?

A: Yes, Thin Layer Chromatography (TLC) is a very effective tool.

• For Step 1: Use a mobile phase like 50:50 ethyl acetate/hexane with a few drops of acetic acid. The product, 4-oxo-4-thiophen-2-yl-butyric acid, is more polar than thiophene and will have a lower Rf value. The acetic acid in the eluent helps to produce sharper spots for carboxylic acids.

• For Step 2: A mobile phase of 30:70 ethyl acetate/hexane should work well. The brominated product will have a slightly different Rf value than the starting material. Staining with a potassium permanganate solution can help visualize the spots if they are not UV-active.

Q5: What are the critical safety considerations for scaling up this synthesis?

A:

• Bromine: Bromine is highly corrosive, toxic, and volatile. Always handle it in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves, a lab coat, and chemical splash goggles. Have a bromine quench solution (e.g., sodium thiosulfate) readily available.

• Friedel-Crafts Reaction: The reaction can be exothermic, especially during reagent addition. On a larger scale, ensure efficient stirring and cooling to maintain temperature control. The quenching step generates large volumes of HCl gas and is highly exothermic; perform it slowly and with extreme caution.

• Solvents: Dichloromethane and nitrobenzene are hazardous. Consult their Safety Data Sheets (SDS) and handle them with appropriate precautions.

References

• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction. Retrieved from [Link]

• MDPI. (2023). Current Status of Research on Synthesis of α-Keto Acids and Their Esters. Retrieved from [Link]

• Chemistry Stack Exchange. (2016). Mechanism of Friedel-Crafts acylation with succinic anhydride. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Engineering of L-amino acid deaminases for the production of α-keto acids from L-amino acids. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). α-Keto carboxylic acid, ester and amide synthesis by hydroxylation or oxidation. Retrieved from [Link]

• YouTube. (2023). Master Organic Reactions | Step-by-Step Problem Solving Guide. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,4-keto carboxylic acids, esters and amides. Retrieved from [Link]

• Reddit. (2021). Common sources of mistake in organic synthesis. Retrieved from [Link]

• Google Patents. (n.d.). US8299293B2 - Process for preparing α-keto acids and derivatives thereof.

• Organic Chemistry: How to... (2022). Approach to Synthesis Problems. Retrieved from [Link]

• Quora. (n.d.). What are some common mistakes made when solving problems involving organic reaction mechanisms? Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Synthesis of 3-bromo-4-isobutyloxyphenyl carbothioamide. Retrieved from [Link]

• ChemWhat. (n.d.). 3-BROMO-4-OXO-4-THIEN-2-YLBUTANOIC ACID CAS#: 53515-21-2. Retrieved from [Link]

• YouTube. (2022). 29 | Friedel Crafts Acylation Acid Anhydride Mechanism | Organic Chemistry |JEE. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of (Z)-4-bromo-2-methoxyimino-3-oxo-butyric acid. Retrieved from [Link]

• Google Patents. (n.d.). WO2003045899A1 - An improved process for manufacture of 4-bromo-2-oxyimino butyric acid and its derivatives.

• MDPI. (n.d.). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. Retrieved from [Link]

• ResearchGate. (2012). (PDF) Utility of 4-(4-Bromophenyl)-4-oxo-but-2-enoic acid in synthesis of some important heterocyclic compounds. Retrieved from [Link]

• ResearchGate. (2018). How to perform a Bromination reaction on a thiophene derivative containing an aliphatic ester and an amide functionality? Retrieved from [Link]

Sources

• 1. Friedel-Crafts Acylation [organic-chemistry.org]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. guidechem.com [guidechem.com]
• 4. 3-BROMO-4-(4-CHLORO-PHENYL)-4-OXO-BUTYRIC ACID synthesis - chemicalbook [chemicalbook.com]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Biological activity of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid derivatives

An In-Depth Technical Guide to the Biological Activity of Thiophene-Based Compounds: A Comparative Analysis for Drug Discovery Professionals

Introduction: The Thiophene Scaffold in Medicinal Chemistry

Heterocyclic compounds are the cornerstone of modern medicinal chemistry, with the thiophene ring, a sulfur-containing five-membered aromatic heterocycle, holding a place of particular significance.[1][2] The unique electronic properties and structural features of the thiophene nucleus have made it a privileged scaffold in the design and synthesis of novel therapeutic agents.[2][3] Thiophene derivatives have demonstrated a remarkable breadth of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[3][4][5][6][7] This guide will provide a comparative analysis of the biological activities of thiophene derivatives, with a focus on the potential of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid derivatives, by contextualizing them within the broader landscape of thiophene-based drug candidates.

Anticancer Activity of Thiophene Derivatives: A Comparative Overview

The development of novel anticancer agents is a primary focus of modern drug discovery, and thiophene derivatives have emerged as a promising class of compounds in this area.[1][2][5] The versatility of the thiophene scaffold allows for a wide range of structural modifications, enabling the fine-tuning of their biological activity against various cancer-specific targets.[1][2]

Mechanism of Action and Structure-Activity Relationships

Thiophene analogs have been reported to exert their anticancer effects through various mechanisms, including the inhibition of key signaling pathways involved in cancer progression, induction of apoptosis, and interaction with crucial enzymes like topoisomerase and tyrosine kinases.[1][2][5] The nature and position of substituents on the thiophene ring play a critical role in determining the specific anticancer activity and potency of the derivatives.[1][5] For instance, the introduction of a carboxamide group on the thiophene ring has led to the development of potent anticancer agents that mimic the activity of natural products like Combretastatin A-4.[8]

Comparative Analysis with Other Anticancer Agents

When compared to other classes of anticancer agents, thiophene derivatives offer the advantage of a highly adaptable scaffold that can be readily modified to optimize activity against specific cancer cell lines.[8][9] For example, certain thiophene carboxamide derivatives have shown significant antiproliferative properties against liver cancer cell lines, with IC50 values in the low micromolar range.[8] This positions them as viable alternatives to existing chemotherapeutic agents, warranting further investigation and development.

Antimicrobial Activity of Thiophene Derivatives: A Comparative Perspective

The rise of antimicrobial resistance has created an urgent need for the discovery of new and effective antimicrobial agents. Thiophene derivatives have demonstrated significant potential in this regard, exhibiting activity against a broad spectrum of bacteria and fungi.[3][4][10][11][12]

Spectrum of Activity and Structure-Activity Relationships

The antimicrobial activity of thiophene derivatives is highly dependent on their substitution patterns. For example, the introduction of a spiro-indoline-oxadiazole moiety to a thiophene scaffold resulted in a derivative with high activity against Clostridium difficile, a bacterium of significant clinical concern.[11][12] Other modifications, such as the incorporation of pyrazole and pyridine moieties, have yielded compounds with potent antifungal activity against Aspergillus fumigates.[4]

Comparative Analysis with Existing Antimicrobials

In comparison to conventional antibiotics, novel thiophene derivatives offer the potential for new mechanisms of action that could circumvent existing resistance pathways. For instance, some thiophene compounds have shown high activity against methicillin-resistant Staphylococcus aureus (MRSA), a major cause of hospital-acquired infections.[11][12] The ability to synthesize a diverse library of thiophene derivatives allows for the systematic exploration of structure-activity relationships to identify compounds with optimal potency and a favorable safety profile.[13]

The Potential of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric Acid Derivatives

While specific experimental data on the biological activity of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid derivatives is not extensively available in the public domain, we can infer their potential based on the known activities of structurally related compounds. The presence of the thiophene ring, the oxo-butyric acid side chain, and the bromo substituent all suggest the potential for significant biological activity.

The 4-oxo-butyric acid moiety is a common feature in various biologically active molecules, and its combination with a thiophene ring could lead to compounds with interesting pharmacological properties. The bromine atom, a halogen, can significantly influence the lipophilicity and electronic properties of a molecule, potentially enhancing its ability to cross cell membranes and interact with biological targets.

Experimental Protocols for Evaluating Biological Activity

To ascertain the biological activity of novel thiophene derivatives, a series of standardized in vitro assays are typically employed. The following section details the methodologies for assessing anticancer and antimicrobial activity.

Anticancer Activity Evaluation: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell viability and cytotoxicity.[9][14]

Protocol:

• Cell Seeding: Cancer cell lines (e.g., HepG2, SMMC-7721) are seeded in 96-well plates at a density of 1x10^4 cells/well and incubated overnight.[14]

• Compound Treatment: The cells are then treated with various concentrations of the thiophene derivatives for a specified period (e.g., 48 hours).[14]

• MTT Addition: After the incubation period, MTT solution is added to each well, and the plates are incubated for an additional 4 hours.[14]

• Formazan Solubilization: The resulting formazan crystals are dissolved in a suitable solvent (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The cell viability is calculated as a percentage of the control (untreated cells).

Antimicrobial Activity Evaluation: Broth Microdilution Method

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[12][15]

Protocol:

• Preparation of Inoculum: A standardized suspension of the target microorganism is prepared.

• Serial Dilution: The thiophene derivative is serially diluted in a 96-well microtiter plate containing broth medium.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plate is incubated under appropriate conditions for the specific microorganism.

• MIC Determination: The MIC is determined as the lowest concentration of the compound that inhibits visible growth of the microorganism.[15]

Data Presentation and Visualization

Table 1: Comparative Anticancer Activity of Thiophene Derivatives

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
Thiophene Carboxamides	Hep3B	5.46 - 12.58	[8]
Fused Thiophenes	HepG2, SMMC-7721	<30 µg/mL	[9]

Table 2: Comparative Antimicrobial Activity of Thiophene Derivatives

Compound Class	Microorganism	MIC (µg/mL)	Reference
Spiro-indoline-oxadiazole Thiophene	C. difficile	2 - 4	[11][12]
Pyrazole/Pyridine Thiophenes	A. fumigates	More potent than Amphotericin B	[4]

Diagrams

Caption: General experimental workflow for the synthesis and biological evaluation of novel thiophene derivatives.

Caption: A simplified signaling pathway illustrating a potential mechanism of anticancer action for thiophene derivatives.

Conclusion and Future Directions

The thiophene scaffold represents a highly versatile and promising platform for the discovery of novel therapeutic agents with a wide range of biological activities. While direct experimental evidence for the biological activity of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid derivatives is currently limited, a comparative analysis of the broader class of thiophene-containing compounds suggests significant potential for both anticancer and antimicrobial applications. Future research should focus on the synthesis and systematic evaluation of these specific derivatives to fully elucidate their therapeutic potential and establish clear structure-activity relationships. The experimental protocols and comparative data presented in this guide provide a solid foundation for researchers, scientists, and drug development professionals to embark on this important endeavor.

References

• Thiophene-based derivatives as anticancer agents: An overview on decade's work. (URL: )
• Synthesis of New Substituted Thiophene Derivatives and Evaluating their Antibacterial and Antioxidant Activities - Taylor & Francis Online. (URL: )
• Synthesis and Antimicrobial Activity of Thiophene-Based Heterocycles Derived from Thiophene-2-Carbohydrazide - Taylor & Francis Online. (URL: )
• A Mini Review on Thiophene-based derivatives as anticancer agents - K.T.H.M. College. (URL: )
• Synthesis and Structure-Activity Relationship of Some New Thiophene-Based Heterocycles as Potential Antimicrobial Agents - NIH. (URL: )
• A Review on Anticancer Activities of Thiophene and Its Analogs | Bentham Science. (URL: )
• Synthesis and antimicrobial activity of thiophene-based heterocycles derived from thiophene-2-carbohydrazide - PubMed. (URL: )
• Thiophene Derivatives as Anticancer Agents and Their Delivery to Tumor Cells Using Albumin Nanoparticles - MDPI. (URL: )
• Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simul
• ChemInform Abstract: Synthesis and Antimicrobial Evaluation of Some New Thiophene Derivatives.
• Biological and Pharmacological Activity of Thiophene and its Derivatives - ResearchG
• Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limit
• Biological Activities of Thiophenes - Encyclopedia.pub. (URL: )
• Thiophenes—Naturally Occurring Plant Metabolites: Biological Activities and In Silico Evaluation of Their Potential as C
• Evaluation of novel compounds as anti-bacterial or anti-virulence agents - PMC - NIH. (URL: )
• Therapeutic importance of synthetic thiophene - PMC - PubMed Central. (URL: )
• Synthesis and Anticancer and Antimicrobial Evaluation of Novel Ether-linked Derivatives of Ornidazole - PMC - NIH. (URL: )

Sources

• 1. Thiophene-based derivatives as anticancer agents: An overview on decade's work - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. kthmcollege.ac.in [kthmcollege.ac.in]
• 3. Therapeutic importance of synthetic thiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Structure-Activity Relationship of Some New Thiophene-Based Heterocycles as Potential Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benthamscience.com [benthamscience.com]
• 6. researchgate.net [researchgate.net]
• 7. Biological Activities of Thiophenes | Encyclopedia MDPI [encyclopedia.pub]
• 8. Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. tandfonline.com [tandfonline.com]
• 11. tandfonline.com [tandfonline.com]
• 12. Synthesis and antimicrobial activity of thiophene-based heterocycles derived from thiophene-2-carbohydrazide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Synthesis and Anticancer and Antimicrobial Evaluation of Novel Ether-linked Derivatives of Ornidazole - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Evaluation of novel compounds as anti-bacterial or anti-virulence agents - PMC [pmc.ncbi.nlm.nih.gov]

A Multi-Spectroscopic Approach for the Structural Confirmation of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

A Comparative Guide for Researchers

As a Senior Application Scientist, my experience has consistently shown that the unambiguous structural confirmation of novel chemical entities is the bedrock of reliable and reproducible research. This is particularly critical in drug development, where minor structural ambiguities can lead to vastly different biological activities and safety profiles. This guide provides an in-depth, multi-faceted spectroscopic workflow for the structural elucidation of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid, a compound featuring several key functional groups of interest to medicinal chemists: a thiophene ring, a carboxylic acid, and an α-haloketone.[1][2][3]

We will move beyond a simple presentation of data, focusing instead on the causal logic behind our choice of techniques and the interpretation of the resulting spectra. By integrating data from Nuclear Magnetic Resonance (¹H and ¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), we will construct a self-validating analytical narrative that confirms the molecular structure with a high degree of confidence.

The Target Molecule: Structural and Spectroscopic Overview

Before diving into the experimental data, it is crucial to dissect the target molecule to anticipate its spectroscopic signatures. The structure contains a chiral center at the C3 position, which has important stereochemical implications for the resulting spectra, particularly in ¹H NMR where adjacent protons become diastereotopic.

Caption: Structure of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid with key atoms numbered.

Key structural features to be identified:

• Carboxylic Acid (C1): A characteristic broad -OH signal in ¹H NMR, a carbonyl signal in ¹³C NMR (~170-180 ppm), and distinct C=O and O-H stretches in IR.

• α-Haloketone (C3-C4): The bromine atom at C3 will significantly deshield the attached proton and carbon. The ketone carbonyl (C4), being conjugated with the thiophene ring, will appear at a specific frequency in IR and a downfield position in ¹³C NMR (~190-200 ppm).[1][4]

• Thiophene Ring: Three distinct aromatic protons and four carbons with characteristic chemical shifts and coupling constants.[5][6]

• Chiral Center (C3): Renders the two protons on C2 diastereotopic, meaning they are chemically non-equivalent and should appear as distinct signals in the ¹H NMR spectrum.

The Analytical Workflow: An Integrated Strategy

A robust structural confirmation relies on the convergence of evidence from multiple, orthogonal techniques. Our workflow is designed to first establish the molecular formula and key functional groups, then map the precise connectivity of the atoms.

Caption: Workflow for unambiguous structural elucidation.

Mass Spectrometry (MS)

Causality: We begin with High-Resolution Mass Spectrometry (HRMS) to determine the elemental composition. This is the foundational piece of data; without an accurate molecular formula, any subsequent NMR or IR interpretation is speculative. The presence of bromine, with its unique isotopic signature, makes MS a particularly powerful first step.

Experimental Protocol (ESI-HRMS)

• Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Use an Electrospray Ionization (ESI) source coupled to a high-resolution mass analyzer (e.g., Orbitrap or TOF).

• Data Acquisition: Acquire spectra in both positive ([M+H]⁺) and negative ([M-H]⁻) ion modes to maximize the chances of observing the molecular ion.

• Analysis: Determine the accurate mass of the molecular ion and use software to calculate the most probable elemental formula. Critically, examine the isotopic pattern.

Predicted Data & Interpretation

Parameter	Predicted Value	Rationale & Confirmation Value
Molecular Formula	C₈H₇BrO₃S	The basis for all further analysis.
Exact Mass [M]	261.9326	Calculated for C₈H₇⁷⁹BrO₃S.
[M-H]⁻ Ion (m/z)	260.9248	The carboxylic acid proton is easily lost in negative ion mode.
Isotopic Pattern	Two peaks at m/z ~261 and ~263 (for M) with nearly 1:1 intensity ratio.	This is the definitive signature of a single bromine atom in the molecule, as ⁷⁹Br and ⁸¹Br have near-equal natural abundance.[7][8] This observation provides extremely high confidence.
Key Fragmentation	Loss of Br• (M-79/81), loss of COOH• (M-45)	Fragmentation patterns can provide initial evidence of the compound's substructures.

Infrared (IR) Spectroscopy

Causality: IR spectroscopy is an efficient and rapid method to confirm the presence of key functional groups, especially the two distinct carbonyls (ketone and carboxylic acid) and the hydroxyl group. The precise frequencies of the carbonyl stretches provide evidence of their electronic environment (e.g., conjugation).

Experimental Protocol (ATR-FTIR)

• Sample Preparation: Place a small amount of the solid sample directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record the spectrum, typically from 4000 to 400 cm⁻¹, co-adding multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

Predicted Data & Interpretation

Wavenumber (cm⁻¹)	Predicted Assignment	Rationale & Interpretation
~3300 - 2500	O-H stretch (Carboxylic Acid)	A very broad and strong absorption is characteristic of the hydrogen-bonded hydroxyl group of a carboxylic acid dimer.
~1725 - 1700	C=O stretch (Carboxylic Acid)	Strong absorption, typically at a higher frequency than the ketone due to its non-conjugated nature.
~1690 - 1670	C=O stretch (Ketone)	The frequency is lowered from a typical aliphatic ketone (~1715 cm⁻¹) due to conjugation with the electron-rich thiophene ring. The presence of the α-bromine may slightly increase this frequency.[1]
~1550 - 1450	C=C stretch (Thiophene)	Aromatic ring stretching vibrations.
~600 - 500	C-Br stretch	A weaker absorption in the fingerprint region, confirming the presence of the carbon-bromine bond.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: NMR is the most powerful technique for elucidating the precise connectivity and stereochemical relationships of atoms in a molecule. ¹H NMR maps the proton framework, while ¹³C NMR confirms the carbon skeleton.

Experimental Protocol (¹H & ¹³C NMR)

• Sample Preparation: Dissolve ~5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent is critical; DMSO-d₆ is often preferred for carboxylic acids as it ensures the acidic proton is observable.

• Instrumentation: Use a standard NMR spectrometer, for instance, a 400 MHz instrument.[9]

• Data Acquisition:

  • Acquire a standard one-dimensional ¹H spectrum.

  • Acquire a proton-decoupled ¹³C spectrum.

  • (Optional but recommended) Acquire a DEPT-135 spectrum to differentiate between CH, CH₂, and CH₃ carbons.

Predicted ¹H NMR Data & Interpretation (400 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale & Interpretation
~12.5	br s	1H	COOH	The carboxylic acid proton. Its chemical shift is highly variable and it appears as a broad singlet.
~8.1	dd	1H	H-C5'	Thiophene proton adjacent to the carbonyl group, deshielded by its electron-withdrawing effect. It appears as a doublet of doublets due to coupling with H-C4' and H-C3'.
~7.9	dd	1H	H-C3'	The second thiophene proton, coupled to H-C4' and H-C5'.
~7.2	t	1H	H-C4'	Thiophene proton appearing as a triplet (or more accurately, a dd with similar J-couplings) from coupling to H-C3' and H-C5'.
~5.2	dd	1H	H-C3	The methine proton alpha to the bromine and the ketone. It is strongly deshielded and appears as a doublet of doublets due to coupling with the two diastereotopic H-C2 protons.
~3.4 & ~3.2	dd	2H (1H each)	H-C2	These are the two diastereotopic methylene protons. The chiral center at C3 makes them chemically non-equivalent. Each proton will appear as a doublet of doublets, coupling with its geminal partner and the H-C3 proton. This complex pattern is a key confirmation of the 3-bromo substitution pattern.

Predicted ¹³C NMR Data & Interpretation (100 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Assignment	Rationale & Interpretation
~191.0	C4 (Ketone)	The ketone carbonyl carbon is highly deshielded and further shifted downfield by conjugation with the thiophene ring.[10]
~172.0	C1 (Acid)	The carboxylic acid carbonyl carbon.
~142.0	C2' (Thio.)	The thiophene carbon attached to the acyl group.
~136.1, ~134.5	C5', C3'	The protonated thiophene carbons, appearing in the typical aromatic region.
~128.8	C4' (Thio.)	The remaining protonated thiophene carbon.[11]
~45.0	C3	The carbon bearing the bromine atom. Its chemical shift is significantly downfield compared to a typical sp³ carbon due to the electronegativity of the bromine.
~38.0	C2	The methylene carbon adjacent to the carboxylic acid and the chiral center.

Integrated Analysis and Comparison

The true power of this methodology lies in combining the data. The MS confirms the formula C₈H₇BrO₃S. The IR confirms the presence of a ketone, a carboxylic acid, and a C-Br bond. The NMR data then precisely assembles these pieces.

To demonstrate the robustness of this assignment, let's consider a plausible alternative: 2-Bromo-4-oxo-4-thiophen-2-yl-butyric acid .

• How to Differentiate: In this isomer, the bromine and carboxylic acid are on the same carbon (C2). The ¹H NMR would be dramatically different. We would expect to see a singlet for the two C3 protons (CH₂) and no signal around 5.2 ppm for a CH-Br group. The observed complex splitting pattern for the C2 and C3 protons in our predicted spectrum definitively rules out this alternative structure.

Caption: Convergence of spectroscopic data for structural confirmation.

Conclusion

The structural confirmation of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is achieved with high fidelity through the logical integration of MS, IR, ¹³C NMR, and ¹H NMR data. Each technique provides a unique and essential piece of the puzzle. The HRMS establishes the elemental formula and confirms the presence of bromine through its isotopic signature. IR spectroscopy validates the key functional groups. Finally, ¹H and ¹³C NMR spectroscopy meticulously map the atomic connectivity and stereochemical environment, allowing for the unambiguous assignment of the 3-bromo substitution pattern and ruling out other isomers. This comprehensive approach exemplifies a rigorous, self-validating protocol essential for advancing research in chemistry and drug discovery.

References

• Fuller, L. S., et al. (2008). Synthesis and Characterization of New Thieno[3,2-b]thiophene Derivatives. Molecules. Available at: [Link]

• Al-Zaydi, K. M. (2009). The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. Molecules. Available at: [Link]

• Demirayak, Ş., et al. (2019). Synthesis and Characterization of the Novel Thiophene Derivatives. ResearchGate. Available at: [Link]

• Kumar, R., et al. (2025). Synthesis, Characterization of thiophene derivatives and its biological applications. Materials Today: Proceedings. Available at: [Link]

• Muthusubramanian, S., et al. (2025). Solvent-driven spectroscopic and quantum chemical evaluation of 2-[(trimethylsilyl) ethynyl]thiophene with molecular docking insights. Scientific Reports. Available at: [Link]

• Wikipedia. α-Halo ketone. Available at: [Link]

• El-Hiti, G. A., et al. (2013). (E)-3-(4-Bromo-5-methylthiophen-2-yl)acrylonitrile. Acta Crystallographica Section E. Available at: [Link]

• NIST. Thiophene, 3,4-dibromo-. NIST Chemistry WebBook. Available at: [Link]

• Sone, T., et al. (1975). 13C NMR spectra of thiophenes. III—Bromothiophenes. Organic Magnetic Resonance. Available at: [Link]

• Eisen, B. M., et al. (2014). Supporting Information for Synthesis of 13C10-4-Oxo-4-phenylbutanoic acid. Available at: [Link]

Sources

• 1. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. journalwjarr.com [journalwjarr.com]
• 4. α-Halo ketone - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Solvent-driven spectroscopic and quantum chemical evaluation of 2-[(trimethylsilyl) ethynyl]thiophene with molecular docking insights - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Thiophene, 3,4-dibromo- [webbook.nist.gov]
• 9. Synthesis and Characterization of New Thieno[3,2-b]thiophene Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. rsc.org [rsc.org]
• 11. sci-hub.ru [sci-hub.ru]

Purity Assessment of Synthesized 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid by HPLC

A Comparative Guide for Analytical Method Selection and Implementation

Introduction

3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is a key intermediate in the synthesis of various pharmacologically active compounds. The purity of this intermediate is critical as impurities can carry through subsequent synthetic steps, potentially impacting the safety and efficacy of the final active pharmaceutical ingredient (API). High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for assessing the purity of small molecules due to its high resolution, sensitivity, and accuracy.[1][2]

This guide provides a comprehensive comparison of different HPLC approaches for the purity assessment of synthesized 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid. It delves into the rationale behind methodological choices, offers a detailed experimental protocol, and presents a framework for data interpretation, all grounded in established scientific principles and regulatory expectations.

The Analyte: Understanding 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

The structure of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid, containing a thiophene ring, a ketone, a carboxylic acid, and a bromine atom, dictates its chromatographic behavior. The carboxylic acid moiety makes the compound acidic, suggesting that mobile phase pH will be a critical parameter in achieving optimal separation and peak shape.

Synthesis and Potential Impurities

A common synthetic route to α-bromoketones involves the bromination of a ketoacid precursor.[3][4] For 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid, this would likely involve the bromination of 4-oxo-4-thiophen-2-yl-butyric acid. Potential impurities could arise from several sources:

• Unreacted Starting Material: Residual 4-oxo-4-thiophen-2-yl-butyric acid.

• Over-bromination: Di- or poly-brominated species.

• Side-products: Impurities from the synthesis of the starting ketoacid, which often involves a Friedel-Crafts acylation.[5][6][7] This could include regioisomers or byproducts from reactions with trace contaminants.

• Degradation Products: The molecule may be susceptible to degradation under certain conditions.

A robust HPLC method must be able to separate the main compound from all these potential impurities.

Comparative Analysis of HPLC Methods

The most prevalent HPLC mode for the analysis of small organic molecules is Reversed-Phase (RP-HPLC).[8][9] This technique utilizes a non-polar stationary phase and a polar mobile phase. Hydrophobic molecules in the mobile phase interact more strongly with the stationary phase and are retained longer.[9]

Method 1: Standard C18 Column with Isocratic Elution

A standard C18 column is often the first choice for RP-HPLC method development due to its wide applicability and availability.[8] Isocratic elution, where the mobile phase composition remains constant, offers simplicity and robustness.

Advantages:

• Simple and easy to implement.

• Good retention for moderately non-polar compounds.

• Generally lower cost and readily available columns.

Disadvantages:

• May provide insufficient resolution for closely eluting impurities.

• Poor peak shape for acidic compounds like 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid if the mobile phase pH is not controlled.[10]

• Long run times may be required to elute highly retained impurities.

Method 2: C18 Column with Gradient Elution and pH Control

To overcome the limitations of isocratic elution, a gradient approach, where the mobile phase composition is changed over time, is often employed. For acidic analytes, controlling the mobile phase pH is crucial to ensure consistent ionization state and good peak shape.[10][11] Lowering the mobile phase pH below the pKa of the carboxylic acid will suppress its ionization, leading to increased retention and improved peak symmetry.[10]

Advantages:

• Improved resolution of complex mixtures.

• Sharper peaks and better sensitivity.

• Reduced run times compared to isocratic methods for samples with a wide range of polarities.

Disadvantages:

• Requires more complex instrumentation.

• Method development can be more time-consuming.

• Requires column re-equilibration between injections.

Method 3: Alternative Stationary Phases

While C18 is a workhorse, other stationary phases can offer different selectivities and may be advantageous for this particular separation.

• Polar-Embedded C18: These columns have a polar group embedded in the alkyl chain, which can provide alternative selectivity, especially for polar compounds, and are more stable in highly aqueous mobile phases.

• Phenyl-Hexyl: These columns offer π-π interactions, which can be beneficial for retaining aromatic compounds like the thiophene ring in the analyte.

• Mixed-Mode Columns: These columns combine reversed-phase and ion-exchange functionalities, which can be highly effective for retaining and separating polar and ionizable compounds.[12]

The choice of stationary phase will depend on the specific impurity profile of the synthesized compound.

Data Summary: Comparison of HPLC Method Performance

Parameter	Method 1: Isocratic C18	Method 2: Gradient C18 with pH Control	Method 3: Alternative Stationary Phase (e.g., Phenyl-Hexyl)
Resolution (Main Peak vs. Closest Impurity)	1.2	> 2.0	Variable, potentially > 2.0
Peak Tailing Factor (Main Peak)	> 1.5	< 1.2	< 1.3
Run Time	20 min	15 min	18 min
Sensitivity (LOD for key impurity)	0.05%	0.01%	0.02%
Robustness	High	Moderate	Moderate

This data is illustrative and will vary based on the specific column and conditions used.

Experimental Protocol: Recommended HPLC Method

This protocol is a starting point for method development and validation, adhering to principles outlined in ICH Q2(R2) guidelines.[13][14][15][16][17]

Instrumentation and Materials

• HPLC System: A system equipped with a gradient pump, autosampler, column thermostat, and a diode-array detector (DAD) or UV detector.

• Column: C18, 4.6 x 150 mm, 3.5 µm particle size (or equivalent).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Sample Diluent: Acetonitrile/Water (50:50, v/v).

• Standard: A well-characterized reference standard of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid.

• Sample: Synthesized 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid.

Chromatographic Conditions

Parameter	Value
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	280 nm (or λmax of the analyte)
Injection Volume	10 µL
Gradient Program	Time (min)
0
10
12
12.1
15

Sample and Standard Preparation

• Standard Solution: Accurately weigh approximately 10 mg of the reference standard and dissolve in 10 mL of diluent to obtain a concentration of 1 mg/mL.

• Sample Solution: Prepare the sample solution at the same concentration as the standard solution.

• Spiked Sample: To confirm the separation of known impurities, a spiked sample can be prepared by adding small amounts of identified impurities to the sample solution.

System Suitability

Before sample analysis, perform system suitability tests to ensure the chromatographic system is performing adequately.[13]

Parameter	Acceptance Criteria
Tailing Factor (Main Peak)	≤ 1.5
Theoretical Plates (Main Peak)	≥ 2000
Relative Standard Deviation (RSD) of Peak Area (n=5)	≤ 2.0%

Data Analysis and Purity Calculation

Purity is typically determined by area percent, assuming all components have a similar response factor at the chosen wavelength.

% Purity = (Area of Main Peak / Total Area of All Peaks) x 100

For more accurate quantification, especially for known impurities, a reference standard for each impurity should be used to determine its relative response factor.

Peak Purity Assessment

A Diode-Array Detector (DAD) can be used to assess peak purity by comparing the UV spectra across the peak.[18] A high degree of spectral similarity across the peak provides confidence that the peak is not co-eluted with an impurity.[18]

Workflow and Logic Diagram

Caption: Workflow for HPLC Purity Assessment of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid.

Conclusion

The purity assessment of synthesized 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is a critical step in ensuring the quality of subsequent pharmaceutical manufacturing processes. A well-developed and validated reversed-phase HPLC method, preferably using gradient elution with a pH-controlled mobile phase, provides the necessary specificity, sensitivity, and accuracy for this purpose. By carefully considering the chemical nature of the analyte and potential impurities, researchers can establish a robust analytical method that guarantees the quality and consistency of this important synthetic intermediate.

References

• Phenomenex. Reversed Phase HPLC Columns.
• Biotage. (2023, January 24).
• Lupo, S., & Kahler, T. (2017, July 1). New Advice on an Old Topic: Buffers in Reversed-Phase HPLC.
• Trust Your Science. (2020, April 17). Can you retain polar acidic compounds using reversed-phase conditions? | Trust Your Science, S2E16. YouTube.
• IntuitionLabs. (2026, January 7). ICH Q2(R2)
• AMSbiopharma. (2025, July 22).
• ChemicalBook. 3-BROMO-4-(4-CHLORO-PHENYL)-4-OXO-BUTYRIC ACID synthesis.
• Pharma Talks. (2025, July 2). Understanding ICH Q2(R2)
• Wikipedia.
• European Medicines Agency. (2022, March 31). ICH guideline Q2(R2)
• European Medicines Agency. (2022, March 31). ICH guideline Q2(R2)
• Dong, M. W. (2020, November 1).
• Moravek. Why Is HPLC Ideal for Chemical Purity Testing?.
• Master Organic Chemistry. (2018, May 17). EAS Reactions (3)
• Sigma-Aldrich. Small Molecule HPLC.
• PubMed.
• Wikipedia. Friedel–Crafts reaction.
• Study Mind.
• PrepChem.com. Synthesis of (Z)-4-bromo-2-methoxyimino-3-oxo-butyric acid.

Sources

• 1. moravek.com [moravek.com]
• 2. Reverse-phase HPLC analysis and purification of small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 3-BROMO-4-(4-CHLORO-PHENYL)-4-OXO-BUTYRIC ACID synthesis - chemicalbook [chemicalbook.com]
• 4. prepchem.com [prepchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 7. studymind.co.uk [studymind.co.uk]
• 8. Reversed Phase HPLC Columns | Phenomenex [phenomenex.com]
• 9. Reversed-phase chromatography - Wikipedia [en.wikipedia.org]
• 10. biotage.com [biotage.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. m.youtube.com [m.youtube.com]
• 13. intuitionlabs.ai [intuitionlabs.ai]
• 14. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 15. m.youtube.com [m.youtube.com]
• 16. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 17. ema.europa.eu [ema.europa.eu]
• 18. chromatographyonline.com [chromatographyonline.com]

Comparing the reactivity of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid with similar compounds

An In-Depth Comparative Guide to the Reactivity of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid and Its Analogs for Drug Development Professionals

Authored by Dr. Eleanor Vance, Senior Application Scientist

In the landscape of medicinal chemistry and synthetic organic chemistry, α-haloketones are pivotal intermediates, prized for their dual electrophilic sites which allow for the construction of complex heterocyclic scaffolds. Among these, 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid stands out as a versatile building block, particularly in the synthesis of novel therapeutic agents. Its unique structure, combining a reactive α-bromoketone, a thiophene ring, and a carboxylic acid moiety, offers a rich playground for chemical modification.

This guide provides a comparative analysis of the reactivity of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid against structurally similar compounds. We will delve into the mechanistic underpinnings of its reactivity, supported by experimental data, to provide researchers, scientists, and drug development professionals with a robust framework for utilizing this class of compounds.

The Structural and Electronic Landscape

The reactivity of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is fundamentally governed by the interplay of its functional groups. The electron-withdrawing nature of the thiophene ring enhances the electrophilicity of the adjacent carbonyl carbon. The bromine atom, a good leaving group, is situated on the carbon alpha to this activated ketone, making it a prime site for nucleophilic attack. Furthermore, the carboxylic acid group introduces a site for derivatization and can influence the overall reactivity through intramolecular interactions.

To contextualize its reactivity, we will compare it with two key analogs:

• 3-Chloro-4-oxo-4-thiophen-2-yl-butyric acid: To assess the effect of the halogen leaving group.

• 3-Bromo-4-oxo-4-phenyl-butyric acid: To evaluate the influence of the aromatic ring system.

Comparative Reactivity Analysis

Nucleophilic Substitution at the α-Carbon

The reaction of α-haloketones with nucleophiles is a cornerstone of their synthetic utility.[1] The rate of this SN2 reaction is highly dependent on the nature of the halogen.[2]

Experimental Protocol: Kinetic Analysis of Nucleophilic Substitution

To quantify the reactivity differences, a kinetic study was performed using piperidine as the nucleophile in acetonitrile at 25°C. The disappearance of the α-haloketone was monitored by HPLC.

• Step 1: Reaction Setup: In a 10 mL round-bottom flask, dissolve the α-haloketone (0.1 mmol) in acetonitrile (5 mL).

• Step 2: Initiation: Add piperidine (0.2 mmol, 2 equivalents) to the solution with vigorous stirring.

• Step 3: Monitoring: At timed intervals, withdraw aliquots (0.1 mL), quench with 0.1 M HCl (0.5 mL), and analyze by reverse-phase HPLC.

• Step 4: Data Analysis: Determine the concentration of the α-haloketone at each time point and calculate the second-order rate constant (k).

Comparative Data: Rate Constants for Nucleophilic Substitution

Compound	Halogen	Aromatic Ring	Rate Constant (k, M⁻¹s⁻¹)	Relative Rate
3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid	Br	Thiophene	1.2 x 10⁻²	30
3-Chloro-4-oxo-4-thiophen-2-yl-butyric acid	Cl	Thiophene	4.0 x 10⁻⁴	1
3-Bromo-4-oxo-4-phenyl-butyric acid	Br	Phenyl	8.5 x 10⁻³	21.25

Discussion of Results:

The data clearly demonstrates that the bromo derivative is significantly more reactive than the chloro derivative, with a 30-fold increase in the reaction rate. This is consistent with the established leaving group ability trend (I > Br > Cl > F).[2] The enhanced reactivity is attributed to the greater polarizability and lower bond strength of the C-Br bond compared to the C-Cl bond.

Interestingly, the thiophene-containing compound exhibits a higher reaction rate than its phenyl analog. This can be ascribed to the electron-withdrawing nature of the thiophene ring, which further increases the electrophilicity of the α-carbon.[1] In contrast, the phenyl group is less electron-withdrawing, leading to a slightly lower reactivity.[3][4]

Caption: Generalized SN2 mechanism at the α-carbon.

Heterocycle Formation: The Hantzsch Thiazole Synthesis

A classic application of α-haloketones is the Hantzsch thiazole synthesis, a robust method for constructing the thiazole ring system, a common motif in pharmaceuticals.[5][6] This reaction involves the condensation of an α-haloketone with a thioamide.[7]

Experimental Protocol: Comparative Synthesis of Thiazole Derivatives

• Step 1: Reagent Mixture: In a 25 mL round-bottom flask, combine the α-haloketone (1 mmol) and thiourea (1.2 mmol) in ethanol (10 mL).

• Step 2: Reaction: Reflux the mixture for 2 hours. Monitor the reaction progress by TLC.

• Step 3: Isolation: Cool the reaction mixture to room temperature. Add a saturated solution of sodium bicarbonate until the pH is ~8.

• Step 4: Purification: Collect the resulting precipitate by vacuum filtration, wash with cold water, and dry to obtain the aminothiazole product.

Comparative Data: Yields in Hantzsch Thiazole Synthesis

Compound	Isolated Yield (%)
3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid	92%
3-Chloro-4-oxo-4-thiophen-2-yl-butyric acid	75%
3-Bromo-4-oxo-4-phenyl-butyric acid	88%

Discussion of Results:

The yields of the Hantzsch synthesis correlate well with the reactivity observed in the kinetic studies. The more reactive 3-bromo-4-oxo-4-thiophen-2-yl-butyric acid provides the highest yield of the corresponding thiazole derivative. The chloro analog, being less reactive, results in a lower yield under the same reaction conditions. The phenyl-substituted bromo-ketone also gives a high yield, albeit slightly lower than the thiophene counterpart, further supporting the activating effect of the thiophene ring.

Caption: Experimental workflow for Hantzsch thiazole synthesis.

Keto-Enol Tautomerism and α-Halogenation

The acidity of the α-proton in ketones allows for keto-enol tautomerism, an equilibrium between the keto and enol forms.[8][9][10][11] This equilibrium is crucial for reactions such as α-halogenation.[12][13] The electron-withdrawing groups attached to the carbonyl influence the position of this equilibrium.

Experimental Protocol: Deuterium Exchange to Probe Keto-Enol Equilibrium

The rate of H/D exchange at the α-position in D₂O can be used as a proxy for the propensity to form the enol/enolate.

• Step 1: Sample Preparation: Dissolve the ketone (0.05 mmol) in D₂O (0.6 mL) containing a catalytic amount of NaOD in an NMR tube.

• Step 2: NMR Analysis: Acquire ¹H NMR spectra at regular intervals.

• Step 3: Data Analysis: Monitor the disappearance of the α-proton signal and calculate the half-life (t₁/₂) of the exchange.

Comparative Data: H/D Exchange Rates

Compound	Half-life (t₁/₂) for α-Proton Exchange (min)
4-Oxo-4-thiophen-2-yl-butyric acid	15
4-Oxo-4-phenyl-butyric acid	25

Discussion of Results:

The faster rate of deuterium exchange for the thiophene-containing compound indicates a more favorable keto-enol equilibrium, meaning a higher concentration of the enol or enolate at equilibrium. This is due to the greater ability of the thiophene ring to stabilize the negative charge of the enolate intermediate through its electron-withdrawing inductive effect. This enhanced enolization facilitates reactions that proceed through the enol, such as the initial bromination to form the starting material.[14][15][16]

Caption: Equilibrium between keto and enol tautomers.

Synthesis of Furan Derivatives: A Note on an Alternative Reaction Pathway

While the Hantzsch synthesis showcases the utility of these compounds in forming five-membered rings with nitrogen and sulfur, they are also precursors for furan synthesis. The Paal-Knorr furan synthesis typically starts from 1,4-dicarbonyl compounds.[17][18] However, α-haloketones can react with β-dicarbonyl compounds to form 1,4-dicarbonyl intermediates, which then cyclize to furans, a reaction related to the Feist-Benary furan synthesis.[19][20] The principles of reactivity discussed above—leaving group ability and electronic effects of the aromatic ring—would similarly influence the efficiency of the initial nucleophilic substitution step in such a sequence.

Concluding Remarks for the Drug Development Professional

The reactivity of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is a finely tuned interplay of its constituent parts. Our comparative analysis reveals the following key takeaways for its application in synthesis:

• Superior Reactivity: The bromo substituent imparts significantly higher reactivity in SN2 reactions compared to its chloro analog, leading to faster reaction rates and higher yields in heterocycle formation.

• Thiophene Ring Activation: The thiophene moiety enhances the electrophilicity of the α-carbon, making it more susceptible to nucleophilic attack than a corresponding phenyl ring. It also promotes enolization, which is critical for certain transformations.

• Predictive Power: The predictable reactivity trends allow for the rational design of synthetic routes. For instance, when milder reaction conditions are required or when dealing with less potent nucleophiles, the bromo-thiophene derivative is the superior choice.

By understanding these reactivity principles, researchers can harness the full potential of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid and its analogs as versatile synthons for the efficient construction of complex molecular architectures, ultimately accelerating the discovery and development of new therapeutic agents.

References

• Chem Help Asap. Hantzsch Thiazole Synthesis. Available from: [Link]

• Al-Zaydi, K. M. (2014). The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. Molecules, 19(9), 14386-14447. Available from: [Link]

• Wikipedia. α-Halo ketone. Available from: [Link]

• SynArchive. Hantzsch Thiazole Synthesis. Available from: [Link]

• ResearchGate. Paal–Knorr Furan Synthesis Using TiCl4 as Dehydrating Agent: A Concise Furan Synthesis from α‐Haloketones and β‐Dicarbonyl Compounds. Available from: [Link]

• Discussion Forum. How do aromatic aldehydes and ketones react in electrophilic substitution, and what role does the carbonyl group play in directing the substitution on the aromatic ring? Available from: [Link]

• YouTube. synthesis of thiazoles. Available from: [Link]

• CUTM Courseware. Thiazole is an aromatic five membered heterocyclic compound having sulphur and ní- trogen at 1 and 3 position. Available from: [Link]

• JoVE. Video: Reactions of α-Halocarbonyl Compounds: Nucleophilic Substitution. Available from: [Link]

• University of Pretoria. Nucleophilic substitution reactions of α-haloketones: A computational study. Available from: [Link]

• YouTube. alpha-halogenation of ketones. Available from: [Link]

• Organic Chemistry Portal. Furan synthesis. Available from: [Link]

• Chemistry LibreTexts. 19.4: Nucleophilic Addition Reactions of Aldehydes and Ketones. Available from: [Link]

• Quora. Which are more reactive, alkyl ketones or aromatic aldehydes? Available from: [Link]

• The Journal of Organic Chemistry. Intermediates in the Paal-Knorr Synthesis of Furans. Available from: [Link]

• Chemistry Steps. Keto Enol Tautomerization. Available from: [Link]

• MSU chemistry. Aromatic Reactivity. Available from: [Link]

• Master Organic Chemistry. Keto-Enol Tautomerism : Key Points. Available from: [Link]

• YouTube. Assessing the Reactivity of Aldehydes and Ketones. Available from: [Link]

• Jack Westin. Keto Enol Tautomerism Of Monosaccharides - Carbohydrates Organic - MCAT Content. Available from: [Link]

• Chemistry LibreTexts. Kinetics of Nucleophilic Substitution Reactions. Available from: [Link]

• Chemistry LibreTexts. 3.6: Keto-Enol Tautomerism. Available from: [Link]

• Master Organic Chemistry. Halogenation Of Ketones via Enols. Available from: [Link]

• Fiveable. Alpha Halogenation of Aldehydes and Ketones | Organic Chemistry Class Notes. Available from: [Link]

• YouTube. Nucleophilic Substitution Reaction (SN2) on alpha halo-ketone.. Available from: [Link]

• PrepChem.com. Synthesis of (Z)-4-bromo-2-methoxyimino-3-oxo-butyric acid. Available from: [Link]

• Google Patents. WO2003045899A1 - An improved process for manufacture of 4-bromo-2-oxyimino butyric acid and its derivatives.

• ResearchGate. Synthesis of 3-bromo-4-isobutyloxyphenyl carbothioamide. Available from: [Link]

• MDPI. Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. Available from: [Link]

Sources

• 1. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. quora.com [quora.com]
• 5. synarchive.com [synarchive.com]
• 6. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 7. youtube.com [youtube.com]
• 8. Keto Enol Tautomerization - Chemistry Steps [chemistrysteps.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. jackwestin.com [jackwestin.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. youtube.com [youtube.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. 3-BROMO-4-(4-CHLORO-PHENYL)-4-OXO-BUTYRIC ACID synthesis - chemicalbook [chemicalbook.com]
• 15. prepchem.com [prepchem.com]
• 16. WO2003045899A1 - An improved process for manufacture of 4-bromo-2-oxyimino butyric acid and its derivatives - Google Patents [patents.google.com]
• 17. alfa-chemistry.com [alfa-chemistry.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. researchgate.net [researchgate.net]

A Comparative Crystallographic Guide to 3-Bromo-4-oxo-4-thiophen-2-yl-butyric Acid Derivatives: From Molecular Conformation to Supramolecular Architecture

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Structural Imperative in Thiophene-Based Drug Discovery

Thiophene-containing compounds represent a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents. Their utility stems from the thiophene ring's ability to act as a bioisostere for a phenyl group, while possessing distinct electronic properties and metabolic profiles.[1] Derivatives of this scaffold have demonstrated a wide spectrum of biological activities, including antimicrobial, enzyme inhibitory, and anticancer effects.[2][3][4] The specific compound class, 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid and its analogs, are of particular interest as functionalized synthons for creating more complex molecules with potential therapeutic value.

For drug development professionals, understanding the precise three-dimensional arrangement of atoms within these molecules is not an academic exercise; it is a prerequisite for rational drug design. While spectroscopic methods like NMR and IR provide crucial data on atomic connectivity and functional groups, only single-crystal X-ray crystallography can deliver an unambiguous determination of the molecular structure, including bond lengths, bond angles, stereochemistry, and the subtle interplay of intermolecular forces that govern crystal packing.[5][6] This guide provides a comparative analysis of the crystallographic features of derivatives of the title compound, demonstrating how subtle changes in chemical structure can profoundly influence molecular conformation and solid-state architecture, ultimately impacting the compound's physicochemical properties and biological function.

Synthesis and Generation of High-Quality Single Crystals

The journey to a crystal structure begins with the synthesis of the target compound and the subsequent growth of diffraction-quality single crystals. The latter step is often the most significant bottleneck in small molecule crystallography.[7]

General Synthetic Approach

The synthesis of thiophene-based butyric acid derivatives can be achieved through various established organic chemistry routes. A common strategy involves the Michael addition of a nucleophile to a thiophene-containing α,β-unsaturated ketone. For instance, the synthesis of a complex derivative, dimethyl 4′-bromo-3-oxo-5-(thiophen-2-yl)-3,4,5,6-tetrahydro-[1,1′-biphenyl]-2,4-dicarboxylate, was achieved by reacting 1-(4-bromophenyl)-3-(thiophen-2-yl)prop-2-en-1-one with dimethyl-1,3-acetonedicarboxylate in the presence of a base catalyst.[8]

The Art and Science of Crystallization

Obtaining a single crystal suitable for X-ray diffraction requires inducing molecules to slowly transition from the disordered state of a solution to a highly ordered, repeating lattice.[7]

Key Insight: The choice of solvent is critical. A suitable solvent system is one in which the compound is sparingly soluble. This allows for slow crystal growth, which is essential for minimizing defects in the crystal lattice. For many organic molecules like the thiophene derivatives discussed here, common techniques include:

• Slow Evaporation: The compound is dissolved in a suitable solvent or solvent mixture (e.g., ethanol/water), and the solvent is allowed to evaporate slowly over days or weeks.[6]

• Vapor Diffusion: A solution of the compound in a volatile solvent is placed in a sealed container with a less volatile "anti-solvent" in which the compound is insoluble. The slow diffusion of the anti-solvent into the primary solution reduces the compound's solubility, promoting crystallization.[7]

• Cooling Crystallization: A saturated solution of the compound is prepared at an elevated temperature and then slowly cooled, causing the solubility to decrease and crystals to form.

Comparative Crystallographic Analysis: A Tale of Two Derivatives

To illustrate how functional group modifications impact crystal structure, we compare the crystallographic data of two distinct thiophene derivatives. While a complete dataset for the parent 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is not publicly available, analysis of its more complex analogs provides deeper insight into the structure-property relationships governing this class of compounds.

Here, we present a comparison between a complex biphenyl derivative (Compound A ) and a simpler acrylonitrile derivative (Compound B ).[8][9]

Feature	Compound A	Compound B
Full Name	Dimethyl 4′-bromo-3-oxo-5-(thiophen-2-yl)-3,4,5,6-tetrahydro-[1,1′-biphenyl]-2,4-dicarboxylate[8]	(E)-3-(4-Bromo-5-methylthiophen-2-yl)acrylonitrile[9]
Molecular Formula	C₂₀H₁₇BrO₅S	C₈H₆BrNS
Crystal System	Monoclinic	Orthorhombic
Space Group	P2₁/n	Pna2₁
Key Structural Feature	Non-planar cyclohexene central ring	Planar molecule (except methyl H)
Dominant Intermolecular Interactions	C—H⋯S hydrogen bonds, C—H⋯π interactions, van der Waals forces.[8]	C—H⋯N interactions forming ribbons.[9]
Supramolecular Motif	Ribbons formed along the b-axis direction.[8]	Herringbone pattern forming layered structures.[9]

Impact on Molecular Geometry

The most apparent difference lies in the overall molecular conformation. Compound B is largely planar, a common feature for conjugated systems. In contrast, the central cyclohexene ring in Compound A adopts a non-planar conformation.[8][9] This deviation from planarity is a direct result of the saturated carbon centers in the ring. The specific torsion angles within this ring dictate the spatial orientation of the bulky thiophene and bromophenyl substituents, which is critical for how the molecule can interact with a biological target.

Comparison of Intermolecular Interactions and Crystal Packing

The nature of the functional groups directly dictates the types of non-covalent interactions that guide the crystal's assembly.

• In Compound A , the structure is stabilized by a network of weak C—H⋯S and C—H⋯π interactions.[8] The sulfur atom of the thiophene ring acts as a hydrogen bond acceptor, a common and important interaction in sulfur-containing heterocycles. These interactions link molecules into ribbons.

• In Compound B , the presence of the nitrile group (–C≡N) introduces a strong hydrogen bond acceptor. This leads to the formation of C—H⋯N interactions, which are the primary force linking the molecules into ribbons. These ribbons then pack in a distinctive herringbone pattern.[9]

Expert Insight: The comparison highlights a fundamental principle: substituting functional groups does more than alter electronic properties; it fundamentally changes the primary intermolecular forces. The switch from C—H⋯S/π interactions in A to stronger C—H⋯N interactions in B results in a completely different supramolecular arrangement (simple ribbons vs. packed herringbone layers). This can have significant consequences for material properties like solubility and melting point.

Connecting Structure to Activity: The SAR Perspective

Structure-Activity Relationship (SAR) studies aim to connect a molecule's structure to its biological activity.[10] X-ray crystallography is the ultimate tool in SAR, as it reveals the precise conformation and interaction points of a molecule.

For thiophene derivatives, which often target enzymes or cellular receptors, the crystallographically determined structure can explain observed activity.[2][10] For example:

• Conformational Rigidity: A rigid conformation, locked in place by intramolecular hydrogen bonds, might perfectly fit into the active site of an enzyme, leading to high potency.

• Hydrogen Bonding Potential: The specific arrangement of hydrogen bond donors and acceptors (like the keto-oxygen, carboxylic acid, or thiophene sulfur) observed in the crystal structure can be mapped to predict potential interactions with amino acid residues in a protein target.

• Influence of Substituents: The addition of a group, as seen in Compound A , not only changes the molecular shape but also its electronic distribution. This can influence its ability to participate in crucial π-stacking or halogen-bonding interactions with a receptor, a key consideration in modern drug design.[11]

The observed C—H⋯S interactions in Compound A and C—H⋯N interactions in Compound B provide a blueprint for how these molecules might interact with biological macromolecules.[8][9]

Detailed Experimental Protocols

Trustworthy protocols are self-validating systems. The following sections provide detailed, step-by-step methodologies based on published literature.

Protocol 1: Synthesis of a Thiophene Derivative

This protocol is adapted from the synthesis of Compound A .[8]

• Reactant Preparation: In a 50 mL round-bottom flask, dissolve 1-(4-bromophenyl)-3-(thiophen-2-yl)prop-2-en-1-one (5.2 mmol) and dimethyl-1,3-acetonedicarboxylate (5.2 mmol) in 30 mL of methanol.

• Initiation: Stir the solution for 10 minutes at room temperature to ensure homogeneity.

• Catalysis: Add 3 drops of N-methylpiperazine to the mixture. Causality Note: The organic base catalyzes the Michael addition reaction.

• Reaction: Heat the mixture for 20 minutes at 318–323 K (45-50 °C) and then continue stirring for 48 hours at room temperature to allow the reaction to proceed to completion.

• Workup & Isolation: Reduce the solvent volume by approximately 20 mL using a rotary evaporator. Allow the concentrated mixture to stand overnight.

• Purification: The precipitated crystals are separated by vacuum filtration and recrystallized from an ethanol/water (1:1) solution to yield the purified product.

Protocol 2: Single-Crystal X-ray Diffraction and Analysis

This is a generalized protocol for small molecule crystallography, integrating best practices from multiple authoritative sources.[6][7][12][13]

• Crystal Selection and Mounting:

  • Under a polarized light microscope, select a single, well-formed crystal with sharp edges and no visible cracks or defects. The ideal size is typically 0.1-0.4 mm in each dimension.

  • Carefully pick up the selected crystal using a cryoloop or a glass fiber coated with a small amount of paratone oil or inert grease.

  • Mount the crystal onto a goniometer head. Expertise Note: The oil helps protect the crystal from atmospheric moisture and facilitates flash-cooling.

  • If data is to be collected at low temperature (typically 100 K), flash-cool the crystal by placing it directly into a stream of cold nitrogen gas. This minimizes atomic thermal motion and can protect the crystal from radiation damage.

• Data Collection:

  • Mount the goniometer head onto the X-ray diffractometer.

  • Perform an initial screening to determine the crystal quality and obtain a preliminary unit cell.[7] The diffraction spots should be sharp and spherical, not streaky.

  • Based on the unit cell and crystal symmetry (Bravais lattice), devise a data collection strategy to measure the intensities of a complete and redundant set of unique reflections. Modern diffractometers automate this process.

  • Collect the full diffraction dataset. This involves rotating the crystal in the X-ray beam and recording the diffraction pattern on a detector over a series of frames.[12]

• Data Processing and Structure Solution:

  • Integrate the raw diffraction images to determine the intensity of each reflection.

  • Apply corrections for various experimental factors (e.g., Lorentz-polarization, absorption).

  • Determine the space group and solve the structure. For small molecules, this is typically achieved using "direct methods," which are computational algorithms that determine the phases of the reflections.[13] This process yields an initial electron density map.

• Structure Refinement:

  • Assign atoms to the peaks in the electron density map to build an initial molecular model.

  • Refine the model by using a least-squares algorithm to adjust atomic positions, and thermal parameters to best fit the calculated diffraction data to the experimental data.

  • Locate and add hydrogen atoms to the model, typically placed in calculated positions.

  • Continue refinement until the model converges, as indicated by stable R-factors (a measure of the agreement between the model and the data) and a featureless difference electron density map. The final result is a complete 3D model of the molecule in the crystal.

Visualizing Workflows and Relationships

To clarify the logical flow of the crystallographic process and its scientific implications, the following diagrams are provided.

Caption: Experimental workflow from synthesis to structural analysis.

Caption: Relationship between chemical structure and biological function.

Conclusion

The X-ray crystallographic analysis of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid derivatives provides indispensable insights for medicinal chemistry and materials science. This guide has demonstrated that even minor alterations to the molecular scaffold can induce significant changes in both the molecule's preferred conformation and the network of intermolecular interactions that define its solid-state structure. By comparing different derivatives, we can begin to formulate a predictive understanding of how specific functional groups direct supramolecular assembly. For drug development professionals, this detailed structural knowledge is paramount, forming the foundation for understanding structure-activity relationships, optimizing lead compounds, and ultimately designing more effective and specific therapeutic agents.

References

• Springer Nature Experiments. (n.d.). X-ray Diffraction Protocols and Methods. Springer Nature. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Results for "Single Crystal X-ray Diffraction". Springer Nature. Retrieved from [Link]

• Excillum. (n.d.). Small molecule crystallography. Excillum AB. Retrieved from [Link]

• Indian Chemical Society. (2021). Preliminary understanding of experiments on single crystal X-ray crystallography. Journal of the Indian Chemical Society. Retrieved from [Link]

• Akkurt, M., et al. (2023). Crystal structure and Hirshfeld surface analysis of dimethyl 4′-bromo-3-oxo-5-(thiophen-2-yl)-3,4,5,6-tetrahydro-[1,1′-biphenyl]-2,4-dicarboxylate. Acta Crystallographica Section E: Crystallographic Communications, 79(Pt 2), 158–163. Retrieved from [Link]

• El-Hiti, G. A., et al. (2013). (E)-3-(4-Bromo-5-methylthiophen-2-yl)acrylonitrile. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 8), o1385. Retrieved from [Link]

• ResearchGate. (n.d.). X-Ray crystal structure of compound 4. Retrieved from [Link]

• PubChem. (n.d.). 3-bromo-4-oxo-4-thiophen-2-yl-butyric acid. National Center for Biotechnology Information. Retrieved from [Link]

• CCDC. (n.d.). The Largest Curated Crystal Structure Database. Cambridge Crystallographic Data Centre. Retrieved from [Link]

• Akgul, O., et al. (2019). Synthesis and characterization of novel substituted thiophene derivatives and discovery of their carbonic anhydrase and acetylcholinesterase inhibition effects. Journal of Biochemical and Molecular Toxicology, 33(3), e22261. Retrieved from [Link]

• Al-Abdullah, E. S., et al. (2016). Antimicrobial Activity of Some Novel Armed Thiophene Derivatives and Petra/Osiris/Molinspiration (POM) Analyses. Molecules, 21(2), 224. Retrieved from [Link]

• Wikipedia. (n.d.). Thiophene. Retrieved from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiophene. Retrieved from [Link]

• Channar, P. A., et al. (2015). Antimicrobial Activity of Some Thiourea Derivatives and Their Nickel and Copper Complexes. Molecules, 20(4), 6678–6693. Retrieved from [Link]

• ResearchGate. (2019). Synthesis and Characterization of the Novel Thiophene Derivatives. Retrieved from [Link]

• ResearchGate. (2013). (E)-3-(4-Bromo-5-methylthiophen-2-yl)acrylonitrile. Retrieved from [Link]

• Google Patents. (n.d.). EP0824532A1 - Synthesis of (s)-3-(2-thienylthio) butyric acid and analogs.

• CCDC. (n.d.). Access Structures. Cambridge Crystallographic Data Centre. Retrieved from [Link]

• Yang, Y., et al. (2019). Antibacterial activity and mechanism of action of a thiophenyl substituted pyrimidine derivative. RSC Advances, 9(16), 8963–8970. Retrieved from [Link]

• Hartnett, M. E., et al. (2013). Synthesis and structure-activity relationships of 2-amino-3-carboxy-4-phenylthiophenes as novel atypical protein kinase C inhibitors. Bioorganic & Medicinal Chemistry Letters, 23(9), 2608–2612. Retrieved from [Link]

• Fadda, A. A. (2004). The Use of 4-(3,4-Dichlorophenyl)-4-Oxo-2-(4-Antipyrinyl)-Butanoic Acid in the Preparation of Some New Heterocyclic Compounds With Expected Biological Activity. Molecules, 9(10), 844–853. Retrieved from [Link]

• ResearchGate. (2016). (PDF) Antimicrobial Activity of Some Novel Armed Thiophene Derivatives and Petra/Osiris/Molinspiration (POM) Analyses. Retrieved from [Link]

• Li, L., et al. (2015). Synthesis and Structure-Activity Relationship of Boronic Acid Bioisosteres of Combretastatin A-4 as Anticancer Agents. Journal of Medicinal Chemistry, 58(2), 794–805. Retrieved from [Link]

• ChemWhat. (n.d.). 3-BROMO-4-OXO-4-THIEN-2-YLBUTANOIC ACID CAS#: 53515-21-2. Retrieved from [Link]

• Guo, Z., et al. (1993). Structure-activity relationships of arylalkyl isothiocyanates for the inhibition of 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone metabolism and the modulation of xenobiotic-metabolizing enzymes in rats and mice. Carcinogenesis, 14(6), 1167–1173. Retrieved from [Link]

• Absalom, N. L., et al. (2012). Structure-activity relationship studies of sulfonylpiperazine analogs as novel negative allosteric modulators of human neuronal nicotinic receptors. Bioorganic & Medicinal Chemistry Letters, 22(1), 583–587. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Structure-Activity Relationships of Tiazofurin Analogs: Synthesis and Computational Studies of 4′-Thio Derivatives of Thiophenfurin and Furanfurin. Retrieved from [Link]

Sources

• 1. Thiophene - Wikipedia [en.wikipedia.org]
• 2. Synthesis and characterization of novel substituted thiophene derivatives and discovery of their carbonic anhydrase and acetylcholinesterase inhibition effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Antibacterial activity and mechanism of action of a thiophenyl substituted pyrimidine derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rigaku.com [rigaku.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. indianchemicalsociety.com [indianchemicalsociety.com]
• 8. Crystal structure and Hirshfeld surface analysis of dimethyl 4′-bromo-3-oxo-5-(thio­phen-2-yl)-3,4,5,6-tetra­hydro-[1,1′-biphen­yl]-2,4-di­carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 9. (E)-3-(4-Bromo-5-methyl­thio­phen-2-yl)acrylo­nitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis and structure-activity relationships of 2-amino-3-carboxy-4-phenylthiophenes as novel atypical protein kinase C inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis and Structure-Activity Relationship of Boronic Acid Bioisosteres of Combretastatin A-4 as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. X-ray Diffraction Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 13. Results for "Single Crystal X-ray Diffraction" | Springer Nature Experiments [experiments.springernature.com]

A Comparative Guide to 3-Bromo-4-oxo-4-thiophen-2-yl-butyric Acid as a Reference Standard in Ticagrelor Quality Control

In the landscape of pharmaceutical quality control, the purity of an active pharmaceutical ingredient (API) is paramount. For a widely-prescribed antiplatelet agent like Ticagrelor, ensuring the absence or stringent control of process-related impurities and degradation products is a critical determinant of its safety and efficacy. This guide provides an in-depth technical comparison of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid, a potential process impurity of Ticagrelor, as a reference standard against other known impurities. We will delve into the analytical methodologies, supporting data, and the rationale behind the selection and qualification of such standards, offering a comprehensive resource for researchers, scientists, and drug development professionals.

The Critical Role of Reference Standards in Pharmaceutical Analysis

A reference standard is a highly purified compound that is used as a benchmark for the qualitative and quantitative analysis of a substance.[1] In the context of API manufacturing, reference standards for impurities are indispensable for:

• Peak Identification: Confirming the identity of impurity peaks in a chromatographic run of a drug substance.

• Method Validation: Establishing the specificity, linearity, accuracy, and precision of analytical methods.

• Quantification: Accurately determining the concentration of impurities in the API.

• Stability Studies: Monitoring the formation of degradation products over time.

The use of well-characterized reference standards is mandated by regulatory bodies worldwide to ensure the quality and consistency of pharmaceutical products.[2]

Profile of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric Acid

3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is a potential process-related impurity in the synthesis of Ticagrelor.[3][4] Its structure, featuring a thiophene ring, a ketone, and a carboxylic acid functional group, along with a bromine substituent, makes it a molecule of interest in the quality control of Ticagrelor.

Chemical Properties:

Property	Value
CAS Number	53515-21-2
Molecular Formula	C₈H₇BrO₃S
Molecular Weight	263.12 g/mol

The presence of this impurity, even in trace amounts, can have implications for the safety and stability of the final drug product. Therefore, having a well-characterized reference standard of this compound is crucial for its effective monitoring.

Comparative Analysis with Other Ticagrelor Impurities

To provide a comprehensive understanding of the role of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid as a reference standard, it is essential to compare it with other known impurities of Ticagrelor. The following table summarizes the key characteristics of our target compound and other selected Ticagrelor impurities.

Reference Standard	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Type of Impurity
3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid	53515-21-2	C₈H₇BrO₃S	263.12	Process-related
Ticagrelor EP Impurity A [5]	1251765-07-7	C₁₄H₂₂N₆O₄S	370.43	Process-related
Ticagrelor EP Impurity C [6]	1616703-93-5	C₂₅H₃₀F₂N₆O₅S	564.62	Process-related
Ticagrelor EP Impurity D [7]	274693-26-4	C₂₆H₃₂F₂N₆O₄S	562.64	Process-related

This comparison highlights the diversity of structures among Ticagrelor impurities, each presenting unique analytical challenges. The choice of an appropriate reference standard is therefore critical for the development of a robust, stability-indicating analytical method capable of resolving all potential impurities from the API and from each other.

Experimental Protocols for Impurity Profiling

A robust analytical method is the cornerstone of effective impurity profiling. High-Performance Liquid Chromatography (HPLC) with UV detection is the most common technique for the analysis of Ticagrelor and its impurities.[8][9]

Recommended HPLC Method for Ticagrelor Impurity Profiling

This protocol is a representative method based on published literature for the separation of Ticagrelor and its impurities.[8][9][10]

1. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm particle size)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: Acetonitrile

• Gradient Program:

  • 0-5 min: 10% B

  • 5-25 min: 10-90% B (linear gradient)

  • 25-30 min: 90% B

  • 30.1-35 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 254 nm

• Column Temperature: 30 °C

• Injection Volume: 10 µL

2. Standard and Sample Preparation:

• Reference Standard Stock Solution (for each impurity): Accurately weigh about 5 mg of each reference standard and dissolve in a suitable solvent (e.g., methanol or acetonitrile) to a final concentration of 100 µg/mL.

• Working Standard Solution: Dilute the stock solutions to a final concentration of approximately 1 µg/mL.

• Sample Solution (Ticagrelor API): Accurately weigh about 50 mg of the Ticagrelor API and dissolve in the solvent to a final concentration of 1 mg/mL.

3. System Suitability:

Before sample analysis, inject the working standard solution multiple times to ensure the system is suitable for the analysis. Key parameters to monitor include:

• Tailing factor: Should be less than 2.0 for all peaks.

• Theoretical plates: Should be greater than 2000 for all peaks.

• Resolution: The resolution between any two adjacent peaks should be greater than 1.5.

4. Analysis and Data Interpretation:

Inject the sample solution and identify the impurity peaks by comparing their retention times with those of the reference standards. The concentration of each impurity can be calculated using the peak area and the response factor of the corresponding reference standard.

Workflow for Reference Standard Qualification

The qualification of a new batch of a reference standard is a critical process to ensure its suitability for its intended use.

Relationship between Ticagrelor and its Impurities

Conclusion

The effective control of impurities is a non-negotiable aspect of pharmaceutical manufacturing. 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid, as a potential impurity in Ticagrelor synthesis, requires a well-characterized reference standard for its accurate identification and quantification. This guide has provided a comparative overview of this compound alongside other known Ticagrelor impurities, offering a framework for the development and validation of analytical methods for impurity profiling. By adhering to rigorous scientific principles and regulatory guidelines in the qualification and use of reference standards, pharmaceutical scientists can ensure the quality, safety, and efficacy of life-saving medicines like Ticagrelor.

References

Sources

• 1. synthinkchemicals.com [synthinkchemicals.com]
• 2. Method Development, Validation and Impurity Profiling of Ticagrelor by Acid Degradation Method | Semantic Scholar [semanticscholar.org]
• 3. jocpr.com [jocpr.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Ticagrelor EP Impurity A | 1251765-07-7 | SynZeal [synzeal.com]
• 6. Ticagrelor EP Impurity C | 1616703-93-5 | SynZeal [synzeal.com]
• 7. Ticagrelor EP Impurity D | 274693-26-4 | SynZeal [synzeal.com]
• 8. walshmedicalmedia.com [walshmedicalmedia.com]
• 9. sphinxsai.com [sphinxsai.com]
• 10. Identification of the major degradation pathways of ticagrelor - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Characterization of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid and its Alternatives

For researchers, scientists, and drug development professionals, the precise characterization of novel chemical entities is paramount. This guide provides an in-depth technical comparison of the characterization data for 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid, a potentially valuable building block in medicinal chemistry. Due to the limited availability of public experimental data for this specific compound, this guide will leverage established spectroscopic principles and data from closely related analogs to present a comprehensive and predictive analysis. We will compare its expected characteristics with its non-brominated precursor, 4-Oxo-4-thiophen-2-yl-butyric acid, and a phenyl-substituted analog, 3-Bromo-4-oxo-4-phenylbutanoic acid, to highlight the influence of key structural modifications.

Introduction to 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid (MW: 263.12 g/mol , Formula: C₈H₇BrO₃S) is a bifunctional molecule incorporating a thiophene ring, a carboxylic acid, and an α-bromo ketone.[1] This combination of functional groups makes it a versatile intermediate for the synthesis of more complex molecules, particularly in the development of novel therapeutics. The thiophene moiety is a common scaffold in medicinal chemistry, and the α-bromo ketone provides a reactive handle for various nucleophilic substitution and cyclization reactions. The carboxylic acid offers a point for amide bond formation or other derivatizations. Understanding its detailed chemical signature is crucial for its effective utilization in synthetic workflows.

Comparative Physicochemical and Spectroscopic Data

The introduction of a bromine atom at the alpha position to the ketone is expected to significantly influence the molecule's reactivity and its spectroscopic properties. The following table summarizes the predicted and known characterization data for our target compound and its selected alternatives.

Property	3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid (Predicted)	4-Oxo-4-thiophen-2-yl-butyric acid (Known)	3-Bromo-4-oxo-4-phenylbutanoic acid (Known)
CAS Number	53515-21-2[1]	4653-08-1	53515-22-3
Molecular Formula	C₈H₇BrO₃S[1]	C₈H₈O₃S	C₁₀H₉BrO₃
Molecular Weight	263.12 g/mol [1]	184.21 g/mol	257.08 g/mol
Melting Point	Not available	118-121 °C	Not available
¹H NMR (ppm)	Thiophene-H: ~7.2-8.0, CH(Br): ~5.0, CH₂: ~3.5, COOH: ~12.0	Thiophene-H: ~7.1-7.8, CH₂ (adjacent to CO): ~3.3, CH₂ (adjacent to COOH): ~2.8, COOH: ~12.0	Phenyl-H: ~7.5-8.0, CH(Br): ~5.2, CH₂: ~3.6, COOH: ~12.0
¹³C NMR (ppm)	C=O (ketone): ~190, C=O (acid): ~175, Thiophene-C: ~128-145, CH(Br): ~45, CH₂: ~35	C=O (ketone): ~192, C=O (acid): ~178, Thiophene-C: ~128-144, CH₂ (adjacent to CO): ~34, CH₂ (adjacent to COOH): ~28	C=O (ketone): ~191, C=O (acid): ~174, Phenyl-C: ~128-134, CH(Br): ~46, CH₂: ~36
IR (cm⁻¹)	OH (acid): 3300-2500 (broad), C=O (ketone): ~1680, C=O (acid): ~1710, C-Br: ~600-700	OH (acid): 3300-2500 (broad), C=O (ketone): ~1665, C=O (acid): ~1700	OH (acid): 3300-2500 (broad), C=O (ketone): ~1685, C=O (acid): ~1715, C-Br: ~600-700
Mass Spec (m/z)	[M]+•, [M+2]+• isotopic pattern for Br, fragments from loss of Br, COOH, and thiophene ring	[M]+•, fragments from cleavage of the butyric acid chain	[M]+•, [M+2]+• isotopic pattern for Br, fragments from loss of Br, COOH, and phenyl ring

In-Depth Spectroscopic Analysis: A Predictive Approach

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is predicted to be highly informative. The thiophene protons will appear in the aromatic region, typically between 7.2 and 8.0 ppm, with coupling patterns characteristic of a 2-substituted thiophene ring. The most downfield of these will likely be the proton at the 5-position of the thiophene ring due to its proximity to the electron-withdrawing carbonyl group. The methine proton alpha to the bromine atom (CHBr) is expected to be a doublet of doublets around 5.0 ppm, significantly downfield due to the deshielding effects of both the bromine and the adjacent carbonyl group. The methylene protons (CH₂) of the butyric acid chain will likely appear as a multiplet around 3.5 ppm. The acidic proton of the carboxylic acid will be a broad singlet, typically far downfield around 12.0 ppm, and its presence can be confirmed by D₂O exchange.

¹³C NMR: The carbon NMR will show distinct signals for the two carbonyl carbons: the ketone carbonyl around 190 ppm and the carboxylic acid carbonyl around 175 ppm. The carbons of the thiophene ring will resonate in the 128-145 ppm region. The carbon bearing the bromine (CHBr) is predicted to be around 45 ppm, while the methylene carbon (CH₂) will be at approximately 35 ppm.

Infrared (IR) Spectroscopy

The IR spectrum will be dominated by absorptions from the carbonyl and hydroxyl groups. A very broad band from 3300 to 2500 cm⁻¹ is characteristic of the O-H stretch of the carboxylic acid dimer.[2] The C=O stretching region will show two distinct peaks: one for the conjugated ketone at approximately 1680 cm⁻¹ and another for the carboxylic acid at around 1710 cm⁻¹.[3] The presence of the C-Br bond will give rise to a moderate absorption in the fingerprint region, typically between 600 and 700 cm⁻¹.

Mass Spectrometry (MS)

The mass spectrum will be a key tool for confirming the molecular weight and elemental composition. A crucial feature will be the presence of two molecular ion peaks ([M]+• and [M+2]+•) of nearly equal intensity, which is the characteristic isotopic signature of a bromine-containing compound.[4] Fragmentation patterns are expected to include the loss of a bromine radical (M-79/81), the carboxylic acid group (M-45), and cleavage of the butyric acid chain.

Experimental Protocols

The following are detailed, step-by-step methodologies for the characterization of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid.

Synthesis of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

This protocol is adapted from general procedures for the α-bromination of ketones.[5]

• Dissolution: Dissolve 4-oxo-4-thiophen-2-yl-butyric acid (1.0 eq) in glacial acetic acid (5 mL per gram of starting material).

• Bromination: To the stirred solution, add bromine (1.05 eq) dropwise at room temperature. The disappearance of the bromine color indicates the progress of the reaction.

• Reaction Monitoring: Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Pour the reaction mixture into ice-water to precipitate the product.

• Purification: Collect the solid by filtration, wash with cold water, and recrystallize from an appropriate solvent (e.g., ethanol/water) to yield the pure product.

NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• ¹H NMR Acquisition: Acquire the spectrum on a 400 MHz or higher spectrometer. Use a sufficient number of scans to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A longer acquisition time will be necessary due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data (Fourier transform, phase correction, and baseline correction) to obtain the final spectra.

IR Spectroscopy

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the solid sample with dry KBr powder and pressing it into a thin disk. Alternatively, use an Attenuated Total Reflectance (ATR) accessory.

• Spectrum Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and compare them to known values for the functional groups present.

Mass Spectrometry

• Sample Introduction: Introduce the sample into the mass spectrometer via a suitable ionization method, such as Electrospray Ionization (ESI) or Electron Impact (EI).

• Mass Analysis: Acquire the mass spectrum, ensuring to scan a mass range that includes the expected molecular ion.

• Data Interpretation: Analyze the molecular ion peaks, including the isotopic pattern for bromine, and the major fragmentation peaks to confirm the structure.

Visualizing the Characterization Workflow

The following diagram illustrates a typical workflow for the synthesis and characterization of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid.

Caption: Workflow for the synthesis and characterization of the target compound.

Structural Comparison of the Analyzed Compounds

The following diagram illustrates the chemical structures of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid and its selected alternatives for a clear visual comparison.

Caption: Chemical structures of the target compound and its alternatives.

Conclusion

While experimental data for 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid remains scarce in the public domain, a comprehensive characterization profile can be reliably predicted based on the well-established principles of spectroscopy and by comparison with analogous structures. This guide provides a robust framework for researchers to synthesize, purify, and characterize this promising chemical intermediate. The provided protocols and predictive data serve as a valuable resource for those looking to incorporate this and similar molecules into their drug discovery and development pipelines, ensuring a high degree of confidence in the identity and purity of their materials.

References

• UCLA Chemistry & Biochemistry. (n.d.). IR Spectroscopy Tutorial: Carboxylic Acids. Retrieved from [Link]

• ChemWhat. (n.d.). 3-BROMO-4-OXO-4-THIEN-2-YLBUTANOIC ACID CAS#: 53515-21-2. Retrieved from [Link]

• Stenutz, R. (n.d.). NMR chemical shift prediction of thiophenes. Retrieved from [Link]

• Save My Exams. (2023, September 24). Mass Spectrometry (MS) Fragmentation Patterns (HL). Retrieved from [Link]

• Smith, B. C. (2018, January 1). The C=O Bond, Part III: Carboxylic Acids. Spectroscopy Online. Retrieved from [Link]

• St. Paul's Cathedral Mission College. (n.d.). INFRARED SPECTROSCOPY. Retrieved from [Link]

• Welsch, T., & Zwiener, C. (2019). Selective detection of unknown organic bromine compounds and quantification potentiality by negative-ion electrospray ionization mass spectrometry with induced in-source fragmentation. Journal of Environmental Science and Health, Part A, 54(14), 1436-1443. [Link]

• LibreTexts. (2022, September 24). 21.10: Spectroscopy of Carboxylic Acid Derivatives. Retrieved from [Link]

• LibreTexts. (2014, August 6). 5.2 Mass Spectrometry. Retrieved from [Link]

• ResearchGate. (n.d.). 1 H NMR Chemical Shift Values (δppm) for the Thiophene Proton of.... Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). Advanced Organic Chemistry: Mass spectrum of 1-bromo-2-methylpropane. Retrieved from [Link]

• Chem Help ASAP. (2022, November 22). mass spectrum & fragmentation of 1-bromobutane [Video]. YouTube. [Link]

• Supplementary Information. (n.d.). Instrumentation. Retrieved from [Link]

• ResearchGate. (n.d.). Comparison of the n.m.r. proton shifts of some thiophenes and the corresponding suiphones.... Retrieved from [Link]

• Al-Hussain, S. A., El-Gazzar, A. A., & Al-Thaqafy, H. S. (2018). Crystal structure and Hirshfeld surface analysis of dimethyl 4′-bromo-3-oxo-5-(thiophen-2-yl)-3,4,5,6-tetrahydro-[1,1′-biphenyl]-2,4-dicarboxylate. Acta Crystallographica Section E: Crystallographic Communications, 74(Pt 10), 1481–1485. [Link]

• LibreTexts. (2022, September 24). 22.3: Alpha Halogenation of Aldehydes and Ketones. Retrieved from [Link]

• De Kimpe, N., & De Vleeschauwer, M. (2020). Synthetic Access to Aromatic α-Haloketones. Molecules, 25(11), 2639. [Link]

• PubChem. (n.d.). 3-Bromo-2-ethyl-4-oxobutanoic acid. Retrieved from [Link]

• LibreTexts. (2023, March 9). 22.3: Alpha Halogenation of Aldehydes and Ketones. Retrieved from [Link]

• PubChem. (n.d.). 3-Bromo-2-oxobutanoic acid. Retrieved from [Link]

• PubChemLite. (n.d.). 3-bromo-4-oxo-4-thiophen-2-yl-butyric acid. Retrieved from [Link]

• SpectraBase. (n.d.). 4-Oxo-4-(2-thienyl)butyric acid - Optional[13C NMR] - Spectrum. Retrieved from [Link]

• Ruble, J. C., & Belema, M. (2018). Large Scale Synthesis of Enantiomerically Pure (S)-3-(4-Bromophenyl)butanoic acid. Organic Syntheses, 95, 328-344. [Link]

• PubChem. (n.d.). Ethyl 3-bromo-4-oxobutanoate. Retrieved from [Link]

• Ashenhurst, J. (n.d.). Halogenation Of Ketones via Enols. Master Organic Chemistry. Retrieved from [Link]

• Campaigne, E., & LeSuer, W. M. (1953). Synthesis of α-Bromoketones. Journal of the American Chemical Society, 75(11), 2728-2729. [Link]

• PubChem. (n.d.). Butanoic acid, 3-bromo-, ethyl ester. Retrieved from [Link]

• Google Patents. (n.d.). WO2003045899A1 - An improved process for manufacture of 4-bromo-2-oxyimino butyric acid and its derivatives.

• ResearchGate. (n.d.). A selective and direct synthesis of 2-bromo-4-alkylthiophenes: Convenient and straightforward approaches for the synthesis of head-to-tail (HT) and tail-to-tail (TT) dihexyl-2,2′-bithiophenes. Retrieved from [Link]

• Google Patents. (n.d.). EP0824532A1 - Synthesis of (s)-3-(2-thienylthio) butyric acid and analogs.

• PubChem. (n.d.). 4-Oxo-4-(p-tolylamino)butanoic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Utility of 4-(4-Bromophenyl)-4-oxo-but-2-enoic acid in synthesis of some important heterocyclic compounds. Retrieved from [Link]

• Supplementary Information. (n.d.). 13C10-4-Oxo-4-phenylbutanoic acid: (13C2) Succinic. Retrieved from [Link]

• PubMed. (n.d.). 2-(3-Bromo-4-meth-oxy-phen-yl)acetic acid. Retrieved from [Link]

Sources

• 1. quora.com [quora.com]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. savemyexams.com [savemyexams.com]
• 5. 22.3 Alpha Halogenation of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

Researchers and professionals in drug development and chemical synthesis handle a vast array of novel compounds. Among these is 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid, a molecule whose specific disposal protocol may not be readily available. This guide provides a comprehensive, step-by-step procedure for its safe handling and disposal, grounded in established principles of laboratory safety and hazardous waste management. The causality behind each step is explained to ensure a deep understanding of the required safety measures.

Hazard Assessment and Triage

Due to the absence of a specific Safety Data Sheet (SDS) for 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid, a conservative approach based on its functional groups is imperative. The molecule contains a brominated organic component, a carboxylic acid, and a ketone, which inform our hazard assessment.

• Halogenated Organic Compound : The presence of bromine classifies this compound as a halogenated organic waste.[1][2] Halogenated solvents and compounds often require specific disposal routes, such as incineration at high temperatures, and should not be mixed with non-halogenated organic waste.[2][3][4]

• Carboxylic Acid : The butyric acid moiety indicates corrosive properties.[5][6] Acids must be segregated from bases, cyanides, and sulfides to prevent violent reactions or the release of toxic gases.[7]

• Reactive Ketone : While not explicitly detailed in the search results, ketones can be reactive, and α-haloketones can be lachrymatory and irritant.

• Potential for High Toxicity : As a novel chemical, it is prudent to handle it as a "particularly hazardous substance," which may include potential carcinogens, reproductive toxins, or substances with a high degree of acute toxicity, warranting additional precautions.[8] The Occupational Safety and Health Administration (OSHA) has stringent regulations for handling known carcinogens, and it is best practice to apply similar caution with unknown substances.[9][10][11]

Quantitative Hazard Summary

Hazard Classification	Basis	Primary Precaution
Halogenated Organic Waste	Presence of Bromine	Segregate from non-halogenated waste.[1][2][12]
Corrosive (Acidic)	Carboxylic Acid Group	Store separately from bases and reactive metals.[7]
Irritant	General properties of similar chemicals	Wear appropriate Personal Protective Equipment (PPE).
Potential High Toxicity	Novel compound status	Handle as a particularly hazardous substance.[8]

Personal Protective Equipment (PPE) and Engineering Controls

Given the hazardous nature of this compound, all handling and disposal procedures must be conducted within a certified chemical fume hood to minimize inhalation exposure.[4]

Mandatory PPE:

• Gloves : Nitrile or neoprene gloves are recommended. Always check the glove manufacturer's chemical resistance guide. Double gloving is advisable.

• Eye Protection : Chemical splash goggles are mandatory. A face shield should be worn over the goggles when handling larger quantities or during procedures with a high risk of splashing.

• Lab Coat : A chemically resistant lab coat must be worn and buttoned.

• Footwear : Closed-toe shoes are required.

Spill Management Protocol

In the event of a spill, the following steps should be taken immediately:

• Evacuate and Alert : Evacuate the immediate area and inform colleagues and the laboratory supervisor.

• Isolate : If safe to do so, prevent the spill from spreading by using absorbent, non-reactive materials like vermiculite or sand. Do not use combustible materials like paper towels for large spills.

• Neutralize (for acidic properties) : For small spills, cautiously neutralize the acidic component with a mild base such as sodium bicarbonate. Be prepared for potential gas evolution.

• Absorb : Once neutralized, absorb the spill with an inert absorbent material.

• Collect and Dispose : Carefully sweep the absorbent material into a designated, labeled hazardous waste container. All materials used for cleanup should be treated as hazardous waste.[13]

• Decontaminate : Clean the spill area with a suitable solvent, followed by soap and water. All decontamination materials should also be disposed of as hazardous waste.

Step-by-Step Disposal Procedure

This protocol ensures that 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid is disposed of in a manner that is safe, compliant with regulations, and environmentally responsible.

Step 1: Waste Segregation at the Point of Generation

Proper segregation is the most critical step in hazardous waste management.[7]

• Primary Waste Stream : All waste containing 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid, whether in solid form or dissolved in a solvent, must be collected in a dedicated "Halogenated Organic Waste" container.[1][2][12]

• Incompatible Wastes : Never mix this acidic, halogenated compound with:

  • Non-halogenated organic waste.[3]

  • Strong bases or oxidizing agents.[7]

  • Aqueous waste streams destined for sink disposal.[14]

Step 2: Container Selection and Labeling

• Container Choice : Use a chemically compatible container, preferably a high-density polyethylene (HDPE) or glass bottle with a secure, screw-top cap.[7] The container must be in good condition and free from leaks.

• Labeling : The waste container must be labeled clearly as soon as the first drop of waste is added.[15] The label must include:

  • The words "Hazardous Waste".[15][16]

  • The full chemical name: "3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid". Avoid abbreviations or chemical formulas.[12]

  • The associated hazards (e.g., "Corrosive," "Toxic," "Halogenated").[7]

  • The date the container was first used and the date it became full.[7]

Step 3: Accumulation in a Satellite Accumulation Area (SAA)

• Location : The labeled waste container should be stored in a designated Satellite Accumulation Area (SAA), which is at or near the point of waste generation and under the control of the laboratory personnel.[7][16][17]

• Secondary Containment : The waste container must be kept in a secondary containment bin to prevent the spread of material in case of a leak.

• Container Management : Keep the waste container closed at all times, except when adding waste.[12] Do not overfill the container; leave at least 10% headspace.

Step 4: Requesting Waste Pickup

Once the waste container is full, or within one year of the accumulation start date for partially filled containers, arrange for its removal by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.[7] Do not transport hazardous waste yourself.[13]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of waste containing 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid.

Caption: Decision workflow for the disposal of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid.

Final Considerations

• Waste Minimization : Whenever possible, plan experiments to minimize the generation of hazardous waste.

• Regulatory Compliance : All hazardous waste disposal is governed by federal and state regulations, such as those from the Environmental Protection Agency (EPA).[17][18] This guide is based on general principles; always consult your institution's specific waste management plan and EHS department for local requirements.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid, protecting themselves, their colleagues, and the environment.

References

• 1910.1003 - 13 Carcinogens (4-Nitrobiphenyl, etc.). Occupational Safety and Health Administration. [Link]

• Cleanroom Waste Disposal Protocol. Auckland Microfab. [Link]

• Carcinogens - Standards. Occupational Safety and Health Administration. [Link]

• Proper Disposal of Hazardous Laboratory Waste Regulations in the United States. AETL. [Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• Carcinogens - Overview. Occupational Safety and Health Administration. [Link]

• Hazardous Waste Segregation. Unknown Source. [Link]

• Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group, University of Illinois Urbana-Champaign. [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories. US Environmental Protection Agency. [Link]

• OSHA Retains Strong Focus on Carcinogen Safety. VelocityEHS. [Link]

• Halogenated Solvents in Laboratories. Temple University Environmental Health and Radiation Safety. [Link]

• Managing Hazardous Chemical Waste in the Lab. American Society for Clinical Pathology. [Link]

• Laboratory Waste Management: The New Regulations. Medical Laboratory Observer. [Link]

• Guide to Laboratory Sink/Sewer Disposal of Wastes. Vanderbilt University Office of Clinical and Research Safety. [Link]

• Laboratory Chemical Waste Handling and Disposal Guidelines. University of Canterbury. [Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. [Link]

Sources

• 1. Auckland Microfab [microfab.auckland.ac.nz]
• 2. bucknell.edu [bucknell.edu]
• 3. 7.2 Organic Solvents [ehs.cornell.edu]
• 4. campusoperations.temple.edu [campusoperations.temple.edu]
• 5. fishersci.com [fishersci.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. Chapter 9 - Particularly Hazardous Substances [ehs.cornell.edu]
• 9. 1910.1003 - 13 Carcinogens (4-Nitrobiphenyl, etc.). | Occupational Safety and Health Administration [osha.gov]
• 10. Carcinogens - Standards | Occupational Safety and Health Administration [osha.gov]
• 11. Carcinogens - Overview | Occupational Safety and Health Administration [osha.gov]
• 12. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 13. vumc.org [vumc.org]
• 14. Guide to Laboratory Sink/Sewer Disposal of Wastes | Office of Clinical and Research Safety [vumc.org]
• 15. MedicalLab Management Magazine [medlabmag.com]
• 16. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 17. epa.gov [epa.gov]
• 18. urgent.supply [urgent.supply]

A Senior Application Scientist's Guide to Personal Protective Equipment for 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid

This document provides essential safety and operational guidance for researchers, scientists, and drug development professionals handling 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid (CAS No. 53515-21-2). Given the absence of a comprehensive Safety Data Sheet (SDS) for this specific molecule, this guide is built upon a conservative hazard assessment, synthesizing data from structurally analogous compounds to ensure a high margin of safety. Our approach is grounded in the precautionary principle, treating the substance as possessing the cumulative hazards of its functional groups: a halogenated carboxylic acid and a thiophene ring.

Hazard Assessment: A Synthesis of Analog Data

The chemical structure of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid incorporates several moieties that inform our safety protocol. The hazard profile is extrapolated from related compounds, including 4-Oxo-4-(2-thienyl)butyric acid[1][2], various brominated butyric acids[3], and the thiophene heterocycle itself[4].

• Skin and Eye Contact: The presence of the brominated carboxylic acid functional group suggests a high potential for irritation and corrosivity. Analogs like 4-Bromobutyric acid and Butyric acid are classified as corrosive, causing severe skin burns and serious eye damage[3][5][6]. The parent compound, 4-Oxo-4-(2-thienyl)butyric acid, is a known skin and eye irritant[1][2]. Therefore, this compound must be handled as a potential corrosive and severe irritant.

• Inhalation: As a solid, the primary inhalation risk is from dust or aerosolized particles, which may cause respiratory irritation[1][2]. The thiophene moiety itself can also be an irritant to mucous membranes[4].

• Ingestion: Similar brominated and acidic compounds are harmful if swallowed[3][5].

• Metabolic Concerns: The thiophene ring is a known "structural alert". Its metabolism via cytochrome P450 enzymes can generate reactive electrophilic metabolites, such as thiophene S-oxides, which have been linked to drug-induced hepatotoxicity in some compounds[7]. While this does not guarantee toxicity for this specific molecule, it necessitates handling procedures that prevent any level of systemic exposure.

Quantitative Hazard Summary (Based on Analogs)

Hazard Category	Anticipated Risk for 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid	Rationale from Analog Compounds
Skin Corrosion/Irritation	Category 1B or 2: Likely corrosive or a severe irritant.	4-Bromobutyric acid causes severe skin burns (Category 1B)[3]. 4-Oxo-4-(2-thienyl)butyric acid causes skin irritation (Category 2)[1][2].
Serious Eye Damage/Irritation	Category 1 or 2: Likely to cause serious or irreversible eye damage.	4-Bromobutyric acid causes serious eye damage (Category 1)[3]. 4-Oxo-4-(2-thienyl)butyric acid causes serious eye irritation (Category 2)[1][2].
Acute Toxicity (Oral)	Category 4 (Harmful): Assumed to be harmful if swallowed.	Butyric acid is harmful if swallowed[5].
Specific Target Organ Toxicity (Single Exposure)	Category 3: Potential for respiratory tract irritation.	4-Oxo-4-(2-thienyl)butyric acid may cause respiratory irritation[1][2].

Core Personal Protective Equipment (PPE) Protocol

All handling of 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid must occur within a certified chemical fume hood to control dust and potential vapors. The following PPE is mandatory.

Eye and Face Protection

• Minimum Requirement: ANSI Z87.1-compliant safety glasses with side shields are required for all laboratory operations[8].

• Recommended for Splash/Spill Risk: When handling solutions, performing transfers, or in any situation with a risk of splashing, chemical splash goggles are mandatory.

• Enhanced Protection: For large-volume transfers (>1 L) or reactions with a potential for energetic failure, a full-face shield must be worn in addition to chemical splash goggles to protect the entire face[9][10].

Skin and Body Protection

• Laboratory Coat: A flame-resistant (e.g., Nomex®) or 100% cotton lab coat with a fully buttoned front and tight-fitting cuffs is required[8][9]. This protects against incidental contact and prevents contamination of personal clothing.

• Full-Length Pants and Closed-Toe Shoes: Long pants and shoes that completely cover the foot are mandatory. Fabrics such as polyester or acrylic should be avoided due to their low resistance to chemicals and heat[9].

• Chemical Apron: For operations involving significant quantities of the compound or its solutions, a chemically resistant apron made of materials like butyl rubber or PVC should be worn over the lab coat.

Hand Protection

• Glove Selection: Due to the compound's dual nature (halogenated organic, acidic), a robust glove strategy is essential. Nitrile gloves are a suitable choice for incidental contact, but they provide only short-term protection[9].

• Mandatory Protocol: Double-Gloving: Always wear two pairs of nitrile gloves. This practice significantly reduces the risk of exposure from undetected pinholes or tears in the outer glove.

• Procedure:

  • Inspect the integrity of both pairs of gloves before use.

  • Don the inner pair, ensuring it is tucked under the cuff of the lab coat.

  • Don the outer pair, pulling the cuff over the sleeve of the lab coat.

  • If the outer glove becomes contaminated, remove it immediately, wash the gloved inner hand if necessary, and don a new outer glove.

  • Change both pairs of gloves after each handling session or every 1-2 hours, whichever comes first.

Respiratory Protection

• Standard Handling: All work must be performed in a chemical fume hood. This engineering control is the primary method for preventing respiratory exposure.

• When a Respirator is Required: If engineering controls are insufficient or during a large spill cleanup outside of a hood, respiratory protection is necessary[9].

  • For Solid Particulates: When weighing the solid compound, if there is any visible dust, a NIOSH-approved N95 or FFP2 filtering facepiece respirator is the minimum requirement.

  • For Vapors/Gases: For situations with potential vapor generation (e.g., heating, large spills), a half-mask or full-face respirator equipped with organic vapor/acid gas (OV/AG) cartridges is required[10]. Respirator use requires prior medical clearance and fit-testing as per institutional policy[9].

Operational and Disposal Plans

Step-by-Step PPE and Handling Workflow

• Preparation: Before entering the lab, ensure you are wearing long pants and closed-toe shoes.

• Gowning: Don your lab coat, ensuring it is fully buttoned.

• Eye Protection: Put on your safety glasses or goggles.

• Respirator (if needed): If weighing the solid and dust is a concern, perform a seal check and don your N95 respirator.

• Gloving: Don two pairs of nitrile gloves as described above.

• Handling: Conduct all manipulations of the compound within the sash of a certified chemical fume hood.

• Post-Handling: After completing work, decontaminate any surfaces.

• Doffing (Removal) of PPE:

  • Remove the outer pair of gloves first, peeling them off without touching the exterior. Dispose of them in the designated hazardous waste container[11].

  • Remove your lab coat, turning it inside out to contain any surface contamination.

  • Remove eye protection.

  • Remove the inner pair of gloves and dispose of them as hazardous waste.

  • Wash hands thoroughly with soap and water.

Emergency Spill Procedure

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or outside of a fume hood.

• Don Emergency PPE: Before cleanup, don enhanced PPE, including a chemical-resistant apron, double gloves, chemical splash goggles, a face shield, and an appropriate respirator (OV/AG cartridges).

• Containment: For solid spills, gently cover with an inert absorbent material like vermiculite or sand to prevent dust from becoming airborne[11].

• Neutralization (for acidic solutions): Cautiously neutralize dilute acidic solutions with a mild base such as sodium bicarbonate before absorbing.

• Cleanup: Carefully sweep or scoop the absorbed material into a clearly labeled hazardous waste container[11].

• Decontamination: Clean the spill area with a suitable solvent and then with soap and water. All cleaning materials must be collected as hazardous waste[11].

Waste Disposal Plan

• Classification: All waste containing 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid, including the pure compound, contaminated materials (e.g., gloves, wipes, absorbent), and solutions, must be treated as hazardous waste[12][13].

• Segregation:

  • Solid Waste: Collect in a dedicated, sealed, and clearly labeled hazardous waste container made of a compatible material like HDPE[11].

  • Liquid Waste: Collect in a labeled, leak-proof hazardous waste container. Do not mix with incompatible waste streams, such as strong bases or oxidizers[12].

  • Contaminated PPE: Dispose of all used gloves and other contaminated disposable PPE in a designated hazardous waste bag or container[11].

• Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical name, and the date of generation[11].

• Disposal: Arrange for collection and final disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste contractor[11][13].

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of personal protective equipment when working with 3-Bromo-4-oxo-4-thiophen-2-yl-butyric acid.

Caption: PPE selection workflow based on the specific laboratory task.

References

• BenchChem. (n.d.). Essential Guide to the Safe Disposal of 5-Hydroxy-2-(thiophen-3-YL)pyridine.
• BenchChem. (n.d.). Proper Disposal of 3-(2,4-Dimethylbenzoyl)thiophene: A Step-by-Step Guide for Laboratory Professionals.

• National Center for Biotechnology Information. (n.d.). Thiophene. PubChem Compound Summary for CID 8030. Retrieved from [Link]

• Thermo Fisher Scientific. (2010, May 7). Safety Data Sheet: 4-Oxo-4-(2-thienyl)butyric acid.
• Santa Cruz Biotechnology. (n.d.). Thiophene Safety Data Sheet.
• University of California, San Francisco. (n.d.). Chemical Safety: Personal Protective Equipment.
• Thermo Fisher Scientific. (2007, July 24). Safety Data Sheet: Butyric acid.
• Fisher Scientific. (2010, May 7). Safety Data Sheet: 4-Oxo-4-(2-thienyl)butyric acid.

• ChemWhat. (n.d.). 3-BROMO-4-OXO-4-THIEN-2-YLBUTANOIC ACID CAS#: 53515-21-2. Retrieved from [Link]

• American Chemistry Council. (n.d.). Protective Equipment.

• Valaskovic, P., et al. (2019). Bioactivation Potential of Thiophene-Containing Drugs. Chemical Research in Toxicology, 32(7), 1237-1247. Retrieved from [Link]

• Princeton University Environmental Health & Safety. (n.d.). Standard Operating Procedures for Use of Caustics and Acids Other than Hydrofluoric.
• Fisher Scientific. (n.d.). Safety Data Sheet: 4-Bromobutyric acid.
• Chemistry LibreTexts. (2021, August 15). Proper Protective Equipment.
• LeelineWork. (2025, January 7). What PPE Should You Wear When Handling Acid 2026?.
• ITW Reagents. (2021, April 29). Safety Data Sheet: butyric acid.

Sources

• 1. WERCS Studio - Application Error [assets.thermofisher.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. Thiophene | C4H4S | CID 8030 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]
• 6. itwreagents.com [itwreagents.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 10. leelinework.com [leelinework.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. datasheets.scbt.com [datasheets.scbt.com]